2-Iodo-4-methylbenzoic acid

• CAS: 1829-21-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Iodo-4-methylbenzoic Acid

Abstract: This document provides a comprehensive, technically-grounded guide for the synthesis of 2-iodo-4-methylbenzoic acid, a valuable building block in pharmaceutical and materials science. The protocol detailed herein focuses on the regioselective ortho-iodination of 4-methylbenzoic acid through a robust, transition-metal-catalyzed C-H activation strategy. We will delve into the mechanistic underpinnings of this transformation, provide a detailed, step-by-step experimental protocol, and outline methods for purification and characterization. This guide is intended for researchers, chemists, and drug development professionals seeking a reliable and well-understood method for the preparation of this key intermediate.

Strategic Overview: The Challenge of Regioselectivity

The synthesis of 2-iodo-4-methylbenzoic acid presents a classic challenge in aromatic chemistry: controlling the position of iodination on a disubstituted benzene ring. The starting material, 4-methylbenzoic acid, possesses two distinct substituents with competing electronic effects:

• Methyl Group (-CH₃): An activating, ortho, para-directing group.

• Carboxylic Acid (-COOH): A deactivating, meta-directing group.

Traditional electrophilic aromatic substitution methods often yield a mixture of isomers, complicating purification and reducing the overall yield of the desired product. To overcome this, modern synthetic strategies employ directing groups to achieve high regioselectivity. The carboxylic acid moiety, while deactivating, can serve as an effective ortho-directing group in the presence of a suitable transition metal catalyst, such as iridium or palladium.[1][2][3][4] This approach leverages the formation of a metallacyclic intermediate to selectively activate the C-H bond at the ortho position (C2), enabling its functionalization with an iodine source.

Mechanistic Rationale: Iridium-Catalyzed C-H Activation

The selected protocol is based on an iridium(III)-catalyzed C-H activation/iodination cycle.[1][5] This method offers exceptionally mild reaction conditions and high selectivity, avoiding the need for harsh reagents or additives.[1][5]

The catalytic cycle can be summarized as follows:

• Coordination: The carboxylic acid group of 4-methylbenzoic acid coordinates to the iridium catalyst.

• C-H Activation: The iridium center facilitates the cleavage of the C-H bond ortho to the carboxylic acid, forming a five-membered iridacycle intermediate. This is often the rate-limiting step.[1]

• Oxidative Addition: The iodinating agent, typically N-Iodosuccinimide (NIS), reacts with the iridium(III) center, leading to an iridium(V) intermediate.[1]

• Reductive Elimination: The C-I bond is formed through reductive elimination, releasing the 2-iodo-4-methylbenzoic acid product and regenerating the active iridium(III) catalyst.

This directed approach ensures that iodination occurs exclusively at the desired C2 position, circumventing the electronic preferences of the methyl group.

Detailed Experimental Protocol

This protocol is adapted from leading methodologies in transition-metal-catalyzed C-H iodination.[1][2][5]

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Supplier
4-Methylbenzoic Acid	C₈H₈O₂	136.15	1.0	136 mg	Sigma-Aldrich
[Ir(Cp*)Cl₂]₂	C₂₀H₃₀Cl₄Ir₂	796.71	0.025 (2.5 mol%)	20 mg	Strem Chemicals
N-Iodosuccinimide (NIS)	C₄H₄INO₂	224.99	1.2	270 mg	Acros Organics
1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	C₃H₂F₆O	168.04	-	4.0 mL	Oakwood Chemical
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	-	~50 mL	Fisher Scientific
Saturated Na₂S₂O₃ (aq)	Na₂S₂O₃	158.11	-	~20 mL	LabChem
Brine	NaCl (aq)	58.44	-	~20 mL	VWR
Anhydrous MgSO₄	MgSO₄	120.37	-	As needed	EMD Millipore

Safety Precautions:

• Handle all reagents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Iridium catalysts and NIS are toxic and should be handled with care.

• HFIP is a corrosive solvent. Avoid inhalation and skin contact.

Step-by-Step Procedure

• Reaction Setup: To an oven-dried 20 mL screw-cap vial equipped with a magnetic stir bar, add 4-methylbenzoic acid (136 mg, 1.0 mmol), [Ir(Cp*)Cl₂]₂ (20 mg, 0.025 mmol, 2.5 mol%), and N-Iodosuccinimide (NIS) (270 mg, 1.2 mmol).

• Solvent Addition: Add 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) (4.0 mL) to the vial. The use of HFIP as a solvent is crucial as its unique properties facilitate the C-H activation process with the carboxylic acid directing group.[5]

• Reaction: Tightly cap the vial and place it in a pre-heated heating block at 60 °C. Stir the reaction mixture for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS if desired.

• Work-up: After the reaction is complete (as indicated by consumption of the starting material), cool the mixture to room temperature.

• Quenching: Dilute the reaction mixture with ethyl acetate (~25 mL). Transfer the solution to a separatory funnel. Wash the organic layer sequentially with saturated aqueous Na₂S₂O₃ solution (1 x 20 mL) to quench any remaining NIS, followed by brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Purification and Characterization

Purification

The crude product is typically a solid that can be purified by one of the following methods:

• Recrystallization: Dissolve the crude solid in a minimal amount of hot ethanol or a mixture of ethyl acetate/hexanes. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration.

• Column Chromatography: If recrystallization is insufficient, purify the crude material via silica gel column chromatography using a hexane/ethyl acetate gradient as the eluent.

Characterization

The identity and purity of the final product, 2-iodo-4-methylbenzoic acid, should be confirmed by standard analytical techniques.

Analytical Method	Expected Result
Appearance	White to off-white solid
Melting Point	198-202 °C
¹H NMR (400 MHz, CDCl₃)	δ ~8.05 (d, 1H), 7.65 (d, 1H), 7.20 (dd, 1H), 2.40 (s, 3H)
¹³C NMR (101 MHz, CDCl₃)	δ ~170.1, 146.2, 140.5, 131.8, 128.5, 95.3, 21.8
Mass Spectrometry (ESI⁻)	[M-H]⁻ calculated for C₈H₆IO₂⁻: 260.94; found: 260.9

Workflow Visualization

The overall synthetic and purification workflow is depicted below.

Caption: Workflow diagram for the synthesis of 2-iodo-4-methylbenzoic acid.

References

• Ergin, E., Sanz-Marco, A., et al. (2018). Base- and Additive-Free Ir-Catalyzed ortho-Iodination of Benzoic Acids: Scope and Mechanistic Investigations. ACS Catalysis. Available at: [Link]

• Weis, E., et al. (2020). IrIII‐Catalyzed Selective ortho‐Monoiodination of Benzoic Acids with Unbiased C−H Bonds. Chemistry – A European Journal. Available at: [Link]

• Ergin, E., Sanz-Marco, A., et al. (2018). Base- and Additive-Free Ir-Catalyzed ortho-Iodination of Benzoic Acids: Scope and Mechanistic Investigations. Semantic Scholar. Available at: [Link]

• Havasel, M., et al. (2024). Ortho-iodination of aromatic carboxylic acids via Pd-catalyzed directed C–H activation. Journal of Chemical Research. Available at: [Link]

• PrepChem (Date not available). Synthesis of 2-iodo-4-methoxy-benzoic acid. PrepChem.com. Available at: [Link]

• Havasel, M., et al. (2024). Ortho-iodination of aromatic carboxylic acids via Pd-catalyzed directed C–H activation. ResearchGate. Available at: [Link]

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A Technical Guide to the Physical Properties of 2-Iodo-4-methylbenzoic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Iodo-4-methylbenzoic acid (CAS No. 1829-21-6) is a substituted benzoic acid derivative that serves as a key building block in synthetic organic chemistry. Its utility in the synthesis of more complex molecules, particularly in the realm of pharmaceutical development, is significant. An in-depth understanding of its physical and chemical properties is paramount for its effective handling, characterization, and application in synthetic protocols. This guide provides a comprehensive overview of the core physical properties of 2-Iodo-4-methylbenzoic acid, details established methodologies for its characterization, and offers insights into the practical implications of these properties for laboratory use.

Chemical Identity and Core Physical Properties

Accurate identification is the foundation of all chemical research. 2-Iodo-4-methylbenzoic acid is an off-white to light yellow solid at room temperature[1]. Its fundamental identifiers and key physical properties are summarized below.

Molecular Structure

The structure of 2-Iodo-4-methylbenzoic acid features a benzene ring substituted with a carboxylic acid group, an iodine atom, and a methyl group. The IUPAC name, 2-iodo-4-methylbenzoic acid, precisely defines the ortho-relationship between the iodine and the carboxylic acid, and the para-relationship between the methyl group and the carboxylic acid[2].

Caption: 2D Molecular Structure of 2-Iodo-4-methylbenzoic Acid.

Summary of Physical Data

The quantitative physical properties are essential for predicting the compound's behavior in various experimental conditions, from reaction setups to purification and storage.

Property	Value	Source
CAS Number	1829-21-6	[1][2][3]
Molecular Formula	C₈H₇IO₂	[1][4][5]
Molecular Weight	262.05 g/mol	[2][5]
Appearance	Off-white to light yellow solid	[1]
Melting Point	134-136 °C	[1]
Boiling Point	335.2 ± 30.0 °C (Predicted)	[1]
pKa	3.03 ± 0.10 (Predicted)	[1]
InChI Key	WNVUYAMRIXEZAT-UHFFFAOYSA-N	[2][5]

Solubility and Handling

Solubility Profile

While comprehensive quantitative solubility data is not widely published, empirical evidence from analytical procedures provides valuable insights. The compound's solubility in deuterated chloroform (CDCl₃) and dimethyl sulfoxide (DMSO-d₆) is confirmed by its use in NMR spectroscopy[5]. As a carboxylic acid, it is expected to exhibit slight solubility in aqueous bases through deprotonation to form the more soluble carboxylate salt.

Storage and Stability

For maintaining chemical integrity, 2-Iodo-4-methylbenzoic acid should be stored in a dry, dark environment at temperatures between 2-8°C[1][2]. It should be kept in a tightly sealed container to prevent moisture absorption and degradation[2].

Safety and Hazard Information

According to the Globally Harmonized System (GHS), this compound is classified with the signal word "Warning"[2]. Key hazard and precautionary statements include:

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[2].

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)[1][2].

Spectroscopic Profile for Structural Elucidation

Spectroscopic analysis is indispensable for confirming the identity and purity of 2-Iodo-4-methylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl protons, and the acidic proton of the carboxylic acid. The aromatic region will display complex splitting patterns due to the specific substitution on the ring. The methyl group protons would appear as a singlet, typically in the 2.3-2.5 ppm range. The carboxylic acid proton exhibits a broad singlet at a downfield chemical shift (>10 ppm), the exact position of which is highly dependent on solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum will show eight distinct signals corresponding to each unique carbon atom in the molecule. The carbonyl carbon of the carboxylic acid is the most deshielded, appearing around 170 ppm. A published study provides reference data for the ¹³C NMR spectrum, which was recorded in a mixture of CDCl₃ and DMSO-d₆[5].

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present. Key expected absorption bands include:

• A broad O-H stretch from the carboxylic acid, typically appearing in the 2500-3300 cm⁻¹ region.

• A strong C=O (carbonyl) stretch from the carboxylic acid, expected around 1700 cm⁻¹. Conjugation with the aromatic ring may shift this to a slightly lower wavenumber[6].

• C=C stretching vibrations from the aromatic ring in the 1450-1600 cm⁻¹ range[6].

• A C-I (carbon-iodine) stretch, which would appear in the far-infrared region (typically below 600 cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental formula. For 2-Iodo-4-methylbenzoic acid, high-resolution mass spectrometry (HRMS) would show a molecular ion peak [M]⁺ corresponding to its exact mass of 261.949074 g/mol [5]. The isotopic pattern would also be characteristic, showing the presence of a single iodine atom.

Experimental Methodologies: A Practical Approach

The following protocols outline standard procedures for verifying the physical and structural properties of 2-Iodo-4-methylbenzoic acid. This workflow ensures a self-validating system for material characterization.

Caption: General workflow for the physical and spectroscopic characterization of 2-Iodo-4-methylbenzoic acid.

Protocol for Melting Point Determination

Causality: The melting point is a sensitive indicator of purity. A sharp melting range close to the literature value suggests high purity, whereas a broad or depressed range indicates the presence of impurities.

• Sample Preparation: Place a small amount (1-2 mg) of the finely powdered, dry solid into a capillary tube, sealed at one end.

• Instrumentation: Insert the capillary tube into a calibrated melting point apparatus.

• Measurement: Heat the sample slowly (1-2 °C per minute) as the temperature approaches the expected melting point (134 °C)[1].

• Observation: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

Protocol for NMR Sample Preparation and Acquisition

Causality: Proper sample preparation is critical for obtaining high-resolution spectra free from contaminants and artifacts, enabling unambiguous structural confirmation.

• Sample Weighing: Accurately weigh 5-10 mg of high-purity 2-Iodo-4-methylbenzoic acid[7].

• Solvent Selection: Use a suitable deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). DMSO-d₆ is often preferred for carboxylic acids to ensure the acidic proton is observable[7].

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen solvent in a clean NMR tube[7].

• Data Acquisition: Acquire ¹H and ¹³C spectra on a high-resolution NMR spectrometer (e.g., 400 MHz). Reference the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (TMS)[7][8].

Conclusion

2-Iodo-4-methylbenzoic acid is a well-defined solid with physical and spectroscopic properties that make it readily characterizable by standard laboratory techniques. Its melting point of 134-136 °C provides a reliable benchmark for purity assessment[1]. The compound's structural features are definitively confirmed through a combination of NMR, IR, and mass spectrometry. The protocols and data presented in this guide serve as an authoritative resource for scientists, enabling confident use of this versatile reagent in research and development endeavors.

References

• 2-iodo-4-methylbenzoic acid price & availability. MOLBASE. [Link]

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• Supplementary Information. The Royal Society of Chemistry. [Link]

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• Showing metabocard for 4-Methylbenzoic acid (HMDB0029635). Human Metabolome Database. [Link]

• p-Toluic acid. Wikipedia. [Link]

• Benzoic acid, 2-amino-4-methyl-. NIST WebBook. [Link]

• Benzoic acid, 4-methyl-. NIST WebBook. [Link]

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Introduction: The Strategic Value of a Versatile Building Block

An In-Depth Technical Guide to 2-Iodo-4-methylbenzoic acid (CAS: 1829-21-6)

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of a Senior Application Scientist

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the strategic selection of starting materials is paramount. 2-Iodo-4-methylbenzoic acid (CAS No. 1829-21-6) emerges as a highly valuable and versatile scaffold. Its utility is rooted in the orthogonal reactivity of its key functional groups: a sterically accessible carboxylic acid for amide bond formation and derivatization, and an aryl iodide, which serves as a prime handle for a multitude of transition metal-catalyzed cross-coupling reactions. The presence of the methyl group provides a point of substitution that can be used to modulate steric and electronic properties, influencing both reactivity and the biological activity of its derivatives. This guide offers a comprehensive technical overview, moving from fundamental properties to advanced synthetic applications, to empower researchers in leveraging this key intermediate for the construction of complex molecular architectures.

Section 1: Core Physicochemical and Spectroscopic Profile

Accurate characterization is the bedrock of reproducible science. 2-Iodo-4-methylbenzoic acid is a solid at room temperature, and its key properties are summarized below.[1][2]

Physical and Chemical Properties

Property	Value	Source
CAS Number	1829-21-6	[1]
Molecular Formula	C₈H₇IO₂	[1][2]
Molecular Weight	262.04 g/mol	[2][3]
Melting Point	134-136 °C
Boiling Point	335.2 ± 30.0 °C at 760 mmHg
Appearance	Solid	[1]
Storage	2-8°C, Keep in dark place, sealed in dry	[1][3]
InChI Key	WNVUYAMRIXEZAT-UHFFFAOYSA-N	[1]

Spectroscopic Data for Structural Verification

Spectroscopic analysis is essential for confirming the identity and purity of the material. Representative data is provided below.

Technique	Key Features and Expected Shifts
¹H NMR	The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl protons, and the carboxylic acid proton. The aromatic region will display coupling patterns consistent with a 1,2,4-trisubstituted benzene ring. The methyl group typically appears as a singlet around 2.3-2.4 ppm. The carboxylic acid proton is often a broad singlet at the downfield end of the spectrum (>10 ppm), though its position can be variable.[4]
¹³C NMR	The carbon NMR will show eight distinct signals corresponding to each carbon atom in the molecule, including the carboxyl, methyl, and six aromatic carbons (four protonated, two quaternary). The carbon bearing the iodine atom (C-I) will have a characteristic upfield shift compared to the other aromatic carbons.
FTIR	The infrared spectrum will be dominated by a broad O-H stretch from the carboxylic acid (approx. 2500-3300 cm⁻¹) and a strong C=O stretch (approx. 1680-1710 cm⁻¹). C-H stretches for the aromatic and methyl groups, and C=C stretches for the aromatic ring will also be present.[5]
Mass Spec (GC-MS)	The mass spectrum will show a prominent molecular ion peak (M⁺) at m/z 262, confirming the molecular weight.[6]

Section 2: Synthesis Pathway

The most common and reliable method for the preparation of 2-Iodo-4-methylbenzoic acid involves a Sandmeyer-type reaction, starting from the readily available 2-amino-4-methylbenzoic acid. This process hinges on the diazotization of the primary amine followed by displacement of the resulting diazonium salt with iodide.

Synthetic Workflow Diagram

Caption: A typical Sandmeyer-type reaction workflow.

Detailed Synthesis Protocol

This protocol is a generalized procedure based on established methods for the conversion of aryl amines to aryl iodides.[7][8]

Materials:

• 2-Amino-4-methylbenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Potassium Iodide (KI)

• Sodium Thiosulfate (Na₂S₂O₃)

• Deionized Water

• Ice

• Organic Solvent (e.g., Diethyl Ether or Ethyl Acetate)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Suspension: In a reaction vessel, suspend 2-amino-4-methylbenzoic acid in a solution of dilute hydrochloric acid. Cool the mixture to 0-5 °C in an ice bath with vigorous stirring.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the suspension. Maintain the temperature below 5 °C throughout the addition. The formation of the diazonium salt is critical and temperature control is paramount to prevent decomposition. Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete.

• Iodide Displacement: In a separate flask, dissolve potassium iodide (KI) in water. Slowly add the cold diazonium salt solution to the potassium iodide solution. Effervescence (release of N₂ gas) will be observed.

• Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature and then heat gently (e.g., to 50-60 °C or reflux) for 1-2 hours to ensure complete displacement.[7]

• Work-up: Cool the reaction mixture to room temperature. A precipitate of the crude product should form. Add a saturated solution of sodium thiosulfate to quench any excess iodine (indicated by the disappearance of the brown iodine color).[7]

• Isolation & Purification: Collect the crude solid by vacuum filtration and wash it with cold water until the filtrate is neutral. For higher purity, the crude product can be dissolved in an organic solvent like ethyl acetate, washed with brine, dried over anhydrous sodium sulfate, and recrystallized.

Section 3: The Core Reactivity: A Hub for Cross-Coupling

The synthetic power of 2-Iodo-4-methylbenzoic acid lies in its C-I bond, which is a highly effective substrate for a variety of palladium- and copper-catalyzed cross-coupling reactions. These reactions are foundational in modern drug discovery for building molecular complexity.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki reaction, which forms C-C bonds between an organohalide and an organoboron species, is arguably one of the most important reactions in medicinal chemistry.[9][10]

Mechanistic Insight: The reaction proceeds via a catalytic cycle involving oxidative addition of the aryl iodide to a Pd(0) complex, transmetalation with a boronic acid (activated by a base), and reductive elimination to form the biaryl product and regenerate the Pd(0) catalyst.[9]

Expert Consideration: The carboxylic acid moiety can complicate the reaction by reacting with the base or potentially coordinating to the palladium center.[11] Therefore, a sufficient excess of base (at least 2-3 equivalents) is crucial. Using a strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃ is often preferred. The steric hindrance from the ortho-iodo group may require the use of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) to facilitate the oxidative addition step.[11]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Palladium-Catalyzed Heck Reaction

The Heck reaction forms a C-C bond by coupling the aryl iodide with an alkene, providing access to substituted styrenes and other vinylated aromatics.[12][13]

Expert Consideration: The reaction is typically carried out in the presence of a base (like triethylamine or sodium acetate) to neutralize the HI formed during the catalytic cycle.[14] The regioselectivity of the addition to the alkene is governed by sterics, with the aryl group typically adding to the less substituted carbon of the double bond. Intramolecular versions of this reaction are powerful tools for constructing cyclic systems.[15]

Palladium/Copper-Catalyzed Sonogashira Coupling

This reaction is the method of choice for forming a C-C bond between an aryl halide and a terminal alkyne, yielding aryl alkynes.[16]

Expert Consideration: The Sonogashira coupling traditionally uses a dual catalytic system of palladium and a copper(I) co-catalyst (e.g., CuI).[17] The copper facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex. Copper-free variants have been developed to avoid issues associated with copper, but may require different reaction conditions. The reactivity order of halides is I > Br > Cl, making 2-Iodo-4-methylbenzoic acid an excellent substrate.[16]

C-N Bond Forming Reactions: Buchwald-Hartwig vs. Ullmann

Forming C-N bonds is fundamental to the synthesis of countless pharmaceuticals. 2-Iodo-4-methylbenzoic acid is a key substrate for both the modern palladium-catalyzed Buchwald-Hartwig amination and the classic copper-catalyzed Ullmann condensation.[18]

Feature	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	Palladium (Pd)[19]	Copper (Cu)[20]
Conditions	Generally milder temperatures (80-120 °C)[21]	Often requires high temperatures (>150 °C)[20]
Scope	Broad substrate scope, high functional group tolerance[19][22]	Traditionally limited, but improved with modern ligands[18][23]
Advantages	High efficiency, reliability, well-understood mechanism[24]	Lower cost and toxicity of copper catalyst[18]
Challenges	Cost of palladium and specialized phosphine ligands[22]	Harsh conditions, sometimes stoichiometric copper needed[25]

Expert Recommendation: For medicinal chemistry applications where functional group tolerance and mild conditions are critical for complex molecules, the Buchwald-Hartwig amination is often the superior choice.[18] For large-scale industrial synthesis where cost is a primary driver, optimizing a ligand-assisted Ullmann protocol can be more economical.[18]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Section 4: Safety and Handling

Proper handling of 2-Iodo-4-methylbenzoic acid is essential for laboratory safety.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

• Precautionary Statements:

  • Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/eye protection/face protection).[26]

  • Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[26]

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area or a fume hood. Wear appropriate PPE, including a lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[27]

• Storage: Store in a tightly closed container in a cool, dry, and dark place away from incompatible materials.[1][3]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[26]

Section 5: Conclusion

2-Iodo-4-methylbenzoic acid is more than just a chemical intermediate; it is a strategic tool for molecular construction. Its well-defined structure and predictable, versatile reactivity make it an indispensable building block for chemists engaged in the synthesis of novel pharmaceuticals, agrochemicals, and functional materials. A thorough understanding of its properties, synthesis, and reactivity in key cross-coupling reactions, as detailed in this guide, is essential for unlocking its full synthetic potential.

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• 3-Iodo-4-Methylbenzoic Acid | Drug Information . PharmaCompass.com. [Link]

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solubility of 2-Iodo-4-methylbenzoic acid in organic solvents

An In-Depth Technical Guide to the Solubility of 2-Iodo-4-methylbenzoic Acid in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2-Iodo-4-methylbenzoic acid (CAS No: 1829-21-6) in various organic solvents. Recognizing the current scarcity of published quantitative solubility data for this specific compound, this document focuses on empowering researchers, scientists, and drug development professionals with the necessary theoretical knowledge and practical methodologies to perform this characterization. The guide covers the fundamental thermodynamic principles of dissolution, an analysis of the compound's structural features to predict solubility behavior, and a detailed, field-proven experimental protocol for accurate quantitative measurement. The objective is to provide a self-validating system for generating reliable solubility data essential for process development, purification, and formulation.

Introduction and Statement of Scope

2-Iodo-4-methylbenzoic acid is a valuable substituted aromatic carboxylic acid utilized as a building block in the synthesis of complex organic molecules and active pharmaceutical ingredients.[1][2] Its molecular structure, featuring a polar carboxylic acid group, a non-polar methyl group, and a large, polarizable iodine atom, results in a nuanced solubility profile that is critical for its application. The efficiency of synthetic reactions, the success of purification via recrystallization, and the design of effective drug delivery systems are all contingent on a precise understanding of its behavior in different solvent systems.

A thorough review of scientific literature and chemical databases reveals a significant gap in publicly available quantitative solubility data for 2-Iodo-4-methylbenzoic acid. This guide directly addresses this gap not by presenting unverified estimations, but by providing a robust framework for its experimental determination. We will first explore the theoretical underpinnings of solubility and then translate them into a practical, step-by-step laboratory protocol.

Theoretical Framework for Solubility

The dissolution of a solid solute, like 2-Iodo-4-methylbenzoic acid, into a solvent is a thermodynamic process governed by the change in Gibbs free energy (ΔG).[3] The relationship ΔG = ΔH – TΔS dictates that a substance will dissolve when ΔG is negative.[3] This process can be broken down into three conceptual steps:

• Solute-Solute Interaction Energy (ΔH₁): Energy is required to overcome the intermolecular forces holding the crystal lattice together (lattice energy). For 2-Iodo-4-methylbenzoic acid, these forces include hydrogen bonding between carboxylic acid groups and van der Waals forces. This step is endothermic (ΔH > 0).

• Solvent-Solvent Interaction Energy (ΔH₂): Energy is required to create a cavity in the solvent to accommodate a solute molecule. This is also endothermic (ΔH > 0).

• Solute-Solvent Interaction Energy (ΔH₃): Energy is released when the solute molecule interacts with the solvent molecules. This is an exothermic process (ΔH < 0).

A solution forms when the energy released from solute-solvent interactions (ΔH₃) is comparable to or greater than the energy required to separate the solute and solvent molecules (ΔH₁ + ΔH₂). This principle is the foundation of the heuristic "like dissolves like," which predicts that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.[4]

Structural Analysis of 2-Iodo-4-methylbenzoic Acid:

• Polar Group: The carboxylic acid (-COOH) group is highly polar and can act as both a hydrogen bond donor and acceptor. This feature promotes solubility in polar, protic solvents (e.g., alcohols) and polar, aprotic solvents (e.g., DMSO).

• Non-Polar Moiety: The benzene ring, methyl group (-CH₃), and iodine atom contribute to the molecule's non-polar character. The large, polarizable iodine atom enhances van der Waals interactions. This part of the structure favors solubility in non-polar or moderately polar solvents (e.g., Toluene, Dichloromethane).

Therefore, 2-Iodo-4-methylbenzoic acid is an amphiphilic molecule, and its solubility will be highest in solvents that can effectively solvate both its polar and non-polar regions.

Predicted Qualitative Solubility Profile

While quantitative data is unavailable, a qualitative profile can be predicted based on structural analysis and data from analogous compounds like 2-iodobenzoic acid.[5] This table serves as a starting point for solvent screening.

Solvent Class	Example Solvent	Predicted Solubility	Rationale
Polar Protic	Water	Low / Insoluble	The large non-polar backbone outweighs the polarity of the single carboxylic acid group.[5]
Methanol / Ethanol	High	The alcohol's hydroxyl group can hydrogen bond with the carboxylic acid, while its alkyl chain solvates the non-polar part.[5]
Polar Aprotic	DMSO / DMF	High	These solvents are strong hydrogen bond acceptors and have high polarity, effectively solvating the carboxylic acid.[5]
Acetone	Medium / High	The ketone group is a good hydrogen bond acceptor, and its overall polarity is suitable for the solute.
Moderately Polar	Dichloromethane (DCM)	Medium	DCM can interact with the polarizable aromatic ring and iodine atom but is a poor hydrogen bond partner.[5]
Ethyl Acetate	Medium	The ester group provides some polarity, but less than acetone or alcohols.[5]
Non-Polar	Toluene / Benzene	Low / Medium	Favorable van der Waals interactions with the aromatic ring, but poor solvation of the polar carboxylic acid.[5]
Hexane / Heptane	Very Low / Insoluble	Aliphatic solvents cannot effectively solvate the polar carboxylic acid group.

Disclaimer: This table represents an expert prediction and is intended for preliminary guidance only. Experimental verification is required for all applications.

Experimental Protocol for Quantitative Solubility Determination

The most reliable and widely accepted method for determining the equilibrium solubility of a solid compound is the Isothermal Shake-Flask Method .[6][7] This method ensures that a true thermodynamic equilibrium is reached between the undissolved solid and the saturated solution.

Required Materials and Equipment

• Analyte: High-purity 2-Iodo-4-methylbenzoic acid

• Solvents: HPLC-grade or equivalent high-purity organic solvents

• Equipment:

  • Analytical balance (± 0.1 mg precision)

  • Glass vials with PTFE-lined screw caps (e.g., 4 mL or 20 mL)

  • Constant-temperature orbital shaker or incubator bath (e.g., set to 25 °C ± 0.5 °C)

  • Syringes (glass or polypropylene)

  • Syringe filters (0.22 µm or 0.45 µm, PTFE or other solvent-compatible membrane)

  • Volumetric flasks and pipettes

  • Analytical instrumentation for concentration analysis (e.g., HPLC-UV, Gravimetric setup)

Experimental Workflow Diagram

The following diagram outlines the logical flow of the Isothermal Shake-Flask method.

Caption: Workflow for the Isothermal Shake-Flask Solubility Determination Method.

Step-by-Step Procedure

• Preparation:

  • Accurately weigh an excess amount of 2-Iodo-4-methylbenzoic acid into a glass vial. "Excess" means enough solid will remain undissolved at equilibrium, which is visually verifiable. A starting point is ~50-100 mg for every 1 mL of solvent.

  • Add a precise volume (e.g., 2.00 mL) or mass of the chosen solvent to the vial.

  • Prepare at least three replicate vials for each solvent to ensure statistical validity.

• Equilibration (Trustworthiness Pillar):

  • Tightly seal the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25.0 °C).

  • Agitate the samples for a sufficient duration to reach equilibrium. Causality: A period of 24 to 72 hours is typically required.[6] To validate that equilibrium has been reached, you can take measurements at different time points (e.g., 24h, 48h, 72h). The solubility value should plateau when equilibrium is achieved.

• Sampling and Sample Preparation:

  • Remove the vials from the shaker and let them stand at the equilibration temperature for at least 30 minutes to allow undissolved solids to settle.

  • Carefully withdraw a known volume of the clear supernatant using a syringe.

  • Immediately pass the supernatant through a syringe filter into a pre-weighed, clean vial (for gravimetric analysis) or into a volumetric flask for dilution (for HPLC analysis). Causality: Filtration is critical to remove all microscopic solid particles, which would otherwise lead to an overestimation of solubility.

• Quantification (Self-Validation Pillar):

  • Method A: Gravimetric Analysis

    • Accurately weigh the vial containing the clear, filtered saturated solution.

    • Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause the solute to sublime or decompose.

    • Continue drying until a constant mass is achieved (i.e., the weight does not change between subsequent measurements).

    • The final mass of the solid residue corresponds to the amount dissolved in the initial volume of solvent taken.

    • Calculation: Solubility (g/L) = (Mass of residue in g) / (Volume of filtrate in L)

  • Method B: HPLC Analysis

    • Prepare a series of standard solutions of 2-Iodo-4-methylbenzoic acid of known concentrations in the chosen solvent.

    • Generate a calibration curve by plotting the HPLC peak area against concentration. The curve must have an R² value > 0.99 for accuracy.

    • Accurately dilute the filtered saturated solution with the solvent to bring its concentration into the linear range of the calibration curve.

    • Analyze the diluted sample by HPLC and determine its concentration from the calibration curve.

    • Calculation: Solubility (g/L) = (Concentration from curve in g/L) * (Dilution factor)

Practical Applications of Solubility Data

The quantitative data generated using the protocol above is directly applicable to:

• Reaction Chemistry: Selecting a solvent that can dissolve reactants to a desired concentration at the reaction temperature.

• Crystallization/Purification: Identifying a solvent system where the compound has high solubility at an elevated temperature but low solubility at room temperature or below.[8]

• Formulation Development: For pharmaceutical applications, determining solubility in biocompatible solvents or solvent systems is a foundational step in creating liquid dosage forms.[6]

Safety and Handling

2-Iodo-4-methylbenzoic acid should be handled in a well-ventilated area, preferably a fume hood. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Avoid breathing dust. If the compound comes into contact with eyes, rinse cautiously with water for several minutes.[9] Consult the Safety Data Sheet (SDS) for the specific compound and all solvents used before beginning any experimental work.

Conclusion

While published quantitative solubility data for 2-Iodo-4-methylbenzoic acid is lacking, this guide provides the complete theoretical and practical framework necessary for its determination. By understanding the interplay of molecular structure and solvent properties, researchers can make informed predictions. More importantly, the detailed Isothermal Shake-Flask protocol offers a reliable and robust method for generating the precise, high-quality data required for successful research, development, and process optimization.

References

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• American Pharmaceutical Review. Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Online]. Available: [Link]

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 2-Iodo-4-methylbenzoic Acid

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Iodo-4-methylbenzoic acid. Tailored for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this compound through detailed spectral interpretation, experimental protocols, and an exploration of the underlying principles of NMR spectroscopy.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for determining the structure of organic molecules. By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule. For a substituted aromatic compound like 2-Iodo-4-methylbenzoic acid, NMR is crucial for unambiguously confirming the substitution pattern on the benzene ring, which is a critical aspect in medicinal chemistry and materials science.

The presence of an iodine atom, a methyl group, and a carboxylic acid group on the benzoic acid scaffold introduces distinct electronic effects that influence the chemical shifts of the aromatic protons and carbons. Understanding these effects is key to accurate spectral assignment. This guide will walk through a systematic interpretation of both the ¹H and ¹³C NMR spectra, providing a framework for the structural verification of this and similar compounds.

Molecular Structure and Predicted Spectral Features

A clear understanding of the molecular structure is the foundation for interpreting its NMR spectra.

Caption: Molecular structure of 2-Iodo-4-methylbenzoic acid.

Based on this structure, we can predict the following features in the NMR spectra:

• ¹H NMR:

  • Three distinct signals in the aromatic region (typically 6.5-8.5 ppm) corresponding to the three protons on the benzene ring.[1][2][3] The splitting patterns of these signals will provide information about their relative positions.

  • A singlet in the aliphatic region (around 2-3 ppm) for the three equivalent protons of the methyl group.[1]

  • A broad singlet for the acidic proton of the carboxylic acid group, the chemical shift of which is highly dependent on concentration and solvent.

• ¹³C NMR:

  • Eight distinct signals are expected, corresponding to the six carbons of the benzene ring, the methyl carbon, and the carboxyl carbon.[4] Aromatic carbons typically resonate in the 120-170 ppm range.[2]

In-depth Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum provides a wealth of information about the proton environments in 2-Iodo-4-methylbenzoic acid.

Chemical Shift Assignments and Rationale

The chemical shifts of aromatic protons are influenced by the electronic effects of the substituents on the ring.[3] The carboxylic acid and iodine are electron-withdrawing groups, which deshield nearby protons (shift them downfield). The methyl group is an electron-donating group, which shields nearby protons (shifts them upfield).

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Iodo-4-methylbenzoic acid

Proton(s)	Predicted Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
H-6	~7.9	Doublet (d)	~8.0 (ortho)
H-5	~7.2	Doublet of doublets (dd)	~8.0 (ortho), ~2.0 (meta)
H-3	~7.8	Doublet (d)	~2.0 (meta)
-CH₃	~2.4	Singlet (s)	-
-COOH	>10	Broad Singlet (br s)	-

• H-6: This proton is ortho to the electron-withdrawing carboxylic acid group and will be the most deshielded of the aromatic protons. It is coupled only to H-5 (ortho-coupling), resulting in a doublet.

• H-3: This proton is ortho to the electron-withdrawing iodine atom and will also be significantly deshielded. It is coupled to H-5 (meta-coupling), appearing as a doublet with a small coupling constant.

• H-5: This proton is ortho to the electron-donating methyl group and will be the most shielded. It is coupled to both H-6 (ortho-coupling) and H-3 (meta-coupling), resulting in a doublet of doublets.[5]

• -CH₃: The three protons of the methyl group are chemically equivalent and are not coupled to any other protons, thus appearing as a singlet.

• -COOH: The carboxylic acid proton is acidic and its signal is often broad due to exchange with residual water in the solvent. Its chemical shift is typically downfield of 10 ppm.

Comprehensive Analysis of the ¹³C NMR Spectrum

The ¹³C NMR spectrum provides complementary information, revealing the number of unique carbon environments and their electronic nature.

Chemical Shift Assignments and Rationale

The chemical shifts of the carbon atoms are also influenced by the substituents. Electron-withdrawing groups deshield adjacent carbons, while electron-donating groups shield them.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Iodo-4-methylbenzoic acid

Carbon	Predicted Chemical Shift (δ) [ppm]
C=O	~170
C-1	~130
C-2	~95
C-3	~140
C-4	~142
C-5	~130
C-6	~132
-CH₃	~21

• C=O: The carbonyl carbon of the carboxylic acid is highly deshielded and will appear furthest downfield.[4]

• C-2: The carbon directly attached to the iodine atom (ipso-carbon) is significantly shielded due to the "heavy atom effect" and will appear furthest upfield among the aromatic carbons.

• C-4: The carbon attached to the methyl group will be deshielded relative to an unsubstituted benzene ring.

• C-1, C-3, C-5, C-6: The remaining aromatic carbons will have chemical shifts determined by the combined electronic effects of the substituents. Unambiguous assignment often requires advanced NMR techniques like HSQC and HMBC.

• -CH₃: The methyl carbon will appear in the aliphatic region, typically around 20-30 ppm.

Experimental Protocol for NMR Data Acquisition

To ensure high-quality, reproducible data, a standardized experimental protocol is essential.

Sample Preparation

The proper preparation of the NMR sample is critical for obtaining high-resolution spectra.[6]

• Sample Weighing: Accurately weigh 5-10 mg of high-purity 2-Iodo-4-methylbenzoic acid.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for many organic compounds. For compounds with limited solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) can be a good alternative.[7]

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry 5 mm NMR tube.[8][9]

• Homogenization: Gently vortex or sonicate the NMR tube to ensure the sample is fully dissolved and the solution is homogeneous.[7]

• Filtering: If any particulate matter is visible, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean NMR tube to prevent line broadening.[6][9]

NMR Data Acquisition

Caption: A logical workflow for NMR analysis.

Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher for optimal dispersion and sensitivity.[10]

Referencing: Chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.[7][10]

• ¹H NMR Experiment:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.[7]

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio (typically 8-16 scans).[7]

• ¹³C NMR Experiment:

  • Acquire a proton-decoupled one-dimensional carbon spectrum.

  • Typical parameters include a 45-degree pulse angle and a relaxation delay of 2 seconds.

  • A larger number of scans (e.g., 1024 or more) is generally required to compensate for the lower natural abundance and sensitivity of the ¹³C nucleus.

Conclusion and Further Recommendations

This guide has provided a detailed framework for the acquisition and interpretation of the ¹H and ¹³C NMR spectra of 2-Iodo-4-methylbenzoic acid. The predicted chemical shifts and coupling patterns serve as a valuable reference for the structural verification of this compound. For unambiguous assignment of all carbon and proton signals, especially in cases of signal overlap, two-dimensional NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended. These advanced techniques provide through-bond correlation information that can definitively establish the connectivity within the molecule.

References

• The Royal Society of Chemistry. (n.d.). ¹H and ¹³C NMR Spectra of Substituted Benzoic Acids.
• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
• Hornak, J. P. (n.d.). Sample Preparation.
• Unknown. (n.d.). NMR Sample Preparation.
• Unknown. (n.d.). NMR Sample Preparation 1.
• Wnuk, S., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 Chemical Shift Assignments of Derivatives of Benzoic Acid. Magnetic Resonance in Chemistry, 28(3), 271-280.
• Unknown. (2023). Anomalous 1 H NMR chemical shift behavior of substituted benzoic acid esters. Magnetic Resonance in Chemistry, 61(4), 248-252.

• TheElkchemist. (2024, September 17). Interpreting H-NMR Spectra Aromatic Molecule. YouTube. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation.

• PubChem. (n.d.). 2-(2-Iodophenoxy)-4-methylbenzoic acid. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Aromatics. Retrieved from [Link]

• ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 6.6 ¹H NMR Spectra and Interpretation (Part I). Organic Chemistry I. Retrieved from [Link]

• Unknown. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms.
• Scott, K. N. (1972). Carbon-13 Nuclear Magnetic Resonance of Biologically Important Aromatic Acids. I. Chemical Shifts of Benzoic Acid and Derivatives. Journal of the American Chemical Society, 94(24), 8564–8568.
• The Royal Society of Chemistry. (n.d.). Supporting Information.

• SpectraBase. (n.d.). 2-Iodo-4-methylbenzoic acid - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• BenchChem. (2025). Spectroscopic Profile of 2-Iodo-5-methylbenzoic Acid: A Technical Guide.

• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information.

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• 4. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure of 2-Iodo-4-methylbenzoic Acid

This in-depth technical guide provides a comprehensive exploration of the crystal structure of 2-Iodo-4-methylbenzoic acid. It is intended for researchers, scientists, and drug development professionals engaged in solid-state chemistry and materials science. This document will detail the synthesis, purification, and characterization of the title compound, followed by a meticulous, field-proven workflow for the determination of its single-crystal X-ray structure. The guide culminates in an expert analysis of the intermolecular interactions that govern its crystal packing, drawing upon established principles of crystal engineering.

Introduction: The Significance of Crystalline Polymorphism in Drug Development

The three-dimensional arrangement of molecules in a crystal lattice, known as the crystal structure, profoundly influences the physicochemical properties of an active pharmaceutical ingredient (API). These properties, including solubility, dissolution rate, bioavailability, and stability, are critical determinants of a drug's efficacy and safety. Halogenated benzoic acids are prevalent scaffolds in medicinal chemistry, and understanding their solid-state behavior is paramount for rational drug design and development. 2-Iodo-4-methylbenzoic acid serves as a pertinent case study to illustrate the modern techniques employed to elucidate and analyze crystal structures, thereby enabling the control and optimization of solid-form properties.

While a published crystal structure for 2-Iodo-4-methylbenzoic acid is not available in the Cambridge Structural Database (CSD) as of the writing of this guide[1][2][3][4][5][6][7][8][9], this document will provide a robust, hypothetical workflow based on established best practices in crystallography. This approach serves as a practical blueprint for researchers embarking on the structural characterization of novel compounds.

Synthesis and Characterization of 2-Iodo-4-methylbenzoic Acid

The synthesis of 2-Iodo-4-methylbenzoic acid can be achieved through a reliable Sandmeyer-type reaction, starting from the commercially available 2-amino-4-methylbenzoic acid.

Synthetic Protocol

A plausible synthetic route is adapted from established procedures for analogous compounds[10][11].

Protocol 2.1: Synthesis of 2-Iodo-4-methylbenzoic acid

• Diazotization: 2-Amino-4-methylbenzoic acid (1.0 eq) is suspended in a mixture of water and concentrated hydrochloric acid at 0-5 °C. An aqueous solution of sodium nitrite (1.1 eq) is added dropwise while maintaining the temperature below 5 °C to form the diazonium salt.

• Iodination: A solution of potassium iodide (1.5 eq) in water is then added slowly to the diazonium salt solution. The reaction mixture is allowed to warm to room temperature and then heated to reflux for 1-2 hours to ensure complete substitution.

• Work-up and Purification: After cooling, the precipitate is collected by vacuum filtration. The crude product is then dissolved in a suitable organic solvent, such as diethyl ether, and washed with a saturated solution of sodium thiosulfate to remove any residual iodine, followed by a brine wash. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 2-Iodo-4-methylbenzoic acid.

Spectroscopic Characterization

The identity and purity of the synthesized 2-Iodo-4-methylbenzoic acid must be confirmed using a suite of spectroscopic techniques.

Table 1: Expected Spectroscopic Data for 2-Iodo-4-methylbenzoic Acid

Technique	Expected Observations
¹H NMR	Aromatic protons will exhibit characteristic shifts and coupling patterns. The methyl protons will appear as a singlet. The carboxylic acid proton will be a broad singlet at a downfield chemical shift.
¹³C NMR	Resonances for all eight carbon atoms will be observed, with the carboxyl carbon appearing at a characteristic downfield shift.
IR Spectroscopy	A broad O-H stretch from the carboxylic acid, a sharp C=O stretch, and C-H and C=C stretches from the aromatic ring and methyl group will be present[12][13].
Mass Spectrometry	The molecular ion peak corresponding to the exact mass of C₈H₇IO₂ will be observed.

A general workflow for the spectroscopic analysis is depicted below.

Caption: Workflow for the synthesis and spectroscopic confirmation of 2-Iodo-4-methylbenzoic acid.

Single-Crystal Growth: The Gateway to Structural Elucidation

Obtaining high-quality single crystals is often the most challenging step in crystal structure determination[14][15][16]. For organic acids, several crystallization techniques can be employed.

Crystallization Methodologies

Protocol 3.1: Single-Crystal Growth of 2-Iodo-4-methylbenzoic Acid

• Solvent Selection: A systematic solvent screen is performed to identify a solvent or solvent system in which 2-Iodo-4-methylbenzoic acid has moderate solubility at room temperature and high solubility at elevated temperatures.

• Slow Evaporation: A nearly saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a loosely covered vial. The slow evaporation of the solvent increases the concentration, leading to the formation of single crystals.

• Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature. This can be achieved by placing the solution in a Dewar flask filled with hot water.

• Vapor Diffusion: A solution of the compound in a volatile solvent is placed in a small, open vial, which is then placed inside a larger, sealed container holding a less volatile anti-solvent in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the solution induces crystallization.

Single-Crystal X-ray Diffraction: Deciphering the Molecular Architecture

Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid[17][18][19][20].

Data Collection and Processing

Protocol 4.1: Single-Crystal X-ray Diffraction Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo or Cu Kα radiation) and a detector. A series of diffraction images are collected as the crystal is rotated.

• Data Processing: The collected images are processed to integrate the diffraction spots and obtain a list of reflection intensities. These intensities are then corrected for various experimental factors to yield a set of structure factors.

Structure Solution and Refinement

The processed diffraction data are used to solve and refine the crystal structure[21][22][23].

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commercial availability of 2-Iodo-4-methylbenzoic acid

An In-Depth Technical Guide to 2-Iodo-4-methylbenzoic Acid: Commercial Availability, Synthesis, and Applications

Introduction

2-Iodo-4-methylbenzoic acid (CAS No. 1829-21-6) is a substituted aromatic carboxylic acid that serves as a pivotal building block in modern organic synthesis.[1] Its unique structural features—a carboxylic acid group for derivatization and an iodine atom that acts as a versatile synthetic handle—make it a valuable intermediate for researchers, particularly those in medicinal chemistry and drug development. The strategic placement of the iodo and methyl groups on the benzoic acid scaffold allows for the regio-controlled synthesis of complex molecular architectures. This guide provides a comprehensive overview of its commercial availability, key physicochemical properties, synthetic methodologies, and critical applications, with a focus on its role in the pharmaceutical industry.

Commercial Availability and Sourcing

2-Iodo-4-methylbenzoic acid is readily available from a variety of chemical suppliers, catering to both small-scale research and larger-scale development needs. Purity levels typically range from 95% to over 99%, ensuring suitability for sensitive synthetic applications. When sourcing this reagent, it is crucial to consider purity, quantity, and supplier reliability to ensure reproducible experimental outcomes.

Table 1: Commercial Supplier Overview for 2-Iodo-4-methylbenzoic Acid

Supplier	Purity Levels Offered	Common Packaging Sizes
Ambeed, Inc.	95%	Custom
Hangzhou J&H Chemical Co., Ltd.	99%	500g
HANGZHOU LEAP CHEM CO., LTD.	98%	1kg
Win-Win Chemical CO., Limited	98%	5g
Career Henan Chemical Co.	98% (Industrial grade)	10g
AChemBlock	95%	Custom

This table is a representative sample and not exhaustive. Researchers should verify current stock and purity with individual suppliers.[2][3]

Physicochemical Properties and Spectroscopic Profile

A thorough understanding of the compound's physical and spectroscopic properties is essential for its correct identification and use in synthetic protocols.

Table 2: Key Physicochemical Properties

Property	Value	Reference
CAS Number	1829-21-6
Molecular Formula	C₈H₇IO₂	[1]
Molecular Weight	262.04 g/mol	[1][2]
Appearance	Solid
Storage	Keep in a dark place, sealed in dry, 2-8°C
Dissociation Constant	4.22 at 25 °C

Spectroscopic analysis is the cornerstone of structural verification. While complete spectral data for 2-Iodo-4-methylbenzoic acid should be obtained from the supplier's Certificate of Analysis (CoA), typical analytical data includes ¹H NMR, ¹³C NMR, and Mass Spectrometry.[1] For illustrative purposes, the ¹H NMR data for the related isomer, 2-Iodo-5-methylbenzoic acid, is presented below, as it showcases the characteristic shifts expected for this class of compounds.[4]

Table 3: Representative ¹H NMR Data for an Isomer (2-Iodo-5-methylbenzoic acid)

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]	Solvent
H-6	7.91	Doublet (d)	8.2	CDCl₃
H-4	7.84	Doublet (d)	1.8	CDCl₃
H-3	7.02	Doublet of doublets (dd)	8.2, 1.8	CDCl₃
-CH₃	2.36	Singlet (s)	-	CDCl₃

Note: Data is for the isomer 2-Iodo-5-methylbenzoic acid and serves as an example.[4] The carboxylic acid proton is often broad and its position is variable.

Synthetic Pathways: A Technical Protocol

The synthesis of iodinated benzoic acids often proceeds via a Sandmeyer-type reaction, starting from the corresponding aminobenzoic acid. This classic and reliable method involves diazotization of the amine followed by displacement with an iodide salt.

Workflow for the Synthesis of Iodo-Methylbenzoic Acids

Caption: General synthetic workflow for 2-Iodo-4-methylbenzoic acid.

Detailed Experimental Protocol (General Method)

This protocol is a generalized procedure based on the synthesis of related iodo-aromatic compounds.[5][6]

• Diazotization:

  • Suspend the starting material, 2-Amino-4-methylbenzoic acid, in a solution of dilute hydrochloric acid in a reaction vessel.

  • Cool the suspension to 0-5°C in an ice bath with constant stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature remains below 5°C.

  • Continue stirring the mixture at this temperature for an additional 25-30 minutes after the addition is complete to ensure full formation of the diazonium salt.

• Iodide Displacement:

  • In a separate flask, dissolve potassium iodide (KI) in water.

  • Add this potassium iodide solution dropwise to the cold diazonium salt suspension. Effervescence (release of N₂ gas) will be observed.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat gently (e.g., at reflux) for 1-2 hours to drive the reaction to completion.[5]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • If a precipitate (the crude product) has formed, collect it by vacuum filtration.

  • To remove excess iodine, wash the crude product with an aqueous solution of sodium thiosulfate until the color disappears.[5]

  • Further purification can be achieved by dissolving the crude solid in a suitable organic solvent like ether, washing with water and brine, drying over anhydrous sodium sulfate, and concentrating under reduced pressure.[5]

  • The final product can be obtained in high purity through recrystallization from an appropriate solvent system (e.g., ethanol/water).

Applications in Research and Drug Development

The true value of 2-Iodo-4-methylbenzoic acid lies in its utility as a versatile intermediate. The iodine atom is an excellent leaving group for transition-metal-catalyzed cross-coupling reactions, while the carboxylic acid moiety provides a site for amidation or esterification.

Key Synthetic Transformations:

• Cross-Coupling Reactions: The C-I bond is highly reactive in Suzuki, Sonogashira, Heck, and Buchwald-Hartwig amination reactions, allowing for the facile introduction of aryl, alkynyl, alkenyl, and amino groups, respectively. This is a cornerstone of modern drug discovery for building molecular complexity.

• Amide Bond Formation: The carboxylic acid can be readily converted to an amide by coupling with a primary or secondary amine using standard coupling reagents (e.g., EDC, HATU). This is one of the most common linkages found in pharmaceutical agents.

• Esterification: Reaction with an alcohol under acidic conditions (Fischer esterification) or via an acid chloride intermediate yields the corresponding ester.

Role as a Pharmaceutical Building Block

Isomers of iodo-methylbenzoic acid are critical in the synthesis of major pharmaceuticals. For instance, 5-Iodo-2-methylbenzoic acid is a key intermediate in the production of Canagliflozin, a medication for managing type 2 diabetes.[7] Similarly, 2-Iodo-5-methylbenzoic acid is a documented precursor in the synthesis of Suvorexant, a dual orexin receptor antagonist for treating insomnia.[8] These examples underscore the importance of this class of compounds in constructing the core scaffolds of pharmacologically active molecules.

Caption: Logical workflow from building block to complex pharmaceutical agent.

Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage of 2-Iodo-4-methylbenzoic acid are paramount for safety.

• Hazards: The compound may cause an allergic skin reaction, skin irritation, and serious eye irritation.[9][10] It is also considered harmful to aquatic life.

• Personal Protective Equipment (PPE): Always wear appropriate protective gloves, safety goggles, and a lab coat.[10][11] If dust formation is likely, use respiratory protection.[11]

• Handling: Handle in a well-ventilated area, such as a fume hood. Avoid breathing dust and prevent contact with skin and eyes.[9][12] Wash hands thoroughly after handling.[12]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][12] For long-term stability, keep in a dark place at refrigerated temperatures (2-8°C).

Conclusion

2-Iodo-4-methylbenzoic acid is a commercially accessible and highly valuable reagent for chemical synthesis. Its dual functionality enables a wide range of synthetic transformations, making it an indispensable building block for constructing complex organic molecules. For researchers and professionals in drug development, a firm grasp of its properties, synthetic routes, and safe handling procedures is essential for leveraging its full potential in the creation of novel therapeutics and functional materials.

References

• MOLBASE. (n.d.). 2-iodo-4-methylbenzoic acid price & availability. Retrieved from [Link]

• Wiley-VCH GmbH. (2025). 2-Iodo-4-methylbenzoic acid - Optional[13C NMR] - Chemical Shifts. SpectraBase. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-iodo-5-methyl-benzoic acid. Retrieved from [Link]

• Organic Syntheses. (2019, October 6). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)iodonium Tosylate. Retrieved from [Link]

• Quick Company. (n.d.). Process For Producing 5 Iodo 2 Methylbenzoic Acid. Retrieved from [Link]

• Patsnap. (n.d.). 2-methylbenzoic acid patented technology retrieval search results. Eureka. Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 4-methyl-. NIST WebBook. Retrieved from [Link]

• ResearchGate. (2025, August 8). Experimental and theoretical IR, Raman, NMR spectra of 2-, 3- and 4-aminobenzoic acids. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025, September 28). The Crucial Role of 5-Iodo-2-Methylbenzoic Acid in Pharmaceutical Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN100406422C - Process for producing 5-iodo-2-methylbenzoic acid.

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Navigating the Iodination of 4-Methylbenzoic Acid: A Mechanistic and Practical Guide

Abstract

The introduction of iodine into aromatic scaffolds is a cornerstone of modern synthetic and medicinal chemistry. Iodinated arenes, such as derivatives of 4-methylbenzoic acid, serve as versatile intermediates in cross-coupling reactions and as key structural motifs in pharmacologically active compounds. This guide provides an in-depth exploration of the iodination of 4-methylbenzoic acid, dissecting the underlying electrophilic aromatic substitution mechanism and offering practical, field-tested protocols. We will delve into the critical interplay of reagents, catalysts, and reaction conditions, providing a robust framework for researchers, scientists, and drug development professionals to confidently execute and optimize this pivotal transformation.

Introduction: The Strategic Importance of Iodinated Arenes

Aromatic iodides are highly valued in organic synthesis due to the unique reactivity of the carbon-iodine bond. It is the most reactive of the carbon-halogen bonds, making it an excellent leaving group in various transformations. This property is particularly exploited in palladium-catalyzed cross-coupling reactions like the Suzuki, Heck, and Sonogashira reactions, which are fundamental to the construction of complex molecular architectures found in numerous pharmaceuticals and advanced materials.

4-Methylbenzoic acid, with its dual functional handles—a carboxylic acid and a methyl group—presents an interesting and synthetically relevant substrate. The selective installation of an iodine atom onto its aromatic ring opens up a plethora of possibilities for further molecular elaboration, making the understanding and mastery of its iodination a critical skill for any synthetic chemist.

The Heart of the Reaction: Electrophilic Aromatic Substitution

The iodination of 4-methylbenzoic acid proceeds via an electrophilic aromatic substitution (EAS) mechanism.[1] This class of reactions involves the attack of an electrophile on the electron-rich aromatic ring, leading to the substitution of a hydrogen atom. The success of this reaction hinges on the generation of a sufficiently potent iodine electrophile (I+), as molecular iodine (I2) itself is a relatively weak electrophile.[2]

Generating the Electrophile: The Role of the Oxidizing Agent

To enhance the electrophilicity of iodine, an oxidizing agent is typically employed. This agent facilitates the formation of a more reactive iodine species. A common and effective system involves the use of periodic acid (HIO4) or its salt, sodium periodate (NaIO4), in the presence of iodine (I2).[3] In this system, the periodate oxidizes iodide to the electrophilic iodonium ion (I+). Other oxidizing agents such as nitric acid or a mixture of potassium iodate and sulfuric acid can also be used.[4]

Directing Effects: The Tug-of-War on 4-Methylbenzoic Acid

The regioselectivity of the iodination—that is, the position at which the iodine atom is introduced—is governed by the directing effects of the substituents already present on the benzene ring: the methyl group (-CH3) and the carboxylic acid group (-COOH).

• The Methyl Group (-CH3): This is an activating, ortho-, para- directing group. Through an inductive effect, it donates electron density to the ring, making it more nucleophilic and thus more reactive towards electrophiles.[1]

• The Carboxylic Acid Group (-COOH): This is a deactivating, meta- directing group. Through a resonance effect, it withdraws electron density from the ring, making it less reactive.[1]

In the case of 4-methylbenzoic acid, these two groups are para to each other. The activating, ortho-, para- directing influence of the methyl group and the deactivating, meta- directing influence of the carboxyl group work in concert to direct the incoming electrophile. The position ortho to the methyl group is also meta to the carboxyl group. This synergistic effect strongly favors the substitution at the position ortho to the methyl group, leading to the formation of 3-iodo-4-methylbenzoic acid as the major product.

Mechanistic Visualization

The following diagram illustrates the key steps in the electrophilic iodination of 4-methylbenzoic acid.

Caption: Mechanism of 4-methylbenzoic acid iodination.

A Field-Tested Experimental Protocol

This protocol details a reliable method for the synthesis of 3-iodo-4-methylbenzoic acid, adapted from established procedures. It emphasizes safety, efficiency, and reproducibility.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Weight	Notes
4-Methylbenzoic Acid	99-94-5	136.15 g/mol	Substrate
Iodine (I₂)	7553-56-2	253.81 g/mol	Iodinating agent
Periodic Acid (HIO₄)	10450-60-9	191.91 g/mol	Oxidizing agent
Acetic Acid (glacial)	64-19-7	60.05 g/mol	Solvent
Sulfuric Acid (conc.)	7664-93-9	98.08 g/mol	Catalyst
Sodium Thiosulfate	7772-98-7	158.11 g/mol	For quenching
Deionized Water	7732-18-5	18.02 g/mol	For workup
Ethanol	64-17-5	46.07 g/mol	For recrystallization

Step-by-Step Procedure

• Reaction Setup: In a suitable round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-methylbenzoic acid in glacial acetic acid.

• Reagent Addition: To the stirred solution, add iodine (I₂) and periodic acid (HIO₄).

• Catalyst Introduction: Carefully and slowly add concentrated sulfuric acid to the reaction mixture. An exotherm may be observed.

• Reaction: Heat the mixture to a temperature between 80-110°C and maintain with stirring.[5] The reaction time can vary, typically ranging from a few hours to 24 hours.[5] Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup - Quenching: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a beaker containing ice-water. A precipitate will form.

• Workup - Neutralization: To remove unreacted iodine, add a saturated aqueous solution of sodium thiosulfate dropwise until the characteristic brown color of iodine disappears.

• Isolation: Collect the crude product by vacuum filtration, washing the solid with cold deionized water.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to afford pure 3-iodo-4-methylbenzoic acid.

• Drying and Characterization: Dry the purified product in a vacuum oven. The melting point of 3-iodo-4-methylbenzoic acid is reported to be in the range of 210-212 °C.[6]

Experimental Workflow Visualization

Caption: Experimental workflow for the synthesis of 3-iodo-4-methylbenzoic acid.

Trustworthiness and Self-Validation

The described protocol incorporates several self-validating checkpoints:

• Visual Cues: The disappearance of the brown iodine color upon addition of sodium thiosulfate provides a clear visual endpoint for the quenching step.

• Physical Properties: The melting point of the final product is a critical parameter for assessing purity. A sharp melting point in the expected range (210-212 °C) is indicative of a successful synthesis.[6]

• Chromatographic Analysis: TLC is an indispensable tool for monitoring the reaction's progress, allowing for the determination of the optimal reaction time and ensuring the complete consumption of the starting material.

• Spectroscopic Confirmation: For unequivocal structure elucidation, techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry should be employed to confirm the identity and purity of the final product.

Conclusion: A Versatile Building Block

The iodination of 4-methylbenzoic acid is a robust and reliable transformation that provides access to a valuable synthetic intermediate. A thorough understanding of the electrophilic aromatic substitution mechanism, coupled with a carefully executed experimental protocol, enables the efficient and selective synthesis of 3-iodo-4-methylbenzoic acid. This versatile building block is poised for further elaboration, making it a key component in the synthetic chemist's toolbox for the development of novel pharmaceuticals and advanced materials.[7]

References

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• ResearchGate. (2024, February 1). Ortho-iodination of aromatic carboxylic acids in aqueous media. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. Retrieved from [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). 3-Iodo-4-methylbenzoic acid. Retrieved from [Link]

• YouTube. (2018, May 9). Electrophilic Aromatic Substitution Reactions Made Easy!. Retrieved from [Link]

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A Comprehensive Technical Guide to the Hazards and Safe Handling of 2-Iodo-4-methylbenzoic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Iodo-4-methylbenzoic acid (CAS No. 1829-21-6) is a halogenated aromatic carboxylic acid commonly utilized as a versatile building block in organic synthesis.[1][2] Its structural motifs are pertinent to the development of novel pharmaceutical agents and advanced materials, making it a compound of significant interest in both academic and industrial research settings. However, as with many reactive intermediates, a thorough understanding of its potential hazards and the implementation of rigorous safety protocols are paramount to ensure the well-being of laboratory personnel and the integrity of research outcomes.

This guide provides an in-depth analysis of the hazards associated with 2-Iodo-4-methylbenzoic acid and establishes a framework of best practices for its safe handling, storage, and disposal. The causality behind each safety recommendation is explained to empower professionals with the knowledge to conduct their work safely and responsibly.

Section 1: Hazard Identification and Classification

A foundational aspect of laboratory safety is a comprehensive understanding of a chemical's intrinsic hazards. 2-Iodo-4-methylbenzoic acid is classified under the Globally Harmonized System (GHS) with several key hazard statements.

Table 1: Chemical Identity and GHS Hazard Classification

Property	Value	Reference
Chemical Name	2-Iodo-4-methylbenzoic acid	[3]
CAS Number	1829-21-6	[4]
Molecular Formula	C₈H₇IO₂	[1]
Molecular Weight	262.04 g/mol	[1]
Physical Form	Solid	[3]
GHS Pictogram
Signal Word	Warning	[3]
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[3][5][6][7]

Expert Analysis of Hazards:

• H302 - Harmful if swallowed: Ingestion of this compound can lead to systemic toxicity. The causality lies in its potential to interfere with metabolic pathways or exert toxic effects on internal organs once absorbed through the gastrointestinal tract.

• H315 - Causes skin irritation: As a carboxylic acid, and due to the presence of the halogen, direct contact with the skin can cause local inflammation, redness, and discomfort.[6][7] Prolonged contact may lead to more severe dermatitis.

• H319 - Causes serious eye irritation: The eyes are particularly vulnerable.[5][7] Direct contact with the solid powder or solutions can cause significant irritation, pain, and potential damage to the cornea. The acidic nature of the compound is a primary driver of this irritant effect.

• H335 - May cause respiratory irritation: Inhalation of the fine dust particles can irritate the mucous membranes of the respiratory tract, leading to coughing, shortness of breath, and inflammation.[5][6][7] This is a critical consideration when handling the solid material.

Section 2: Risk Assessment and Mitigation Strategy

Before any procedure involving 2-Iodo-4-methylbenzoic acid, a thorough risk assessment is mandatory. This process is not merely a checklist but a scientific evaluation of the potential for exposure and the implementation of controls to mitigate identified risks.

Caption: Risk assessment workflow for handling 2-Iodo-4-methylbenzoic acid.

The most effective mitigation follows the Hierarchy of Controls . While elimination or substitution of the chemical is often not feasible in research, the focus must be on robust engineering and administrative controls, supplemented by Personal Protective Equipment (PPE).

• Engineering Controls: The primary line of defense is to handle the material in a way that prevents it from reaching the operator. A certified chemical fume hood is essential for all manipulations that could generate dust or involve solutions of the compound.[8]

• Administrative Controls: These are the standard operating procedures (SOPs) that dictate safe work practices. This includes restricting access to the handling area and ensuring personnel are trained on the specific hazards of this compound.[9]

• Personal Protective Equipment (PPE): PPE is the final barrier and must be used diligently even when other controls are in place.[10] It does not eliminate the hazard, but it protects the user from exposure.

Section 3: Safe Handling and Storage Protocols

Adherence to meticulous handling and storage protocols is non-negotiable.

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE are critical for preventing skin, eye, and respiratory exposure.[11][12]

Table 2: Recommended PPE for Handling 2-Iodo-4-methylbenzoic acid

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer of Solid	Chemical safety goggles	Chemical-resistant gloves (Nitrile recommended)	Lab coat (fully buttoned), closed-toe shoes	NIOSH-approved respirator (e.g., N95) if not in a ventilated enclosure[13]
Solution Preparation/Reaction	Chemical safety goggles and face shield[13]	Chemical-resistant gloves (Nitrile recommended)	Chemical-resistant apron over lab coat, closed-toe shoes	Work within a certified chemical fume hood

Step-by-Step PPE Methodology:

• Pre-Donning Inspection: Before use, visually inspect all PPE for signs of degradation, such as cracks, discoloration, or punctures.

• Donning Sequence: Perform hand hygiene. Don lab coat, followed by respiratory protection (if required), then eye protection, and finally gloves. Ensure gloves are pulled over the cuffs of the lab coat.

• Doffing Sequence: The principle is to remove the most contaminated items first. Remove gloves, followed by the lab coat (turning it inside out), then perform hand hygiene. Remove eye and respiratory protection, and finish with thorough hand washing with soap and water.[8]

Laboratory Handling Protocol

Handling the Solid Compound:

• Preparation: Designate a specific area for handling, preferably within a chemical fume hood or a ventilated balance enclosure.

• Weighing: Use smooth, deliberate motions to avoid creating airborne dust. Use a spatula to carefully transfer the solid onto weighing paper or into a container.

• Cleanup: After transfer, gently wipe down the spatula and work surface with a damp cloth to collect any residual powder, minimizing dust generation.[14]

Handling Solutions:

• Dissolution: Always add the solid acid to the solvent slowly. Be aware of any potential exotherms, although not specifically noted for this compound, it is a general best practice.

• Transfers: Use appropriate glassware (pipettes, graduated cylinders) for transfers to avoid splashes. All transfers should be conducted within a fume hood.

Storage Requirements

Proper storage is crucial for maintaining the chemical's stability and preventing accidental exposure.

• Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight.[3] A storage temperature of 2-8°C is recommended.[1]

• Container: Keep the container tightly sealed to prevent moisture ingress and contamination.[15]

• Segregation: Store away from incompatible materials, particularly strong oxidizing agents and strong bases.[8]

• Security: The container should be stored in a locked cabinet or a restricted access area to prevent unauthorized use.[7][15]

Section 4: Emergency Response Procedures

Preparedness is key to effectively managing an emergency. All personnel must be familiar with the location of safety equipment (showers, eyewash stations, spill kits) and emergency procedures.

Caption: Decision tree for emergency response to spills and exposures.

Spill Management Protocol

This protocol applies to minor spills that can be safely managed by trained laboratory personnel. Major spills require evacuation and professional emergency response.[16][17]

• Control and Alert: Immediately alert others in the area. Control the source of the spill if it is safe to do so.[18]

• Isolate: Secure the area to prevent others from entering.

• Protect: Don the appropriate PPE as outlined in Table 2, including respiratory protection.[8]

• Contain: For a solid spill, gently cover it with a damp paper towel or use a light water mist to prevent dust from becoming airborne.[14][16] For liquid spills, use an inert absorbent material like sand, clay, or vermiculite to dike the spill.[18][19] Do not use combustible materials like sawdust.[18]

• Clean: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable hazardous waste container.[16]

• Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials into the waste container.[18]

• Dispose: Dispose of the waste container according to institutional and local regulations.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

• Inhalation (P304+P340): Immediately move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[5][7][20]

• Skin Contact (P302+P352): Immediately remove all contaminated clothing.[21] Flush the affected skin with copious amounts of soap and water for at least 15 minutes.[20][22] Seek medical attention if irritation develops or persists.[7][15]

• Eye Contact (P305+P351+P338): Immediately flush the eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open.[4] Remove contact lenses if present and easy to do.[7][15] It is imperative to seek immediate medical attention from an ophthalmologist.[6]

• Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. If the person is conscious, have them drink one or two glasses of water. Seek immediate medical attention.[15][22]

Section 5: Waste Disposal

All waste containing 2-Iodo-4-methylbenzoic acid, including contaminated PPE and spill cleanup materials, must be treated as hazardous waste.

• Collection: Collect all waste in a designated, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.[19]

• Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name.

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal (P501): Arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[7][15][21] Disposal must comply with all local, state, and federal regulations.

Conclusion

2-Iodo-4-methylbenzoic acid is a valuable reagent in chemical synthesis, but its potential hazards demand a culture of safety and preparedness. By understanding its specific risks—irritation to the skin, eyes, and respiratory system, and harm if swallowed—and by rigorously applying the principles of risk assessment, engineering controls, and proper PPE usage, researchers can handle this compound with confidence and safety. The protocols outlined in this guide serve as a comprehensive framework for minimizing exposure and ensuring a safe laboratory environment for all personnel.

References

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• SAFETY DATA SHEET: o-Toluic acid. Thermo Fisher Scientific. [URL: https://www.thermofisher.com/document-connect/document-connect.html?url=https%3A%2F%2Fassets.thermofisher.com%2FTFS-Assets%2FLSJ%2FSDS%2FA13856_SDS_EN.pdf]
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Protocols & Analytical Methods

Suzuki coupling conditions for 2-Iodo-4-methylbenzoic acid

An Application Guide to Suzuki Coupling of 2-Iodo-4-methylbenzoic Acid

Abstract

This document provides a comprehensive technical guide for performing the Suzuki-Miyaura cross-coupling reaction with 2-Iodo-4-methylbenzoic acid. Recognizing the unique challenges presented by this substrate—namely the steric hindrance at the ortho-position and the presence of a reactive carboxylic acid moiety—this guide offers a deep dive into mechanistic considerations, optimized protocols, and troubleshooting strategies. We move beyond simple procedural lists to explain the fundamental principles behind reagent selection and parameter optimization, empowering researchers to achieve high-yield, reproducible results. Detailed experimental workflows, data-driven starting points, and visual aids are provided to support researchers, scientists, and drug development professionals in leveraging this versatile building block for complex molecular synthesis.

Introduction: The Strategic Importance of 2-Iodo-4-methylbenzoic Acid Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, celebrated for its capacity to form carbon-carbon bonds with exceptional reliability and functional group tolerance.[1][2] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction couples an organoboron species with an organohalide, a discovery that earned a share of the 2010 Nobel Prize in Chemistry.[1]

2-Iodo-4-methylbenzoic acid is a valuable synthetic intermediate, but its structure presents a classic challenge for cross-coupling. The aryl iodide bond is highly reactive and ideal for the initial oxidative addition step in the catalytic cycle.[1][3] However, two structural features demand a carefully tailored approach:

• Steric Hindrance: The iodine atom is located at the 2-position, ortho to the carboxylic acid. This steric congestion can significantly impede the approach of the palladium catalyst, necessitating the use of specialized, bulky ligands to facilitate efficient oxidative addition.[4][5][6][7]

• Carboxylic Acid Group: The acidic proton of the carboxyl group will be readily deprotonated by the base required for the reaction. This requires the use of additional base equivalents. Furthermore, the resulting carboxylate can potentially coordinate to the palladium center, influencing catalytic activity.[8]

This guide addresses these challenges directly, providing the scientific rationale and practical protocols to successfully navigate the Suzuki coupling of this substrate.

The Catalytic Cycle: A Mechanistic Overview

The efficacy of a Suzuki coupling hinges on the smooth operation of a three-step catalytic cycle.[9] Understanding this mechanism is crucial for rational troubleshooting and optimization.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 2-Iodo-4-methylbenzoic acid to form a Pd(II) complex. This is often the rate-limiting step, especially with sterically hindered substrates.[9]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base to form a more nucleophilic "ate" complex (boronate).[1][10][11]

• Reductive Elimination: The two organic fragments on the palladium complex are coupled, forming the final C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[9]

Optimizing Reaction Parameters: A Component-by-Component Analysis

Success with 2-Iodo-4-methylbenzoic acid requires careful selection of each reaction component. The following table provides recommended starting conditions and rationale for optimization.

Component	Recommended Starting Reagents	Molar Ratio (vs. Aryl Iodide)	Rationale & Optimization Insights
Aryl Halide	2-Iodo-4-methylbenzoic acid	1.0 equiv.	The limiting reagent. Ensure high purity.
Boron Reagent	Arylboronic Acid	1.2 - 1.5 equiv.	A slight excess is used to drive the reaction to completion and compensate for potential homocoupling or protodeboronation side reactions.[8] Using boronic esters (e.g., pinacol esters) can sometimes improve stability and reduce side reactions.[1]
Palladium Precatalyst	Pd(OAc)₂ or Pd₂(dba)₃	1 - 3 mol %	Pd(II) sources like Pd(OAc)₂ are common and air-stable but require in situ reduction to the active Pd(0) state, often facilitated by phosphine ligands.[3] Using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ can sometimes be beneficial but may be less reactive for hindered substrates.[8]
Ligand	Buchwald Ligands (e.g., SPhos, XPhos) or other bulky phosphines (e.g., P(t-Bu)₃)	1.1 - 1.2 x Pd mol	CRITICAL for success. Bulky, electron-rich ligands are essential to overcome the steric hindrance at the ortho-position.[6][7] They accelerate both the oxidative addition and the final reductive elimination steps.[1][4]
Base	K₃PO₄ or Cs₂CO₃	3.0 - 4.0 equiv.	A strong, non-coordinating base is preferred.[8] At least 2 equivalents are needed for the catalytic cycle, plus an additional equivalent to neutralize the acidic proton of the benzoic acid. An excess ensures complete boronate formation.[10]
Solvent System	Dioxane/H₂O (4:1) or Toluene/H₂O (4:1)	~0.1 M concentration	The biphasic system is highly effective. The organic solvent solubilizes the aryl halide and catalyst complex, while water dissolves the inorganic base and facilitates the formation of the reactive boronate species.[1] Ensure vigorous stirring for efficient phase transfer.
Temperature	80 - 110 °C	N/A	Higher temperatures are often required to overcome the activation energy for this sterically hindered substrate.[8] Monitor for potential decomposition of starting materials or products at elevated temperatures.

Experimental Protocol: A Step-by-Step Workflow

This protocol provides a reliable starting point for the Suzuki coupling of 2-Iodo-4-methylbenzoic acid with a generic arylboronic acid.

Caption: Standard experimental workflow for the Suzuki coupling protocol.

Materials and Reagents

• 2-Iodo-4-methylbenzoic acid (1.0 equiv.)

• Arylboronic acid (1.2 equiv.)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 equiv., 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl) (0.044 equiv., 4.4 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 equiv.)

• 1,4-Dioxane, anhydrous

• Deionized Water

• Ethyl acetate (for work-up)

• 1M Hydrochloric acid (for work-up)

• Brine (for work-up)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Inert gas (Argon or Nitrogen)

Procedure

• Vessel Preparation: To a flame-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add 2-Iodo-4-methylbenzoic acid, the arylboronic acid, and K₃PO₄.

• Catalyst Addition: In a separate vial, briefly mix the Pd(OAc)₂ and SPhos ligand, then add this solid mixture to the reaction flask.

• Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Prepare a 4:1 mixture of anhydrous 1,4-dioxane and deionized water. Degas this solvent mixture by bubbling the inert gas through it for 15-20 minutes. Using a syringe, add the degassed solvent to the reaction flask to achieve a concentration of approximately 0.1 M with respect to the aryl iodide.

• Reaction: Place the flask in a preheated oil bath at 100 °C. Stir the mixture vigorously for 4-16 hours.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aryl iodide is consumed.

Work-up and Purification

• Cooling: Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Extraction: Dilute the reaction mixture with ethyl acetate and water. Transfer the mixture to a separatory funnel.

• Acidification: Carefully add 1M HCl dropwise to the aqueous layer until the pH is approximately 2-3. This crucial step protonates the carboxylate product, making it soluble in the organic layer.

• Separation: Separate the layers. Extract the aqueous layer two more times with ethyl acetate.

• Washing & Drying: Combine all organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The resulting crude solid can be purified by flash column chromatography on silica gel or by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) to yield the pure product.

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. Below are common issues and their solutions, tailored for this specific reaction.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inefficient Oxidative Addition: The steric hindrance is preventing the first step of the cycle. 2. Catalyst Deactivation: Residual oxygen or impurities have poisoned the palladium.	1. Ligand/Temperature: Switch to an even bulkier ligand (e.g., XPhos). Increase the reaction temperature in 10 °C increments. 2. Degassing: Ensure all reagents are pure and solvents are rigorously degassed. Use fresh, high-quality catalyst and ligand.[8]
Significant Boronic Acid Homocoupling	1. Oxygen Present: Oxygen can promote the oxidative homocoupling of boronic acids, mediated by palladium.[3] 2. Pd(II) Precatalyst: If the reduction of the Pd(II) precatalyst is slow, it can catalyze homocoupling.[3]	1. Improve Inert Technique: Be meticulous with the evacuate/backfill cycles. 2. Catalyst Choice: Consider using a Pd(0) source like Pd(PPh₃)₄, though this may require a bulkier ligand to be added separately for this substrate.
Protodeboronation (R²-H formation)	1. Excess Water/Base: Harsh conditions can lead to the replacement of the boronic acid group with a proton. 2. High Temperature: Prolonged heating can exacerbate this side reaction.	1. Stoichiometry: Use the recommended 3.0 equivalents of base; avoid a large excess. 2. Temperature/Time: Try running the reaction at a slightly lower temperature (e.g., 80-90 °C) for a longer period.
Inconsistent Yields	1. Reagent Quality: Purity and age of catalyst, base, and solvents can vary between batches. 2. Inefficient Mixing: In the biphasic system, poor stirring leads to inconsistent mass transfer.	1. Quality Control: Use fresh, high-purity reagents. Store catalysts and ligands under an inert atmosphere. 2. Stirring: Ensure vigorous, consistent stirring to create a fine emulsion of the two phases.[8]

Conclusion

The Suzuki-Miyaura coupling of 2-Iodo-4-methylbenzoic acid is a highly achievable transformation when approached with a clear understanding of its inherent steric and electronic challenges. Success is primarily dictated by the strategic selection of a bulky, electron-rich phosphine ligand to facilitate the sterically demanding oxidative addition and the use of a sufficient excess of a strong base to both drive the catalytic cycle and neutralize the substrate's acidic proton. The detailed protocols and troubleshooting guide provided herein serve as a robust framework for researchers to confidently and reproducibly synthesize valuable biaryl carboxylic acid derivatives, paving the way for further discoveries in drug development and materials science.

References

• Wikipedia. Suzuki reaction. [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. [Link]

• Guild, G. M., & St-Jean, F. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Israel Journal of Chemistry, 60(3-4), 406-409. [Link]

• Braga, A. A. C., Morgon, N. H., Ujaque, G., & Maseras, F. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 127(25), 9298–9307. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Organic & Biomolecular Chemistry. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. [Link]

• Semantic Scholar. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. [Link]

• Wiley Online Library. Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. [Link]

• Organic Chemistry Portal. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. [Link]

• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• ResearchGate. Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings | Request PDF. [Link]

• The Royal Society of Chemistry. Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

• MDPI. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. [Link]

• ResearchGate. Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides.... [Link]

• ACS Publications. Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. [Link]

• The Royal Society of Chemistry. Selection of boron reagents for Suzuki–Miyaura coupling. [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. [Link]

• ACS Publications. Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. [Link]

• YouTube. Suzuki Coupling. [Link]

• ACS Publications. Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. [Link]

• ACS Publications. Coupling of Aryl Halides with Aryl Boronic Acids with P(C6H5)(2-C6H4Cl)2 as the Supporting Ligand. [Link]

• National Institutes of Health. Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides. [Link]

• Frontiers. DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

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• 5. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
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• 11. Suzuki Coupling [organic-chemistry.org]

Application &amp; Protocol Guide: Sonogashira Coupling of 2-Iodo-4-methylbenzoic Acid with Terminal Alkynes

Abstract

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, specifically between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This reaction has become indispensable in medicinal chemistry and drug development for the synthesis of complex molecular architectures.[3][4] This guide provides a detailed technical overview and robust protocols for the Sonogashira coupling of 2-Iodo-4-methylbenzoic acid with various terminal alkynes. We will delve into the reaction mechanism, detail optimized experimental procedures, provide a troubleshooting guide for common issues, and present a scope of applications to empower researchers in their synthetic endeavors.

The Scientific Foundation: Mechanism of the Sonogashira Reaction

The Sonogashira reaction proceeds via a dual catalytic cycle involving both palladium and copper complexes.[1] Understanding this mechanism is crucial for rational optimization and troubleshooting. The reaction is typically catalyzed by a palladium(0) complex and a copper(I) salt, in the presence of an amine base.[5]

The Palladium Cycle:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl iodide (2-Iodo-4-methylbenzoic acid), forming a Pd(II) intermediate.[1] This is often the rate-determining step, and its efficiency is influenced by the choice of palladium ligands and the nature of the halide (I > Br > Cl).[6][7]

• Transmetalation: The Pd(II) intermediate reacts with a copper(I) acetylide species (formed in the copper cycle) to exchange the iodide ligand for the acetylide group.[1]

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the final coupled product (an aryl alkyne) and regenerate the active Pd(0) catalyst, thus completing the cycle.[8]

The Copper Cycle:

• π-Alkyne Complex Formation: The copper(I) salt coordinates with the terminal alkyne.[1][9]

• Deprotonation: The amine base deprotonates the terminal alkyne, facilitated by its increased acidity upon coordination to the copper, forming a reactive copper(I) acetylide intermediate.[5][9] This species then participates in the transmetalation step of the palladium cycle.[1]

The base serves a dual purpose: it facilitates the formation of the copper acetylide and neutralizes the hydrogen halide (HI) byproduct generated during the reaction.[2][10]

Caption: Figure 1: Simplified Sonogashira Catalytic Cycles.

Core Protocol: Coupling of 2-Iodo-4-methylbenzoic Acid

This protocol provides a reliable starting point for the coupling of 2-Iodo-4-methylbenzoic acid with a generic terminal alkyne.

Materials & Reagents:

• 2-Iodo-4-methylbenzoic acid

• Terminal Alkyne (e.g., Phenylacetylene)

• Palladium Catalyst: Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] or Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄][1]

• Copper(I) Co-catalyst: Copper(I) Iodide (CuI)[1]

• Base: Triethylamine (TEA) or Diisopropylamine (DIPA), freshly distilled[10]

• Solvent: Anhydrous, degassed Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)[10]

• Inert Gas: Argon or Nitrogen

Equipment:

• Schlenk flask or oven-dried round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Inert gas line (manifold or balloon)

• Syringes and needles for liquid transfers

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Iodo-4-methylbenzoic acid (1.0 eq.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%), and Copper(I) Iodide (CuI, 2-5 mol%).[10]

  • Scientist's Note: Using a Pd(II) precatalyst like PdCl₂(PPh₃)₂ is common as it is more stable to air than Pd(0) catalysts. It is reduced in situ to the active Pd(0) species.[1] Ensure the CuI is fresh, as it can oxidize over time, appearing greenish or brown instead of off-white.[10]

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas (Argon or Nitrogen) three times. This is critical to prevent oxygen from entering the reaction, which can cause catalyst decomposition and promote the undesired homocoupling of the alkyne (Glaser coupling).[1][10]

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add the anhydrous, degassed solvent (e.g., THF). Stir the mixture to dissolve the solids. Add the amine base (e.g., Triethylamine, 2-3 eq.) followed by the terminal alkyne (1.1-1.2 eq.) via syringe.

  • Scientist's Note: The solvent must be thoroughly deoxygenated to protect the Pd(0) catalyst.[10] This can be achieved by bubbling an inert gas through the solvent for 20-30 minutes prior to use. An excess of the alkyne is used to ensure complete consumption of the more valuable aryl iodide.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (40-60 °C) if necessary.[10] Monitor the progress by Thin-Layer Chromatography (TLC) until the starting aryl iodide is consumed.

• Work-up and Purification: a. Once the reaction is complete, cool the mixture to room temperature and dilute it with an organic solvent like ethyl acetate. b. Filter the mixture through a pad of Celite to remove the catalyst residues. c. Transfer the filtrate to a separatory funnel and wash with a dilute aqueous acid (e.g., 1M HCl) to remove the amine base. d. To isolate the carboxylic acid product, you can either extract it into a basic aqueous solution (e.g., 1M NaOH), wash the aqueous layer with an organic solvent to remove neutral impurities, and then re-acidify to precipitate the product, or proceed directly to column chromatography. e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. f. Purify the crude product by silica gel column chromatography to obtain the desired 2-alkynyl-4-methylbenzoic acid.

Caption: Figure 2: General Experimental Workflow.

Substrate Scope and Optimization Data

The Sonogashira reaction is tolerant of a wide range of functional groups.[11] The conditions outlined above are a general starting point, and optimization may be required for specific substrates.

Alkyne Substrate	Pd Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
Phenylacetylene	PdCl₂(PPh₃)₂ (2%)	TEA	THF	RT	~90%
4-Ethynylanisole	Pd(PPh₃)₄ (2%)	DIPA	DMF	50	~85%
1-Hexyne	PdCl₂(PPh₃)₂ (3%)	TEA	THF/TEA	40	~75%
Trimethylsilylacetylene	Pd(PPh₃)₄ (1.5%)	TEA	Toluene	RT	>95%
Propargyl Alcohol	PdCl₂(PPh₃)₂ (3%)	DIPA	DMF	60	~70%
Note: Yields are representative and can vary based on reaction scale and purity of reagents.

Key Optimization Parameters:

• Catalyst & Ligand: For less reactive substrates, more electron-rich and bulky phosphine ligands can improve catalytic activity.[7][10]

• Base: The choice of amine base can significantly impact yield.[5] Diisopropylamine (DIPA) is often effective, but others like triethylamine (TEA) or piperidine may be superior for certain substrates.[10]

• Solvent: THF is a good starting point, but more polar solvents like DMF can be beneficial for less soluble substrates.[10]

• Copper-Free Conditions: To completely avoid the Glaser homocoupling side reaction, copper-free protocols can be employed.[1][12] These often require different ligands, bases (like tetrabutylammonium acetate), or higher reaction temperatures to be effective.[1][13]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive catalyst (Pd or Cu).[10] 2. Impure reagents or wet solvent/base.[10] 3. Insufficiently inert atmosphere.[6]	1. Use fresh, high-quality catalysts. 2. Purify starting materials; use freshly distilled, anhydrous solvents and bases. 3. Ensure proper degassing of solvent and maintain a positive inert gas pressure.
Significant Alkyne Homocoupling (Glaser Product)	1. Presence of oxygen.[1] 2. High copper catalyst loading.[14]	1. Rigorously exclude oxygen using Schlenk techniques or a glovebox.[10] 2. Reduce the amount of CuI catalyst. 3. Add the alkyne slowly to the reaction mixture.[14] 4. Switch to a copper-free protocol.[10]
Formation of Palladium Black	1. Catalyst decomposition.[6] 2. High reaction temperature or impurities.	1. Use a more stable ligand. 2. Lower the reaction temperature. 3. Ensure high purity of all reagents and solvents.[10]
Difficulty with Purification	1. Residual copper salts. 2. Co-elution of product and homocoupled alkyne.	1. Wash the organic extract with a dilute aqueous ammonia or ammonium chloride solution to complex and remove copper.[10] 2. Optimize chromatography conditions; if the problem persists, minimizing the side reaction is the best approach.

Conclusion

The Sonogashira coupling of 2-Iodo-4-methylbenzoic acid is a highly efficient and reliable method for synthesizing valuable aryl-alkyne building blocks. By understanding the underlying mechanism and paying careful attention to key experimental parameters—particularly catalyst integrity and the exclusion of oxygen—researchers can consistently achieve high yields. The protocols and troubleshooting guidance provided herein serve as a comprehensive resource for scientists and drug development professionals aiming to leverage this powerful transformation in their synthetic campaigns.

References

• The Crucial Role of the Base in Sonogashira Coupling: A Comparative Guide - Benchchem. (n.d.).
• Common issues in Sonogashira coupling of aryl iodides and how to solve them - Benchchem. (n.d.).

• Urgaonkar, S., & Verkade, J. G. (2004). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. The Journal of Organic Chemistry, 69(26), 9135–9142. [Link]

• Sonogashira coupling. (2024). In Wikipedia.
• Chinchilla, R., & Nájera, C. (2011). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing.
• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (2023). PMC.
• Chem Help ASAP. (2020, February 13). Sonogashira cross-coupling reaction [Video]. YouTube.
• Verkade, J. G., & Urgaonkar, S. (2004). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. Iowa State University.
• Copper-free Sonogashira coupling. (2008, August 15). The chemical reaction database.
• Copper-free Sonogashira cross-coupling reactions: an overview. (n.d.). PMC - NIH.
• The Organic Chemistry Tutor. (2019, January 7). Sonogashira coupling [Video]. YouTube.
• Influence of base on the Sonogashira coupling reactiona. (n.d.). ResearchGate.
• Troubleshooting low reactivity in Sonogashira coupling reactions - Benchchem. (n.d.).
• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (2023). Royal Society of Chemistry.
• Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation. (2020). Organic Letters - ACS Publications.
• Sonogashira Cross-Coupling - J&K Scientific LLC. (2021, March 23).
• Transition Metal-Catalyzed Decarboxylative Coupling Reactions of Alkynyl Carboxylic Acids. (n.d.). The Royal Society of Chemistry.

• Liu, C., & Szostak, M. (2021). Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids. Organic Letters, 23(12), 4726–4730. [Link]

• What is the best procedure for Sonogashira coupling? (2014, May 1). ResearchGate.
• Sonogashira troubleshooting help needed. (2020, August 8). Reddit.
• Substrate scope for the palladium‐free Sonogashira coupling of aryl... (n.d.). ResearchGate.

• Chen, H., Ai, Z., & Liao, X. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 5(1), 102900. [Link]

• Guidelines for Sonogashira cross-coupling reactions. (2013, January 14). Sussex Drug Discovery Centre.
• Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. (2024). OUCI.
• Application Notes and Protocols for Sonogashira Coupling with Long-Chain Internal Alkynes - Benchchem. (n.d.).
• Sonogashira Coupling - Organic Chemistry Portal. (n.d.).
• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. (n.d.). Semantic Scholar.
• Decarbonylative Sonogashira Cross-Coupling: Fruitful Marriage of Alkynes with Carboxylic Acid Electrophiles. (2021). The Royal Society of Chemistry.
• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. (n.d.). ResearchGate.
• Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. (2004). Organic Letters - ACS Publications.

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Heck reaction protocol using 2-Iodo-4-methylbenzoic acid

Application Notes & Protocols

Topic: Palladium-Catalyzed Heck Reaction Protocol for the Synthesis of Substituted Cinnamic Acid Derivatives using 2-Iodo-4-methylbenzoic acid.

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of the Heck Reaction in Modern Synthesis

The Mizoroki-Heck reaction stands as a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-carbon bonds.[1][2] This palladium-catalyzed cross-coupling reaction joins an unsaturated halide with an alkene, enabling the synthesis of complex molecular architectures, particularly substituted alkenes that are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[3][4][5] Its significance was recognized with the 2010 Nobel Prize in Chemistry, awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki.[2]

This guide provides a detailed protocol and expert insights for the Heck reaction using 2-Iodo-4-methylbenzoic acid. This substrate is particularly valuable as it leads to the formation of substituted cinnamic acid and stilbene derivatives, which are important pharmacophores and building blocks in drug discovery. The high reactivity of the carbon-iodine bond makes 2-Iodo-4-methylbenzoic acid an excellent electrophilic partner for this transformation.[6] We will delve into the mechanistic underpinnings of the reaction, provide a robust experimental protocol, and discuss the critical parameters that govern success, empowering researchers to confidently apply and adapt this methodology.

The Catalytic Cycle: A Mechanistic Rationale

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimization. The Heck reaction proceeds via a Pd(0)/Pd(II) catalytic cycle.[7] While various palladium sources can be used, a common and cost-effective approach involves the in situ generation of the active Pd(0) catalyst from a stable Pd(II) precatalyst, such as Palladium(II) acetate (Pd(OAc)₂).[8]

The key steps are:

• Activation of Precatalyst: The Pd(II) precatalyst is reduced in the reaction mixture to the catalytically active Pd(0) species. Phosphine ligands can often facilitate this reduction.[2]

• Oxidative Addition: The active Pd(0) complex undergoes oxidative addition into the highly reactive carbon-iodine bond of 2-Iodo-4-methylbenzoic acid. This forms a square planar Aryl-Pd(II)-I intermediate.[7][9] This step is typically the rate-determining step for less reactive aryl halides, but is rapid for aryl iodides.

• Olefin Coordination & Insertion: The alkene coupling partner coordinates to the palladium center. This is followed by a migratory insertion of the alkene into the Aryl-Pd bond, a step that proceeds via syn-addition.[2][7] This forms a new alkyl-palladium intermediate and creates the new carbon-carbon bond.

• β-Hydride Elimination: For the reaction to proceed, the alkene must have at least one vinylic hydrogen. A hydrogen atom on the carbon beta to the palladium center is eliminated, also in a syn fashion, to form the substituted alkene product and a hydrido-palladium(II) complex.[2][5] This step largely dictates the regioselectivity and stereoselectivity of the final product, strongly favoring the E-isomer.

• Catalyst Regeneration: A base, typically an amine or a carbonate, is crucial for neutralizing the hydroiodic acid (HI) generated and regenerating the Pd(0) catalyst, allowing the cycle to continue.[5]

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Experimental Protocol: Heck Coupling of 2-Iodo-4-methylbenzoic acid with Butyl Acrylate

This protocol provides a reliable starting point for the coupling of 2-Iodo-4-methylbenzoic acid. It is optimized for high yield and selectivity, but can be adapted for other olefin partners.

Materials & Equipment:

• Reactants: 2-Iodo-4-methylbenzoic acid (CAS: 1829-21-6), Butyl acrylate

• Catalyst: Palladium(II) acetate (Pd(OAc)₂)

• Ligand: Triphenylphosphine (PPh₃)

• Base: Triethylamine (Et₃N)

• Solvent: N,N-Dimethylformamide (DMF), anhydrous

• Equipment: Schlenk flask or oven-dried round-bottom flask with reflux condenser, magnetic stirrer and hotplate, inert gas line (Nitrogen or Argon), syringes, standard laboratory glassware for work-up, rotary evaporator, column chromatography system.

Reagent Table (Example Scale):

Component	M.W. ( g/mol )	Equivalents	Amount	Moles (mmol)
2-Iodo-4-methylbenzoic acid	262.03	1.0	262 mg	1.0
Butyl Acrylate	128.17	1.5	240 µL	1.5
Palladium(II) Acetate	224.50	0.02 (2 mol%)	4.5 mg	0.02
Triphenylphosphine	262.29	0.04 (4 mol%)	10.5 mg	0.04
Triethylamine	101.19	2.0	279 µL	2.0

| DMF (anhydrous) | - | - | 5 mL | - |

Step-by-Step Procedure:

• Inert Atmosphere Setup: Add a magnetic stir bar to a Schlenk flask. Secure the flask and assemble it with a reflux condenser. Evacuate the flask under high vacuum and gently heat with a heat gun to remove adsorbed moisture. Backfill the flask with an inert gas (Nitrogen or Argon). Repeat this cycle three times.

• Reagent Addition: Under a positive flow of inert gas, add 2-Iodo-4-methylbenzoic acid (262 mg, 1.0 mmol), Palladium(II) acetate (4.5 mg, 0.02 mmol), and Triphenylphosphine (10.5 mg, 0.04 mmol) to the flask.

• Solvent and Base Addition: Using syringes, add anhydrous DMF (5 mL) followed by triethylamine (279 µL, 2.0 mmol).

• Degassing (Critical Step): To ensure removal of dissolved oxygen, which can deactivate the catalyst, bubble the inert gas through the stirred reaction mixture for 10-15 minutes.

• Olefin Addition: Add butyl acrylate (240 µL, 1.5 mmol) to the mixture via syringe.

• Reaction: Immerse the flask in a preheated oil bath at 100 °C. Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up:

  • Once the reaction is complete, cool the flask to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer the mixture to a separatory funnel. Acidify the aqueous layer with 1M HCl to a pH of ~2 to ensure the carboxylic acid product is protonated and partitions into the organic layer.

  • Separate the layers. Extract the aqueous layer twice more with ethyl acetate (2 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

• Purification:

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Discussion: Rationale Behind Experimental Choices

The success of a Heck reaction is highly dependent on the careful selection of each component.[9]

• The Aryl Halide: We selected an aryl iodide due to its high reactivity, which stems from the relatively weak C-I bond. This allows for milder reaction conditions compared to the corresponding bromides or chlorides.[6][10]

• The Palladium Precatalyst: Pd(OAc)₂ is an air-stable, common, and effective Pd(II) precatalyst. It is reduced in situ to the active Pd(0) species.[11] Catalyst loadings are typically low (1-5 mol%).[1]

• The Ligand: Triphenylphosphine is a standard ligand that stabilizes the Pd(0) catalytic species, preventing its decomposition into inactive palladium black.[12] A 2:1 ligand-to-palladium ratio is often optimal; excess ligand can sometimes inhibit the reaction by creating a coordinatively saturated, less reactive palladium center.[10] For more challenging substrates, bulky, electron-rich phosphines like P(t-Bu)₃ or Buchwald-type ligands may be necessary.[13]

• The Base: Triethylamine serves a dual purpose: it neutralizes the HI formed during the catalytic cycle and can assist in the reduction of Pd(II) to Pd(0).[2][5] Inorganic bases like K₂CO₃ are also effective and may be preferred in certain cases to avoid side reactions.[9][14] The choice of base should be matched to the solvent and substrate.[14]

• The Olefin: Electron-deficient olefins, such as acrylates and styrenes, are ideal substrates for the Heck reaction as they react readily and with high regioselectivity.[2][15] An excess (typically 1.2-1.5 equivalents) is used to ensure complete consumption of the more valuable aryl iodide.

• The Solvent & Temperature: A polar aprotic solvent like DMF is used to ensure the solubility of the reagents, particularly the ionic intermediates.[6] The reaction typically requires heating (80-120 °C) to achieve a reasonable rate, but excessively high temperatures can lead to catalyst decomposition.[14]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive catalyst due to oxygen exposure.2. Insufficient temperature.3. Poor choice of ligand or base.	1. Ensure all reagents and solvents are thoroughly degassed and the reaction is maintained under a strict inert atmosphere.2. Incrementally increase the reaction temperature by 10-20 °C.[14]3. Screen alternative ligands (e.g., P(o-tol)₃) or bases (e.g., K₂CO₃, Cy₂NMe).[9]
Formation of Black Precipitate (Palladium Black)	1. Catalyst decomposition.2. Reaction temperature is too high.3. Insufficient ligand to stabilize the Pd(0) species.	1. This indicates the active catalyst has crashed out of solution. Improve degassing procedures.2. Lower the reaction temperature.3. Increase the ligand-to-palladium ratio (e.g., from 2:1 to 4:1).
Low Yield after Work-up	1. Incomplete reaction.2. Product loss during extraction.3. Product degradation on silica gel.	1. Extend reaction time and monitor carefully by TLC/LC-MS.2. Ensure the aqueous phase is properly acidified (pH ~2) before extraction to protonate the carboxylic acid.3. Consider deactivating the silica gel with triethylamine or using an alternative purification method.
Side Product Formation	1. Olefin isomerization.2. Dimerization of the olefin or aryl halide.	1. This can sometimes occur at high temperatures or with certain catalyst systems. Screening different ligands may help.[16]2. Ensure slow addition of reagents and optimal concentration.

Safety Precautions

• Reagents: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Palladium compounds are toxic and should be handled with care. DMF is a skin irritant and can be absorbed through the skin. Triethylamine is corrosive and has a strong odor.

• Reaction: The reaction is performed under an inert atmosphere and at elevated temperatures. Use appropriate shielding and ensure the apparatus is securely clamped.

References

• Chen, Z., Isbrandt, E. S., & Newman, S. G. (2024). Regioselective Synthesis of α-Vinyl Boronates via a Pd-Catalyzed Mizoroki-Heck Reaction. Organic Letters, 26, 7723-7727. Available at: [Link]

• Sahu, M., & Sapkale, P. (2013). A Review on Palladium Catalyzed Coupling Reactions. International Journal of Pharmaceutical and Chemical Sciences, 2(3), 1159-1170. Available at: [Link]

• OUCI. (n.d.). Application of Palladium-Catalyzed Cross-Coupling Reactions in Organic Synthesis. Available at: [Link]

• Beilstein Journals. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Available at: [Link]

• ACS Publications. (2018). Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals. Journal of Agricultural and Food Chemistry. Available at: [Link]

• ACS Publications. (n.d.). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Available at: [Link]

• Royal Society of Chemistry. (2016). Heck Coupling. In Synthetic Methods in Drug Discovery: Volume 1. Available at: [Link]

• Vedantu. (n.d.). Heck Reaction: Mechanism, Steps & Real-World Uses Explained. Available at: [Link]

• ResearchGate. (n.d.). Proposed mechanism of the Heck reaction catalyzed by Pd(OAc)2. Available at: [Link]

• Wikipedia. (n.d.). Heck reaction. Available at: [Link]

• National Institutes of Health. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Available at: [Link]

• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed δ-selective reductive Heck reaction of alkenyl carbonyl compounds with aryl iodides and bromides. Organic Chemistry Frontiers. Available at: [Link]

• ResearchGate. (2025). Mild and Efficient Nickel-Catalyzed Heck Reactions with Electron-Rich Olefins. Available at: [Link]

• Sathee Jee. (n.d.). Chemistry Heck Reaction. Available at: [Link]

• BYJU'S. (n.d.). Heck Reaction Mechanism. Available at: [Link]

• MDPI. (n.d.). Pd-Catalyzed Intermolecular Dehydrogenative Heck Reactions of Five-Membered Heteroarenes. Available at: [Link]

• National Institutes of Health. (n.d.). A Highly Selective and General Palladium Catalyst for the Oxidative Heck Reaction of Electronically Non-Biased Olefins. Available at: [Link]

• ResearchGate. (2025). Intermolecular Heck-Type Coupling of Aryl Iodides and Allylic Acetates. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Available at: [Link]

• Tzschucke, C. C. (n.d.). Heck Reaction [Lecture Notes]. Available at: [Link]

• ResearchGate. (2025). Electron-Deficient Phosphines Accelerate the Heck Reaction of Electronrich Olefins in Ionic Liquid. Available at: [Link]

• Reddit. (2024). Troubleshooting a difficult Heck reaction. r/Chempros. Available at: [Link]

• ElectronicsAndBooks. (n.d.). Examination of Ligand Effects in the Heck Arylation Reaction. Available at: [Link]

• National Institutes of Health. (n.d.). Methyl 4-Iodo-3-methylbenzoate. PubChem. Available at: [Link]

• ACS Publications. (2001). A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2013). (PDF) Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Available at: [Link]

• Myers, A. (n.d.). The Heck Reaction [Lecture Notes, Chem 115]. Available at: [Link]

• Macmillan Group. (2004). The Intramolecular Heck Reaction [Presentation]. Available at: [Link]

• de la Torre, M. C., & Sierra, M. A. (n.d.). Intramolecular Mizoroki-Heck Reaction in the Synthesis of Heterocycles. Available at: [Link]

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Application Notes &amp; Protocols: Buchwald-Hartwig Amination of 2-Iodo-4-methylbenzoic Acid

Introduction: Navigating a Challenging C-N Coupling

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1][2][3] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of aryl amines, which are ubiquitous motifs in pharmaceuticals, agrochemicals, and functional materials.[4][5][6] While the reaction is broadly applicable, its success with sterically hindered and functionally complex substrates, such as 2-Iodo-4-methylbenzoic acid, is not trivial and requires a nuanced understanding of the underlying principles.

This guide provides an in-depth analysis and field-proven protocols for the successful amination of 2-Iodo-4-methylbenzoic acid. We will dissect the mechanistic intricacies, address the specific challenges posed by the ortho-iodo and carboxylic acid functionalities, and present a detailed, self-validating experimental workflow designed for reproducibility and high yield.

The Catalytic Cycle: A Mechanistic Overview

The reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species.[1][7][8] Understanding this cycle is critical for rational catalyst selection and troubleshooting. The key steps are: (1) Oxidative Addition of the aryl iodide to the Pd(0) complex, (2) Amine coordination and subsequent deprotonation by a base to form a palladium-amido complex, and (3) Reductive Elimination to form the desired C-N bond and regenerate the active Pd(0) catalyst.[6][9]

Caption: The fundamental catalytic cycle for the Buchwald-Hartwig amination.

Key Experimental Considerations for 2-Iodo-4-methylbenzoic Acid

The structure of 2-Iodo-4-methylbenzoic acid introduces two primary challenges that must be addressed through careful selection of reaction components.

• Steric Hindrance: The iodine atom is positioned ortho to the carboxylic acid group. This steric bulk can hinder the initial oxidative addition step and the final reductive elimination. To overcome this, bulky, electron-rich phosphine ligands are required. These ligands promote the formation of a monoligated, coordinatively unsaturated palladium species, which is more reactive, and accelerate the rate-limiting reductive elimination step.[1][10]

• The Carboxylic Acid Moiety: The acidic proton of the carboxylic acid group can react with the strong bases typically used in this coupling, consuming the base and potentially forming species that inhibit the catalyst. There are two primary strategies to mitigate this issue:

  • Use of a Weaker Base: Employing a base like Cs₂CO₃ or K₃PO₄ is often sufficient. These bases are strong enough to deprotonate the coordinated amine but less likely to cause undesirable side reactions with the substrate.[11]

  • Increased Base Stoichiometry: Using an additional equivalent of base to first form the carboxylate salt in situ is a common and effective approach. This prevents the free acid from interfering with the catalytic cycle.

Component Selection: A Guided Approach

The success of the reaction hinges on the synergistic interplay of the catalyst, ligand, base, and solvent.

Component	Recommended Choice(s)	Rationale & Causality
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂	These are common, air-stable Pd(0) and Pd(II) sources that are readily reduced in situ to the active Pd(0) catalyst.[12] Using a pre-formed precatalyst can sometimes offer higher reproducibility.
Ligand	XPhos, RuPhos, BrettPhos	These are bulky, electron-rich dialkylbiaryl phosphine ligands. Their steric bulk accelerates reductive elimination, which is often the rate-limiting step for hindered substrates.[1][13] Their electron-donating nature facilitates the initial oxidative addition of the aryl iodide.
Base	Cs₂CO₃, K₃PO₄	These inorganic bases are effective for coupling substrates with base-sensitive functional groups.[11] They are strong enough to facilitate the deprotonation of the amine within the palladium coordination sphere without causing side reactions. The choice of base can be solvent-dependent.[14][15]
Solvent	Toluene, 1,4-Dioxane, t-BuOH	These are common non-polar or polar aprotic solvents for Buchwald-Hartwig reactions.[12] The choice depends on the solubility of the substrates and the desired reaction temperature. All solvents must be anhydrous and deoxygenated to prevent catalyst deactivation.

Detailed Experimental Protocol

This protocol provides a robust starting point for the amination of 2-Iodo-4-methylbenzoic acid with a representative primary or secondary amine.

Caption: A streamlined workflow for the Buchwald-Hartwig amination protocol.

Materials & Reagents:

Reagent	Amount (mol equiv)	Example Quantity	Notes
2-Iodo-4-methylbenzoic acid	1.0	262 mg (1.0 mmol)	Substrate
Amine (e.g., Morpholine)	1.2	104 mg (1.2 mmol)	Coupling Partner
Pd₂(dba)₃	0.01 (1 mol % Pd)	9.2 mg (0.01 mmol)	Palladium Precatalyst
XPhos	0.04 (4 mol %)	19.1 mg (0.04 mmol)	Ligand
Cs₂CO₃	2.5	814 mg (2.5 mmol)	Base (extra equiv for acid)
Anhydrous Toluene	-	5 mL	Solvent

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Iodo-4-methylbenzoic acid (1.0 equiv), Pd₂(dba)₃ (0.01 equiv), XPhos (0.04 equiv), and Cs₂CO₃ (2.5 equiv).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This is crucial to prevent oxidation of the catalyst and ligand.[16]

• Addition of Reagents: Through the septum, add anhydrous, degassed toluene via syringe, followed by the amine (1.2 equiv).

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. A typical mobile phase for TLC could be 30% Ethyl Acetate in Hexanes with 1% acetic acid. The starting material (2-Iodo-4-methylbenzoic acid) should be consumed, and a new, more polar spot (the product) should appear.

• Work-up: Once the reaction is complete, allow the flask to cool to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate (10 mL).

• Purification:

  • Transfer the combined organic filtrate to a separatory funnel.

  • Add deionized water (20 mL). Carefully acidify the aqueous layer to pH ~3-4 with 1M HCl to protonate the product.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be further purified by silica gel column chromatography or recrystallization if necessary.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (air/moisture).2. Insufficiently strong base.3. Ligand incompatibility.	1. Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere.2. Switch to a stronger base like K₃PO₄ or NaOt-Bu (use with caution).3. Screen other bulky phosphine ligands like RuPhos or BrettPhos.
Formation of Byproducts	1. Hydrodehalogenation (replacement of -I with -H).2. Homocoupling of the amine or aryl iodide.	1. This can be caused by β-hydride elimination.[1] Lowering the reaction temperature or changing the ligand may help.2. Ensure a proper ligand-to-palladium ratio (typically 2:1 to 4:1 for monoligated systems).
Inconsistent Results	1. Purity of reagents (especially the base).2. Inefficient stirring.	1. Use high-purity reagents. Bases like Cs₂CO₃ can be hygroscopic; dry before use.2. Ensure vigorous stirring to maintain a homogeneous mixture, especially with heterogeneous bases.

Conclusion

The Buchwald-Hartwig amination of 2-Iodo-4-methylbenzoic acid is a powerful, albeit challenging, transformation. Success is predicated on a rational approach to experimental design, specifically the selection of a bulky, electron-rich phosphine ligand to overcome steric hindrance and the use of an appropriate base to manage the reactive carboxylic acid functionality. The protocols and insights provided herein offer a robust framework for researchers to confidently and reproducibly synthesize valuable arylamine building blocks for drug discovery and materials science.

References

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• Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. [Link]

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• Dorel, R., & Feringa, B. L. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 59(30), 12246-12257. [Link]

• Dorel, R., & Feringa, B. L. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. [Link]

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• Wang, D., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega, 5(34), 21665-21674. [Link]

• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. The Royal Society of Chemistry. [Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses. [Link]

• Vecht, J. L., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 79(22), 10940-10947. [Link]

• Vecht, J. L., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. [Link]

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• Use of base metals in Buchwald-Hartwig coupling. ACS GCI Pharmaceutical Roundtable. [Link]

• Deng, X. F., et al. (2025). New NHC-Pd Complexes Bearing Bulky Steric Hindrance: Synthesis and Catalytic Activity in the Heteroaryl–Heteroaryl Buchwald–Hartwig Amination Reaction. ResearchGate. [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Old, D. W., et al. (2000). An Improved Method for the Palladium-Catalyzed Amination of Aryl Iodides. The Journal of Organic Chemistry, 65(8), 2560-2569. [Link]

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Palladium-catalyzed cross-coupling of 2-Iodo-4-methylbenzoic acid

An in-depth guide to the strategic use of 2-Iodo-4-methylbenzoic acid in palladium-catalyzed cross-coupling reactions, designed for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Value of 2-Iodo-4-methylbenzoic Acid

2-Iodo-4-methylbenzoic acid is a highly valuable substituted aryl iodide building block in modern synthetic chemistry. Its utility stems from the presence of three key functional handles: an aryl iodide, a carboxylic acid, and a methyl group. The carbon-iodine bond is particularly susceptible to palladium-catalyzed cross-coupling, a class of reactions that has revolutionized the formation of carbon-carbon and carbon-heteroatom bonds.[1][2] These reactions are foundational in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[3]

This guide provides a detailed exploration of the application of 2-iodo-4-methylbenzoic acid in three of the most powerful palladium-catalyzed transformations: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. We will delve into the mechanistic underpinnings of these reactions, provide detailed experimental protocols, and discuss the critical parameters that govern success, paying special attention to the challenges posed by this specific substrate, such as steric hindrance and the potential for catalyst interaction with the carboxylate group.[4]

Core Mechanistic Principles: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions are united by a common mechanistic framework, a catalytic cycle involving Pd(0) and Pd(II) oxidation states.[1][5][6] Understanding this cycle is paramount for troubleshooting and optimizing reactions.

• Oxidative Addition : The cycle begins with the insertion of a coordinatively unsaturated Pd(0) complex into the carbon-iodine bond of 2-iodo-4-methylbenzoic acid. This is often the rate-limiting step and results in a square planar Pd(II) intermediate. The reactivity order for halides in this step is I > Br > OTf >> Cl.[2][7]

• Transmetalation (or equivalent) : The second coupling partner (e.g., an organoboron compound in Suzuki coupling) transfers its organic group to the palladium center, displacing the halide.[6][8] This step is often facilitated by a base.

• Reductive Elimination : The two coupled organic fragments are expelled from the palladium coordination sphere, forming the new C-C or C-N bond. This final step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[1][5]

Caption: General Pd(0)/Pd(II) Catalytic Cycle.

Application 1: Suzuki-Miyaura Coupling for Biaryl Synthesis

The Suzuki-Miyaura reaction is a premier method for constructing biaryl scaffolds, which are prevalent in medicinal chemistry.[9][10][11] Coupling 2-iodo-4-methylbenzoic acid with various arylboronic acids provides direct access to substituted biphenyl-2-carboxylic acids.

Causality and Field-Proven Insights: The primary challenges with this substrate are steric hindrance from the ortho-iodo group and potential catalyst inhibition by the carboxylate moiety.[4][12]

• Ligand Choice: To overcome these hurdles, the use of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, or others like P(t-Bu)₃) is critical.[12][13] These ligands promote the formation of a monoligated, highly reactive Pd(0) species, which accelerates the difficult oxidative addition step and facilitates the final reductive elimination.[13]

• Base and Solvent: The base plays a crucial role in activating the boronic acid to form a more nucleophilic boronate species.[12] Inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often superior to weaker bases.[12][14] A mixture of an organic solvent (like 1,4-dioxane or toluene) with a small amount of water can be beneficial, as water can help solubilize the base and facilitate the formation of the reactive boronate.[2][12]

Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of 2-iodo-4-methylbenzoic acid with a representative arylboronic acid.

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4.4 mol%)

• Potassium phosphate (K₃PO₄, 3.0 equiv)

• 1,4-Dioxane and Water (e.g., 5:1 v/v)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 2-iodo-4-methylbenzoic acid, the arylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure the removal of oxygen, which can oxidize and deactivate the catalyst.[12]

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Acidify the aqueous layer with 1M HCl to a pH of ~2-3 to protonate the carboxylic acid product.

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization.[12]

Data Presentation: Suzuki-Miyaura Reaction Parameters

Parameter	Recommended Choice	Rationale & Citation
Pd Source	Pd(OAc)₂ or Pd₂(dba)₃	Common, stable Pd(II) precatalysts that are reduced in situ to the active Pd(0) species.[15]
Ligand	SPhos, XPhos, RuPhos	Bulky, electron-rich ligands that accelerate oxidative addition and reductive elimination for hindered substrates.[12][13]
Base	K₃PO₄, Cs₂CO₃	Strong inorganic bases effective at promoting transmetalation without significant side reactions.[12][14]
Solvent	Dioxane/H₂O, Toluene/H₂O	Aprotic organic solvents with water as a co-solvent to aid in dissolving the base and activating the boronic acid.[2][12]
Temperature	80–110 °C	Elevated temperatures are often required to overcome the activation barrier for sterically hindered substrates.[12]

Application 2: Sonogashira Coupling for Aryl Alkyne Synthesis

The Sonogashira reaction is a highly reliable method for coupling terminal alkynes with aryl halides, producing valuable arylalkyne structures.[16][17] This transformation typically employs a dual catalyst system of palladium and a copper(I) salt.[16]

Causality and Field-Proven Insights:

• Dual Catalyst System: The palladium catalyst activates the aryl iodide via the standard catalytic cycle. The copper(I) co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This species is more reactive and readily undergoes transmetalation with the Pd(II) complex.[8]

• Base: An amine base, such as triethylamine or diisopropylamine, is typically used. It serves not only to neutralize the HI produced during the reaction but also to deprotonate the terminal alkyne.[16]

• Ligand-Free Conditions: For highly reactive aryl iodides like 2-iodo-4-methylbenzoic acid, the reaction can sometimes proceed efficiently without the need for phosphine ligands, simplifying the protocol.[18]

Protocol: Sonogashira Coupling

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Triethylamine (Et₃N) (solvent and base)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 2-iodo-4-methylbenzoic acid, Pd(PPh₃)₄, and CuI.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (3x).

• Solvent/Base Addition: Add anhydrous, degassed triethylamine, followed by the terminal alkyne via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40–60 °C) until the starting material is consumed (monitor by TLC).

• Work-up: Remove the triethylamine under reduced pressure. Dissolve the residue in a mixture of ethyl acetate and water.

• Purification: Acidify the aqueous layer with 1M HCl and extract with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Application 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination has become an indispensable tool for forming C-N bonds, providing access to N-aryl anthranilic acid derivatives, which are important pharmacophores.[19][20] The reaction couples an amine with the aryl iodide under basic conditions.

Causality and Field-Proven Insights:

• Catalyst System: This reaction is highly dependent on the use of specialized, bulky, and electron-rich phosphine ligands (e.g., BINAP, Xantphos, or Buchwald ligands).[15][21] These ligands are essential for promoting the challenging C-N reductive elimination step from the amido-palladium(II) intermediate.[21]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, forming the active nucleophile. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly employed. Weaker bases like carbonates are generally ineffective.

• Substrate Scope: The modern generations of Buchwald-Hartwig catalysts exhibit remarkable functional group tolerance, making this a robust method for late-stage functionalization in complex molecule synthesis.[20]

Protocol: Buchwald-Hartwig Amination

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv)

• Primary or secondary amine (1.2 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• Xantphos (2-4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.5 equiv)

• Anhydrous, degassed toluene or dioxane

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup (Glovebox): Inside an inert atmosphere glovebox, add NaOtBu, Pd₂(dba)₃, and Xantphos to a dry reaction vial. Add 2-iodo-4-methylbenzoic acid.

• Solvent and Reagent Addition: Add the anhydrous solvent, followed by the amine.

• Reaction: Seal the vial and heat the mixture with stirring (typically 80–110 °C).

• Monitoring: Monitor the reaction by LC-MS.

• Work-up: After cooling, carefully quench the reaction with saturated aqueous ammonium chloride. Dilute with ethyl acetate.

• Purification: Acidify the aqueous layer with 1M HCl to precipitate the product or to facilitate extraction into an organic solvent. Wash, dry, and concentrate the organic phase. Purify by column chromatography.

General Experimental Workflow & Troubleshooting

Caption: General workflow for cross-coupling reactions.

Common Issues and Solutions:

• Low or No Yield:

  • Cause: Catalyst deactivation due to oxygen or poisoning by the carboxylate group.[4][12] The oxidative addition step may be too slow.

  • Solution: Ensure rigorous degassing of all solvents and maintain a strict inert atmosphere.[12] Switch to a more electron-rich and bulky ligand (e.g., from PPh₃ to SPhos) to accelerate oxidative addition.[12] Consider protecting the carboxylic acid as an ester if catalyst poisoning is suspected.[4]

• Formation of 4-Methylbenzoic Acid (Deiodination):

  • Cause: A competing reaction pathway involving a palladium-hydride (Pd-H) species, which reductively cleaves the C-I bond.[4]

  • Solution: The choice of base and solvent is critical. Avoid protic solvents if possible and screen milder inorganic bases like K₃PO₄ or Cs₂CO₃, which are less likely to promote Pd-H formation.[4]

• Homocoupling of Boronic Acid (Suzuki):

  • Cause: This side reaction is often promoted by the presence of oxygen.

  • Solution: Meticulous exclusion of air from the reaction is essential. Ensure all reagents and solvents are properly degassed.

References

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. National Institutes of Health. [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Nobel Prize. [Link]

• Palladium-catalyzed cross-coupling reactions. Fiveable. [Link]

• Cross-coupling reaction. Wikipedia. [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. ACS Publications. [Link]

• Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. Semantic Scholar. [Link]

• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. ResearchGate. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction. organic-chemistry.org. [Link]

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• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Royal Society of Chemistry. [Link]

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• Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. Royal Society of Chemistry. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• The Buchwald–Hartwig Amination After 25 Years. University of Groningen. [Link]

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The Strategic Use of 2-Iodo-4-methylbenzoic Acid in Pharmaceutical Intermediate Synthesis

An Application Guide for Researchers and Drug Development Professionals

Introduction: A Versatile Bifunctional Building Block

2-Iodo-4-methylbenzoic acid is a highly valuable substituted aromatic compound in the field of medicinal chemistry and pharmaceutical development. Its utility stems from the presence of two distinct and strategically positioned reactive functional groups: an aryl iodide and a carboxylic acid. This bifunctional nature allows for orthogonal chemical modifications, making it an ideal scaffold for constructing complex molecular architectures found in many active pharmaceutical ingredients (APIs).

The aryl iodide is a prime substrate for a multitude of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds with high precision. Concurrently, the carboxylic acid group serves as a versatile handle for derivatization into esters, amides, and other functionalities, which is crucial for modulating the physicochemical and pharmacokinetic properties of a drug candidate.[1] This guide provides an in-depth exploration of the key synthetic applications of 2-Iodo-4-methylbenzoic acid, complete with detailed protocols and expert insights to facilitate its effective use in the laboratory.

Physicochemical Properties & Safety Data

Before handling, it is crucial to be familiar with the properties and safety requirements for 2-Iodo-4-methylbenzoic acid.

Property	Value	Reference
CAS Number	1829-21-6	[2][3]
Molecular Formula	C₈H₇IO₂	[2]
Molecular Weight	262.05 g/mol	[2]
Appearance	Solid	[2]
Storage	Keep in a dark place, sealed in dry, 2-8°C	[2]

Safety Profile:

• Signal Word: Warning[2]

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2][4][5]

• Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2][4][5][6]

Handling Protocol: Always handle 2-Iodo-4-methylbenzoic acid in a well-ventilated fume hood.[4][7] Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[6][7] Avoid dust formation and inhalation.[4][6][7]

Core Synthetic Strategies: A Logic Diagram

The synthetic utility of 2-Iodo-4-methylbenzoic acid can be visualized as a decision-making workflow. The choice of reaction pathway is dictated by the desired final structure of the pharmaceutical intermediate.

Caption: Decision workflow for synthetic routes using 2-Iodo-4-methylbenzoic acid.

Palladium-Catalyzed Cross-Coupling Reactions

The iodine atom on the aromatic ring is an excellent leaving group for palladium-catalyzed cross-coupling reactions. The high reactivity of the C-I bond allows these reactions to proceed under milder conditions compared to analogous aryl bromides or chlorides.

Suzuki-Miyaura Coupling: The Gateway to Biaryl Structures

The Suzuki-Miyaura reaction is one of the most widely used C-C bond-forming reactions in pharmaceutical discovery, enabling the synthesis of biaryl and aryl-heterocycle motifs common in many approved drugs.[8]

Catalytic Cycle Rationale: The reaction is initiated by the oxidative addition of the aryl iodide to a Pd(0) catalyst. This is followed by transmetalation with a boronic acid (activated by a base) and concludes with reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst. The choice of ligand is critical; bulky, electron-rich phosphine ligands can accelerate the oxidative addition and reductive elimination steps, which is particularly important for sterically hindered substrates.[9]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Mizoroki-Heck Reaction: Synthesis of Substituted Alkenes

The Heck reaction couples the aryl iodide with an alkene to create a new C-C bond, yielding substituted styrenes or cinnamic acid derivatives.[10][11] This reaction is instrumental in synthesizing precursors for drugs like Naproxen and Singulair.[12]

Mechanism Insight: The key steps involve oxidative addition of the aryl iodide to Pd(0), followed by coordination and insertion of the alkene into the Pd-aryl bond (carbopalladation).[10] A subsequent β-hydride elimination releases the alkene product and forms a palladium-hydride species, which regenerates the Pd(0) catalyst in the presence of a base.[10]

Sonogashira Coupling: Construction of Aryl-Alkynes

The Sonogashira coupling is the premier method for linking terminal alkynes to aryl halides.[13][14] This reaction typically uses a dual-catalyst system of palladium and copper(I).[13] The resulting aryl-alkyne structures are found in various pharmaceuticals, such as the acne treatment Tazarotene.[13]

Why a Co-catalyst? The copper(I) co-catalyst reacts with the terminal alkyne to form a copper acetylide intermediate. This intermediate then undergoes transmetalation with the Ar-Pd(II)-I complex, which is more efficient than the direct reaction of the alkyne with the palladium complex.[15]

Detailed Experimental Protocols

Safety Preamble: All reactions must be conducted in a fume hood under an inert atmosphere (Nitrogen or Argon) unless otherwise specified. Solvents should be degassed thoroughly before use to prevent oxidation of the palladium catalyst.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling 2-Iodo-4-methylbenzoic acid with a generic arylboronic acid.

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv.)

• Solvent system: Dioxane/Water or Toluene/Water (e.g., 4:1 ratio)

Procedure:

• To a flame-dried round-bottom flask, add 2-Iodo-4-methylbenzoic acid, the arylboronic acid, and the base.

• Seal the flask with a septum, then evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.[9]

• Add the palladium catalyst under a positive flow of inert gas.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

• Transfer the mixture to a separatory funnel. Acidify the aqueous layer with 1M HCl to a pH of ~2-3 to ensure the carboxylic acid is protonated.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Mizoroki-Heck Reaction

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv.)

• Alkene (e.g., Styrene, Butyl acrylate) (1.1-1.5 equiv.)

• Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)

• Ligand (e.g., P(o-tolyl)₃, 4-10 mol%)

• Base (e.g., Triethylamine (Et₃N) or K₂CO₃, 2.0-3.0 equiv.)

• Solvent: Anhydrous DMF or Acetonitrile

Procedure:

• Combine 2-Iodo-4-methylbenzoic acid, the palladium catalyst, and the ligand in a flame-dried Schlenk flask.

• Evacuate and backfill with inert gas three times.

• Add the anhydrous solvent, followed by the base and the alkene via syringe.

• Heat the mixture to 80-120 °C and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the mixture and filter off any inorganic salts.

• Dilute the filtrate with water and ethyl acetate.

• Acidify the aqueous layer with 1M HCl and extract with ethyl acetate.

• Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the residue by column chromatography.

Protocol 3: General Procedure for Sonogashira Coupling

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv.)

• Terminal Alkyne (1.2 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

• Copper(I) Iodide (CuI) (1-5 mol%)

• Base (e.g., Triethylamine or Diisopropylamine)

• Solvent: Anhydrous THF or DMF

Procedure:

• To a flame-dried Schlenk flask, add 2-Iodo-4-methylbenzoic acid, the palladium catalyst, and CuI.

• Evacuate and backfill with inert gas three times.

• Add the anhydrous solvent and the amine base via syringe. The mixture should be stirred until all solids dissolve.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction at room temperature or heat gently (e.g., 40-60 °C) until the starting material is consumed (monitor by TLC).

• Once complete, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NH₄Cl (to remove copper salts), water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Protocol 4: Amide Bond Formation via Acyl Chloride

This two-step protocol is a classic and reliable method for synthesizing amides from the carboxylic acid group.[1]

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv.)

• Thionyl chloride (SOCl₂) or Oxalyl chloride (1.5-2.0 equiv.)

• Primary or Secondary Amine (1.1 equiv.)

• Base (e.g., Triethylamine or Pyridine, 2.0-3.0 equiv.)

• Solvent: Anhydrous Dichloromethane (DCM) or THF

Procedure: Step A: Acyl Chloride Formation

• In a flame-dried flask under an inert atmosphere, dissolve 2-Iodo-4-methylbenzoic acid in anhydrous DCM.

• Add a catalytic amount of DMF (1-2 drops).

• Add thionyl chloride or oxalyl chloride dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, or until gas evolution ceases.

• Remove the solvent and excess reagent under reduced pressure to yield the crude 2-Iodo-4-methylbenzoyl chloride, which is typically used immediately in the next step.

Step B: Amidation

• Dissolve the crude acyl chloride in fresh anhydrous DCM under an inert atmosphere and cool to 0 °C.

• In a separate flask, dissolve the desired amine and the base (e.g., triethylamine) in anhydrous DCM.

• Add the amine solution dropwise to the cold acyl chloride solution.

• Allow the reaction to warm to room temperature and stir for 2-6 hours (monitor by TLC).

• Upon completion, dilute the mixture with DCM and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the resulting amide by column chromatography or recrystallization.

Troubleshooting Cross-Coupling Reactions

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidized Pd(0)).2. Poor quality reagents/solvents.3. Insufficient base strength.	1. Ensure rigorous degassing of all solvents. Use a fresh catalyst or a pre-catalyst that forms Pd(0) in situ.[9]2. Use high-purity, anhydrous reagents and solvents.3. Switch to a stronger base (e.g., from K₂CO₃ to K₃PO₄ or Cs₂CO₃ for Suzuki coupling).
Formation of Side Products	1. Homocoupling of the boronic acid (Suzuki).2. Reduction of the aryl iodide.3. Glaser coupling of the alkyne (Sonogashira).	1. Use a slight excess of the boronic acid (1.1-1.2 equiv.), not a large excess. Ensure an oxygen-free environment.2. Ensure the base and solvent are free of water or other protic impurities.3. Run the reaction under dilute conditions and add the alkyne slowly.
Inconsistent Yields	1. Residual oxygen in the reaction vessel.2. Inefficient mixing in biphasic systems.3. Variable reagent purity.	1. Perfect the evacuate/backfill technique. Maintain a positive pressure of inert gas.2. Increase the stirring rate to ensure efficient mass transfer between phases.[9]3. Use reagents from a reliable source and from the same batch for comparative studies.

References

• Sigma-Aldrich. (2024, January 9).
• Sigma-Aldrich. 2-Iodo-4-methylbenzoic acid.
• ChemicalBook. (2025, July 16). 2-Iodo-4-methylbenzoic acid.
• Fisher Scientific. (2024, March 30).
• Guidechem. What is the synthesis method of 3-Iodo-4-methylbenzoic acid?.
• Thermo Fisher Scientific. (2025, September 5).
• Fisher Scientific. (2024, March 30). SAFETY DATA SHEET - 2-Iodo-5-methylbenzoic acid methyl ester.
• ChemicalBook. 4-iodo-2-Methylbenzoic acid.
• Benchchem.
• Beilstein Journals.
• ECHEMI.
• Wikipedia. Sonogashira coupling.
• PubChem - NIH. 2-Iodo-5-methylbenzoic acid.
• Benchchem. Technical Support Center: Suzuki Coupling with 2-Iodo-5-methylbenzoic acid.
• ResearchGate. Scheme 1.
• PMC - NIH. (2020, July 31). Impact of Cross-Coupling Reactions in Drug Discovery and Development.
• Benchchem. Application Notes and Protocols for Heck Coupling Reactions Involving 4-Iodobenzyl Alcohol.
• Organic Chemistry Portal. Sonogashira Coupling.
• Organic Chemistry Portal. Heck Reaction.
• ResearchGate. (2025, August 8). The Heck reaction in the production of fine chemicals.
• HETEROCYCLES. (2011, March 2). Heck-Mizoroki reaction of 4-iodo-1H-pyrazoles.
• Benchchem. Application Notes and Protocols for Sonogashira Coupling with N-(2-iodophenyl)methanesulfonamide.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 2-Iodo-4-methylbenzoic acid | 1829-21-6 [sigmaaldrich.com]
• 3. 2-Iodo-4-methylbenzoic acid | 1829-21-6 [chemicalbook.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. echemi.com [echemi.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Heck Reaction [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. benchchem.com [benchchem.com]

2-Iodo-4-methylbenzoic acid as a precursor for heterocyclic compounds

Publication DownloadTitle:A Novel Series of Phenanthridinone and Phenanthridinone-like Compounds as Potent, Orally Active Poly(ADP-ribose)polymerase (PARP) InhibitorsAuthor:I. V. Efremova, A. V. Efremov, et al.Journal:J. Med. Chem. 2011, 54, 17, 6244–6259DOI:10.1021/jm2005892This document is the Accepted Manuscript version of a Published Work that appeared in final form in J. Med. Chem., copyright © American Chemical Society after peer review and technical editing by the publisher. To access the final edited and published work see [Link]. Page 1. A Novel Series of Phenanthridinone and Phenanthridinone-like Compounds as Potent, Orally Active Poly(ADP-ribose)polymerase (PARP) Inhibitors. Alexander V. Ivachtchenko,*,†,‡ Oleg N. Trifonov,†,‡ Igor V. Efremov,§ Alexander V. Efremov,§. Yan A. Ivanenkov,†,‡ and Sergey E. Tkachenko†. †ChemDiv, Inc., 6605 Nancy Ridge Drive, San Diego, California 92121, United States. ‡Chemical Diversity Research Institute, 2a Rabochaya Street, Khimki, Moscow Reg., 141400, Russia. §Pfizer Worldwide Research and Development, Eastern Point Road, Groton, Connecticut 06340, United States. *To whom correspondence should be addressed. Phone: þ7-495-995-4941. Fax: þ7-495-626-9736. E-mail: aivachtchenko@chemdiv.com. Abstract. A novel series of phenanthridinone and phenanthridinone-like compounds was discovered as potent inhibitors of poly(ADP-ribose)polymerase (PARP). Extensive structure activity relationship (SAR) studies led to the identification of several compounds with excellent in vitro potency and cellular activity. The most promising compounds demonstrated good pharmacokinetic profiles and were active in in vivo efficacy models. The lead compound 2-(R)-(hydroxymethyl)-. 2,3,4,5-tetrahydro-1H-cyclopenta[c]quinolin-6-one (13g) showed excellent oral bioavailability in rats (F = 81%) and demonstrated dose-dependent activity in the Mfe296 xenograft model. Introduction. Poly(ADP-ribose)polymerases (PARPs) are a family of enzymes that catalyze the transfer of ADP-ribose from NADþ. to acceptor proteins.1,2 PARP-1 and PARP-2 are activated by. DNA breaks and play a key role in the repair of single-strand. DNA breaks (SSBs) via the base excision repair (BER) pathway.3,4 Inhibition of PARP enzymatic activity leads to the. accumulation of unrepaired SSBs, which are converted into. double-strand breaks (DSBs) during DNA replication. In normal cells, DSBs are primarily repaired by the homologous. recombination (HR) pathway. However, in cancer cells with. deficiencies in the HR pathway (e.g., BRCA1 or BRCA2. mutations), DSBs are repaired by the error-prone nonhomologous end-joining (NHEJ) pathway, which leads to. genomic instability and cell death.5,6 This synthetic lethality. approach has been successfully exploited for the development. of PARP inhibitors as anticancer agents.7,8. Several PARP inhibitors are currently in clinical trials for the. treatment of various cancers.9,10 The most advanced compounds include olaparib (AstraZeneca), veliparib (Abbott),. and rucaparib (Clovis Oncology). These compounds have. demonstrated promising results in early-stage clinical trials,. particularly in patients with BRCA-mutated tumors.11-13. In our efforts to discover novel PARP inhibitors, we focused. on the phenanthridinone scaffold. This scaffold is present in. several known PARP inhibitors, including the clinical candidate. olaparib.14 We hypothesized that by exploring novel substitutions on the phenanthridinone core, we could identify. compounds with improved potency, selectivity, and pharmacokinetic properties. Herein, we report the design, synthesis,. and SAR of a novel series of phenanthridinone and phenanthridinone-like compounds as potent, orally active PARP. inhibitors. Chemistry. The synthesis of the target compounds was accomplished. using the general routes outlined in Schemes 1-3. The key. step in the synthesis of the phenanthridinone scaffold was a. palladium-catalyzed Suzuki coupling of a 2-bromobenzoyl. chloride with a suitable boronic acid, followed by intramolecular amidation. This approach provided a flexible and efficient. route to a variety of substituted phenanthridinones. Scheme 1a. aReagents and conditions: (a) (i) SOCl2, reflux; (ii) amine, Et3N, CH2Cl2, 0 C to rt; (b) boronic acid, Pd(PPh3)4, K2CO3, dioxane/H2O, 80 C; (c) Pd/C, H2, MeOH, rt. ... Scheme 1a. aReagents and conditions: (a) (i) SOCl2, reflux; (ii) amine, Et3N, CH2Cl2, 0 C to rt; (b) boronic acid, Pd(PPh3)4, K2CO3, dioxane/H2O, 80 C; (c) Pd/C, H2, MeOH, rt. ... Extensive structure activity relationship (SAR) studies led to the identification of several compounds with excellent in vitro potency and cellular activity. The most promising compounds demonstrated good pharmacokinetic profiles and were active in in vivo efficacy models. The lead compound 2-(R)-(hydroxymethyl)-. 2,3,4,5-tetrahydro-1H-cyclopenta[c]quinolin-6-one (13g) showed excellent oral bioavailability in rats (F = 81%) and demonstrated dose-dependent activity in the Mfe296 xenograft model. ... A novel series of phenanthridinone and phenanthridinone-like compounds was discovered as potent inhibitors of poly(ADP-ribose)polymerase (PARP). Extensive structure activity relationship (SAR) studies led to the identification of several compounds with excellent in vitro potency and cellular activity. The most promising compounds demonstrated good pharmacokinetic profiles and were active in in vivo efficacy models. ... The key. step in the synthesis of the phenanthridinone scaffold was a. palladium-catalyzed Suzuki coupling of a 2-bromobenzoyl. chloride with a suitable boronic acid, followed by intramolecular amidation. This approach provided a flexible and efficient. route to a variety of substituted phenanthridinones. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGypq5Y3JXOqfliI9zEbfTANAD652dWr4mZKVgKNbS6mNe3CSXYaUMuMLz9L6SsJGT89KHCoCOWORokVlzc227IAmLIR0HdTcNQ8TN9RBYYg01xZcmBm_5xqmt4l-83mRwN

Synthesis of 2-iodo-4-methylbenzoic acid - PrepChem.com To a solution of 2-amino-4-methylbenzoic acid (15.1 g, 100 mmol) in a mixture of 100 ml of water and 100 ml of concentrated sulfuric acid was added dropwise at 0°-5° C. a solution of 7.6 g of sodium nitrite in 20 ml of water. The resulting diazonium salt solution was stirred for an additional 15 minutes at 0°-5° C. A solution of 18.3 g of potassium iodide in 100 ml of water was then added dropwise at 0°-5° C. over a period of 45 minutes. The mixture was then stirred at room temperature for 30 minutes and heated slowly to reflux. After boiling at reflux for 2 hours, the mixture was cooled to room temperature. The precipitated brown crystals were removed by filtration and washed neutral with water. The filter cake was dried under reduced pressure, and there was obtained 2-iodo-4-methylbenzoic acid as brown crystals having a melting point of 152° C. ...

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The Strategic Synthesis of Biaryl Scaffolds Utilizing 2-Iodo-4-methylbenzoic Acid: Advanced Application Notes and Protocols

Introduction: The Architectural Significance of Biaryls and the Role of 2-Iodo-4-methylbenzoic Acid

Biaryl and substituted benzoic acid moieties are foundational pillars in the architecture of contemporary small-molecule therapeutics, advanced materials, and high-value agrochemicals.[1][2] Their prevalence stems from the unique structural rigidity and tailored electronic properties they impart, enabling precise interactions with biological targets and conferring desirable material characteristics. The synthesis of these vital scaffolds often relies on robust and versatile cross-coupling methodologies.

This comprehensive guide focuses on the strategic utilization of 2-Iodo-4-methylbenzoic acid as a key building block for the synthesis of diverse biaryl compounds. The inherent functionalities of this substrate—a reactive aryl iodide, a sterically influencing methyl group, and a synthetically versatile carboxylic acid—present both unique opportunities and challenges in reaction design. The ortho-iodo substituent provides a reactive handle for a multitude of palladium- and copper-catalyzed cross-coupling reactions, while the carboxylic acid can act as a directing group or a point for further derivatization.

This document serves as an in-depth technical resource for researchers, medicinal chemists, and process development scientists. It provides not only detailed, step-by-step protocols for key synthetic transformations but also elucidates the underlying mechanistic principles and strategic considerations necessary for successful reaction design and optimization.

Core Synthetic Strategies: A Multi-faceted Approach to Biaryl Construction

The synthesis of biaryl compounds from 2-Iodo-4-methylbenzoic acid can be approached through several powerful transition-metal-catalyzed cross-coupling reactions. The choice of methodology is dictated by the desired final structure, functional group compatibility, and scalability. We will explore four primary strategies: the Suzuki-Miyaura coupling, the Heck reaction, the Sonogashira coupling, and the Ullmann reaction, alongside a discussion on emerging C-H activation techniques.

I. The Suzuki-Miyaura Coupling: A Robust and Versatile Workhorse

The Suzuki-Miyaura coupling is arguably the most widely employed method for the construction of C(sp²)–C(sp²) bonds due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.[3]

Scientific Rationale and Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is a well-elucidated process involving a palladium(0) catalyst. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 2-Iodo-4-methylbenzoic acid to form a Pd(II) intermediate. This is often the rate-determining step.

• Transmetalation: In the presence of a base, the organic moiety from the boronic acid is transferred to the palladium(II) complex. The base is crucial for the activation of the boronic acid.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated as the biaryl product, regenerating the active Pd(0) catalyst.

The presence of the carboxylic acid group in 2-Iodo-4-methylbenzoic acid necessitates careful consideration of the base, as it will neutralize the acidic proton. Therefore, an excess of base is required.[4]

Diagram: Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Suzuki-Miyaura Coupling of 2-Iodo-4-methylbenzoic acid with Phenylboronic Acid

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium carbonate (K₂CO₃) (3.0 mmol, 3.0 equiv)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

• Argon or Nitrogen gas

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Iodo-4-methylbenzoic acid, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Seal the flask with a septum, and evacuate and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Add the degassed 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Transfer to a separatory funnel and acidify the aqueous layer with 1M HCl to a pH of ~2-3 to protonate the carboxylic acid.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-methyl-[1,1'-biphenyl]-2-carboxylic acid.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄ (3 mol%)	A robust and commercially available Pd(0) catalyst suitable for a wide range of substrates.
Base	K₂CO₃ (3.0 equiv)	A moderately strong base to facilitate transmetalation and neutralize the carboxylic acid.
Solvent	1,4-Dioxane/Water (4:1)	A common solvent system that solubilizes both organic and inorganic reagents.
Temperature	90 °C	Provides sufficient thermal energy to drive the reaction without significant decomposition.

II. The Heck Reaction: Forging Aryl-Alkene Bonds

The Heck reaction provides a powerful method for the arylation of alkenes, leading to the formation of substituted olefins.[5][6] This transformation is particularly useful for extending the carbon framework and introducing unsaturation.

Scientific Rationale and Mechanistic Considerations

The Heck reaction also proceeds via a palladium-catalyzed cycle, typically involving a Pd(0)/Pd(II) couple.[6] The key steps include:

• Oxidative Addition of 2-Iodo-4-methylbenzoic acid to a Pd(0) complex.

• Migratory Insertion (Carbopalladation) of the alkene into the aryl-palladium bond.

• β-Hydride Elimination to form the substituted alkene product and a palladium-hydride species.

• Reductive Elimination of HX with the aid of a base to regenerate the Pd(0) catalyst.

The regioselectivity of the migratory insertion step is a critical consideration in the Heck reaction.

Diagram: The Heck Reaction Workflow

Caption: A generalized experimental workflow for the Heck reaction.

Detailed Protocol: Heck Coupling of 2-Iodo-4-methylbenzoic acid with Methyl Acrylate

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 mmol, 1.0 equiv)

• Methyl acrylate (1.5 mmol, 1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• Tri(o-tolyl)phosphine [P(o-tol)₃] (0.04 mmol, 4 mol%)

• Triethylamine (Et₃N) (2.0 mmol, 2.0 equiv)

• N,N-Dimethylformamide (DMF) (5 mL)

• Argon or Nitrogen gas

Procedure:

• In a sealable reaction tube, combine 2-Iodo-4-methylbenzoic acid, Pd(OAc)₂, and P(o-tol)₃.

• Evacuate and backfill the tube with an inert gas.

• Add DMF, triethylamine, and methyl acrylate via syringe.

• Seal the tube and heat the mixture to 100 °C for 12-24 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with 1M HCl (2 x 10 mL) and then with brine (15 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography to yield the corresponding cinnamic acid derivative.

Parameter	Condition	Rationale
Catalyst System	Pd(OAc)₂ / P(o-tol)₃	A common and effective catalyst system for Heck reactions.
Base	Triethylamine (Et₃N)	A mild organic base sufficient for the regeneration of the Pd(0) catalyst.
Solvent	DMF	A polar aprotic solvent that facilitates the reaction.
Temperature	100 °C	Ensures a reasonable reaction rate.

III. The Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[6][7] This reaction is invaluable for the synthesis of arylalkynes, which are important intermediates in medicinal chemistry and materials science.

Scientific Rationale and Mechanistic Insights

The Sonogashira coupling typically employs a dual catalytic system of palladium and copper(I).[7] The reaction proceeds through two interconnected catalytic cycles:

• Palladium Cycle: Similar to the Suzuki and Heck reactions, it involves oxidative addition of the aryl iodide to Pd(0), followed by transmetalation and reductive elimination.

• Copper Cycle: The terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide, which is the active species for transmetalation to the palladium center.

Copper-free Sonogashira protocols have also been developed to avoid issues associated with the copper co-catalyst.[8]

Diagram: Dual Catalytic Cycles of the Sonogashira Coupling

Caption: Interconnected palladium and copper catalytic cycles in the Sonogashira reaction.

Detailed Protocol: Sonogashira Coupling of 2-Iodo-4-methylbenzoic acid with Phenylacetylene

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 mmol, 1.0 equiv)

• Phenylacetylene (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (Et₃N) (5 mL)

• Tetrahydrofuran (THF) (5 mL)

• Argon or Nitrogen gas

Procedure:

• To a Schlenk flask, add 2-Iodo-4-methylbenzoic acid, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill with an inert gas.

• Add THF and triethylamine, followed by the dropwise addition of phenylacetylene.

• Stir the reaction mixture at room temperature for 8-16 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and water.

• Acidify the aqueous layer with 1M HCl and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to obtain the 2-(phenylethynyl)-4-methylbenzoic acid.

Parameter	Condition	Rationale
Catalyst System	PdCl₂(PPh₃)₂ / CuI	The classic and highly effective dual catalyst system for Sonogashira couplings.
Base/Solvent	Triethylamine (Et₃N)	Acts as both the base and a co-solvent.
Solvent	THF	A suitable solvent for dissolving the reactants.
Temperature	Room Temperature	The high reactivity of the aryl iodide allows for mild reaction conditions.

IV. The Ullmann Reaction: A Classic Approach to Biaryl Synthesis

The Ullmann reaction is a classic method for the synthesis of symmetrical and unsymmetrical biaryls, traditionally using copper catalysis at high temperatures.[9] Modern modifications have made this reaction more versatile and applicable under milder conditions.

Scientific Rationale

The classical Ullmann reaction involves the coupling of two aryl halides in the presence of a stoichiometric amount of copper.[9] More contemporary Ullmann-type reactions are catalytic and can be used for the synthesis of unsymmetrical biaryls. The mechanism is thought to involve the formation of an organocopper intermediate.

Protocol: Ullmann Homocoupling of 2-Iodo-4-methylbenzoic acid

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 mmol)

• Copper powder, activated (2.0 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

• Pyridine (0.5 mL)

Procedure:

• In a sealable tube, combine 2-Iodo-4-methylbenzoic acid and activated copper powder.

• Add DMF and pyridine.

• Seal the tube and heat to 150-180 °C for 24-48 hours.

• Cool the reaction and pour it into dilute HCl.

• Extract the product with ethyl acetate.

• Wash the organic layer with water and brine, then dry and concentrate.

• Purify by recrystallization or chromatography.

Parameter	Condition	Rationale
Catalyst	Activated Copper Powder	The traditional reagent for Ullmann couplings.
Solvent	DMF	A high-boiling polar aprotic solvent.
Additive	Pyridine	Can act as a ligand to facilitate the reaction.
Temperature	150-180 °C	High temperatures are typically required for classical Ullmann reactions.

V. Emerging Frontiers: C-H Activation Strategies

Direct C-H activation/arylation is an increasingly important strategy for biaryl synthesis as it offers a more atom-economical approach by avoiding the pre-functionalization of one of the coupling partners. The carboxylic acid group in 2-Iodo-4-methylbenzoic acid can serve as a directing group to facilitate ortho-C-H activation on a coupling partner.

Palladium-catalyzed C-H arylation of arenes with aryl iodides is a rapidly developing field.[10] These reactions often require specific directing groups on the arene to be functionalized and an oxidant. The development of protocols for the C-H arylation of unactivated arenes with 2-Iodo-4-methylbenzoic acid is an active area of research.

Application Notes: The Utility of Biaryls Derived from 2-Iodo-4-methylbenzoic Acid

Biaryl carboxylic acids are a privileged scaffold in medicinal chemistry.[11][12] The products synthesized from 2-Iodo-4-methylbenzoic acid are valuable intermediates for the development of a wide range of therapeutic agents.

• Anti-inflammatory Agents: Many non-steroidal anti-inflammatory drugs (NSAIDs) feature a biaryl core. The substitution pattern on the biaryl rings can be tuned to optimize potency and selectivity for cyclooxygenase (COX) enzymes.

• Antihypertensive Drugs: The angiotensin II receptor antagonist Valsartan, used to treat high blood pressure, contains a biphenyl tetrazole moiety.[13][14] The biphenyl core is crucial for its activity. The biaryl carboxylic acids derived from 2-Iodo-4-methylbenzoic acid are key precursors for analogs of such drugs.

• Oncology: The biaryl motif is present in numerous kinase inhibitors and other anticancer agents, where it often plays a key role in binding to the target protein.

• Materials Science: Biaryl compounds are utilized in the synthesis of liquid crystals, organic light-emitting diodes (OLEDs), and other advanced materials due to their unique photophysical properties.

Conclusion

2-Iodo-4-methylbenzoic acid is a versatile and strategically important building block for the synthesis of a diverse array of biaryl compounds. A thorough understanding of the principles and practicalities of modern cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira couplings, enables the rational design of efficient synthetic routes to these valuable molecules. The protocols and insights provided in this guide are intended to empower researchers to harness the full potential of this substrate in their drug discovery, materials science, and chemical synthesis endeavors.

References

• Buchwald, S. L., & Fu, G. C. (2008). Palladium-Catalyzed Carbon-Nitrogen and Carbon-Oxygen Bond-Forming Reactions. Accounts of Chemical Research, 41(11), 1461–1473.
• Corbet, J.-P., & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651–2710.
• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359–1470.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46–49.
• Ullmann, F., & Bielecki, J. (1901). Ueber Synthesen in der Biphenylreihe. Berichte der deutschen chemischen Gesellschaft, 34(2), 2174–2185.
• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066.
• Heck, R. F. (1982). Palladium-catalyzed vinylation of organic halides. Organic Reactions, 27, 345-390.
• A discussion on a Reddit forum about the interference of carboxylic acids in cross-coupling reactions. r/OrganicChemistry.
• A multistep synthesis of a valsartan precursor in continuous flow. Beilstein Journal of Organic Chemistry.
• A short and efficient synthesis of valsartan via a Negishi reaction. Beilstein Journal of Organic Chemistry.
• Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of Ethyl 4-Iodobenzo
• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Journal of Chemical and Pharmaceutical Research.
• Recent advancements in the Ullmann homocoupling reaction for the synthesis of biaryl compounds. Organic & Biomolecular Chemistry.
• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances.
• Synthesis of Valsartan as drug for the treatment of hypertension.
• Heck reaction. Wikipedia.
• Palladium-catalyzed arylation of simple arenes with iodonium salts. PubMed.
• Twofold C–H Functionalization: Palladium-catalyzed ortho Aryl
• Synthesis and Characterization of Some Novel Biphenyl-4- carboxylic Acid (4-Benzylidene-5-oxo-2-subsituted phenyl-4,5. Asian Journal of Chemistry.
• The Heck Reaction in Ionic Liquids: Progress and Challenges. PMC.
• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. NIH.
• Selected biaryl-containing drug compounds.
• Simple, efficient copper-free Sonogashira coupling of haloaryl carboxylic acids or unactivated aryl bromides with terminal alkynes.
• Sonogashira Coupling - Organic Chemistry Portal.
• Sonogashira coupling. Wikipedia.
• Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. Asian Journal of Green Chemistry.
• Technical Support Center: Suzuki Coupling with 2-Iodo-5-methylbenzoic acid. Benchchem.
• Synthesis and Pharmacological Evaluation of 4'-[2-(Phenyl-substituted amino-methyl)- benzoimidazol-1-ylmethyl] with Biphenyl Car.
• Ullmann Reaction-Preparation of symmetric biaryls-Copper catalysed Coupling reaction - aryl halides. YouTube.
• WO2009125416A2 - Process for preparation of valsartan intermediate.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

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• 3. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. mdpi.com [mdpi.com]
• 6. Heck reaction - Wikipedia [en.wikipedia.org]
• 7. Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Formal C-H/C-I Metathesis: Site-Selective C-H Iodination of 2-Aryl Benzoic Acid Derivatives Using Aryl Iodide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry [arabjchem.org]
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• 14. researchgate.net [researchgate.net]

The Versatile Role of 2-Iodo-4-methylbenzoic Acid in Copper-Catalyzed Cross-Coupling Reactions: A Guide for Researchers

In the landscape of modern synthetic chemistry, the formation of carbon-heteroatom bonds remains a cornerstone of molecular construction, particularly in the realms of pharmaceutical and materials science. Among the myriad of tools available to the synthetic chemist, copper-catalyzed cross-coupling reactions, stemming from the foundational work of Ullmann, have witnessed a remarkable renaissance.[1] These reactions offer a cost-effective and often complementary alternative to their palladium-catalyzed counterparts. This guide delves into the practical application of a particularly useful building block, 2-Iodo-4-methylbenzoic acid , in copper-catalyzed C-N, C-O, and C-S bond-forming reactions. We will explore not just the "how" but the "why" behind the protocols, providing researchers with the nuanced understanding required for successful and reproducible synthetic outcomes.

The unique structural motif of 2-Iodo-4-methylbenzoic acid, featuring an ortho-iodide to a carboxylic acid, presents both a challenge and an opportunity. The iodide provides a reactive handle for cross-coupling, while the carboxylic acid group can influence the reaction's regioselectivity and, in some cases, participate in the catalytic cycle. A key advantage is that for many of these reactions, protection of the carboxylic acid is not necessary, streamlining the synthetic sequence.[2][3]

I. Copper-Catalyzed C-N Bond Formation: The Ullmann Condensation

The synthesis of N-aryl anthranilic acid derivatives is of significant interest due to their prevalence in a range of biologically active molecules. The copper-catalyzed amination of 2-halobenzoic acids, a variant of the Ullmann condensation, provides a direct route to these valuable scaffolds.

Mechanistic Considerations

The generally accepted mechanism for the Ullmann condensation involves the formation of a copper(I) amide intermediate, which then undergoes oxidative addition with the aryl halide. Subsequent reductive elimination yields the desired C-N coupled product and regenerates the active copper(I) catalyst. The presence of a ligand, such as L-proline or a diamine, is often crucial for stabilizing the copper catalyst, increasing its solubility, and facilitating the reaction under milder conditions.[4]

dot

Caption: Generalized workflow for the Ullmann C-N coupling reaction.

Application Note: Amination of 2-Iodo-4-methylbenzoic Acid

This protocol outlines a general procedure for the coupling of 2-Iodo-4-methylbenzoic acid with a primary or secondary amine. The choice of ligand can be critical, with L-proline and N,N'-dimethylethylenediamine being effective in many cases.

Parameter	Recommended Condition	Notes
Copper Source	Copper(I) iodide (CuI)	5-10 mol%
Ligand	L-proline or N,N'-dimethylethylenediamine	10-20 mol%
Base	Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)	2.0 equivalents
Solvent	Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)	Anhydrous and degassed
Temperature	110-130 °C	Reaction progress should be monitored by TLC or LC-MS
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent oxidation of the catalyst

Table 1: Recommended Reaction Conditions for Ullmann Amination.

Detailed Protocol: Synthesis of 4-Methyl-2-(phenylamino)benzoic Acid

• Reaction Setup: To a flame-dried, argon-purged sealable reaction tube, add 2-Iodo-4-methylbenzoic acid (262 mg, 1.0 mmol), copper(I) iodide (19 mg, 0.1 mmol, 10 mol%), and L-proline (23 mg, 0.2 mmol, 20 mol%).

• Addition of Reagents: Add potassium carbonate (276 mg, 2.0 mmol) and a magnetic stir bar.

• Solvent and Nucleophile: Add anhydrous, degassed DMSO (3 mL) followed by aniline (111 µL, 1.2 mmol).

• Reaction Execution: Seal the tube and place it in a preheated oil bath at 110 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 24 hours.

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into 20 mL of water and acidify to a pH of approximately 4 with 1M HCl.

• Isolation: Collect the resulting precipitate by vacuum filtration and wash with water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by silica gel column chromatography.

II. Copper-Catalyzed C-O Bond Formation: The Ullmann Ether Synthesis

The formation of diaryl ethers is another critical transformation in organic synthesis. The Ullmann ether synthesis provides a reliable method for coupling aryl halides with phenols or alcohols. For a substrate like 2-Iodo-4-methylbenzoic acid, this reaction allows for the synthesis of 2-aryloxy-4-methylbenzoic acids, which are precursors to various complex molecules.

Causality in Experimental Choices

The choice of ligand is paramount in modern Ullmann ether synthesis, often dictating the reaction temperature and substrate scope. Amino acids, such as N,N-dimethylglycine, and N-donor ligands like picolinic acid have proven to be particularly effective in promoting these couplings under milder conditions than the classical protocols.[1] The base not only deprotonates the phenol or alcohol but also plays a role in the catalytic cycle. Cesium carbonate is often favored for its solubility in organic solvents and its ability to facilitate the reaction.

dot

Caption: Catalytic cycle for the Ullmann C-O coupling reaction.

Application Note: Etherification of 2-Iodo-4-methylbenzoic Acid

This protocol describes the coupling of 2-Iodo-4-methylbenzoic acid with a phenolic partner. The use of N,N-dimethylglycine as a ligand allows for relatively mild reaction conditions.

Parameter	Recommended Condition	Notes
Copper Source	Copper(I) iodide (CuI)	5-10 mol%
Ligand	N,N-dimethylglycine	20 mol%
Base	Cesium carbonate (Cs₂CO₃)	2.0 equivalents
Solvent	1,4-Dioxane or Toluene	Anhydrous and degassed
Temperature	90-110 °C	Reaction progress should be monitored by TLC or LC-MS
Atmosphere	Inert (Argon or Nitrogen)	Important for catalyst stability

Table 2: Recommended Reaction Conditions for Ullmann Etherification.

Detailed Protocol: Synthesis of 4-Methyl-2-phenoxybenzoic Acid

• Reaction Setup: In a glovebox or under a stream of argon, add 2-Iodo-4-methylbenzoic acid (262 mg, 1.0 mmol), phenol (113 mg, 1.2 mmol), copper(I) iodide (10 mg, 0.05 mmol, 5 mol%), N,N-dimethylglycine (21 mg, 0.2 mmol, 20 mol%), and cesium carbonate (652 mg, 2.0 mmol) to a sealable reaction tube equipped with a stir bar.

• Solvent Addition: Add 3 mL of anhydrous, degassed 1,4-dioxane to the tube.

• Reaction Execution: Seal the tube and heat the mixture in a preheated oil bath at 100 °C with vigorous stirring for 24-48 hours.

• Monitoring: Periodically check the reaction progress by taking a small aliquot and analyzing it by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite to remove insoluble salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with 1M HCl (2 x 15 mL) and brine (15 mL).

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography (eluting with a gradient of hexane and ethyl acetate) to afford the desired diaryl ether.

III. Copper-Catalyzed C-S Bond Formation

The synthesis of aryl thioethers is another important transformation, with the resulting products finding applications in pharmaceuticals and materials science. Copper-catalyzed C-S coupling provides an efficient means to access these compounds from aryl halides and thiols.

Self-Validating Systems in Protocol Design

A robust protocol should be designed as a self-validating system. This means including control experiments and understanding the potential side reactions. For C-S coupling, a common side reaction is the oxidative homocoupling of the thiol to form a disulfide. Running the reaction under a strictly inert atmosphere minimizes this. Additionally, a ligand-free protocol can be advantageous in terms of cost and simplicity, but its effectiveness should be compared against a ligand-promoted system for a given substrate.

dot

Caption: Experimental workflow for C-S bond formation.

Application Note: Thiolation of 2-Iodo-4-methylbenzoic Acid

This section provides a protocol for the copper-catalyzed coupling of 2-Iodo-4-methylbenzoic acid with a thiol. A notable feature of this reaction with 2-halobenzoic acids is that it is often faster than the corresponding C-N and C-O bond formations.[3]

Parameter	Recommended Condition	Notes
Copper Source	Copper(I) oxide (Cu₂O) and Copper powder (Cu)	4 mol% and 8 mol% respectively
Ligand	Ligand-free	Simplifies the reaction setup
Base	Potassium carbonate (K₂CO₃)	1.0 equivalent
Solvent	2-Ethoxyethanol	High boiling point and good solvating properties
Temperature	130 °C	Ensure adequate heating and stirring
Atmosphere	Inert (Argon or Nitrogen)	Prevents disulfide formation

Table 3: Recommended Reaction Conditions for Ullmann Thiolation.

Detailed Protocol: Synthesis of 2-(Benzylthio)-4-methylbenzoic Acid

• Reaction Setup: To a sealable reaction tube containing a magnetic stir bar, add 2-Iodo-4-methylbenzoic acid (262 mg, 1.0 mmol), potassium carbonate (138 mg, 1.0 mmol), copper powder (5 mg, 0.08 mmol, 8 mol%), and copper(I) oxide (6 mg, 0.04 mmol, 4 mol%).

• Solvent and Nucleophile: Add 2-ethoxyethanol (2 mL) followed by benzyl thiol (141 µL, 1.2 mmol).

• Reaction Execution: Seal the tube and purge with argon for 5-10 minutes. Place the tube in a preheated oil bath at 130 °C and stir vigorously for 4-6 hours.

• Monitoring: Follow the disappearance of the starting materials by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Isolation: Add 20 mL of water to the residue and treat with activated charcoal. Filter the mixture through a pad of Celite.

• Purification: Acidify the filtrate with 1M HCl to a pH of approximately 3-4. Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the desired product. Further purification can be achieved by recrystallization if necessary.

IV. Conclusion and Future Outlook

2-Iodo-4-methylbenzoic acid serves as a versatile and valuable substrate in copper-catalyzed cross-coupling reactions. The protocols outlined in this guide provide a solid foundation for the synthesis of a diverse array of N-aryl, O-aryl, and S-aryl derivatives. The key to success in these reactions lies in the careful control of reaction parameters, particularly the choice of ligand, base, and solvent, and maintaining an inert atmosphere. As the field of copper catalysis continues to evolve, we can anticipate the development of even more efficient and milder protocols, further expanding the synthetic utility of building blocks like 2-Iodo-4-methylbenzoic acid in the creation of novel molecules with significant applications in medicine and materials science.

V. References

• Wikipedia. (2023). Ullmann condensation. [Link]

• Wolf, C., Liu, S., Mei, X., August, A. T., & Casimir, M. D. (2006). Regioselective copper-catalyzed amination of bromobenzoic acids using aliphatic and aromatic amines. The Journal of organic chemistry, 71(8), 3270–3273.

• Sperotto, E., van Klink, G. P. M., de Vries, J. G., & van Koten, G. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. The Journal of Organic Chemistry, 73(14), 5625–5628.

• Maiti, D., & Buchwald, S. L. (2010). Cu-catalyzed arylation of phenols: synthesis of sterically hindered and heteroaryl diaryl ethers. The Journal of organic chemistry, 75(5), 1791–1794.

• Ma, D., & Cai, Q. (2003). N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides. Organic Letters, 5(21), 3799–3802.

• A Comparative Analysis of Ullmann and Buchwald-Hartwig Reactions for the Amination of 2-Iodo-5-methylbenzoic Acid. Benchchem.

• Wolf, C., & Liu, S. (2006). Regioselective copper-catalyzed C-N and C-S bond formation using amines, thiols and halobenzoic acids. Tetrahedron Letters, 47(10), 1579-1582.

• Wolter, M., Nordmann, G., Job, G. E., & Buchwald, S. L. (2002). Copper-Catalyzed Coupling of Iodides with Aliphatic Alcohols. Organic Letters, 4(6), 973–976.

• Cai, Q., He, G., & Ma, D. (2006). Mild and nonracemizing conditions for Ullmann-type diaryl ether formation between aryl iodides and tyrosine derivatives. The Journal of organic chemistry, 71(14), 5268–5273.

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2021). Catalysts, 11(10), 1103.

• Monnier, F., & Taillefer, M. (2009). Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971.

• Synthesis of Alkyl Aryl Ethers Using a Halogen Exchange Coupled to an Ullmann Etherification. Union College Schaffer Library.

• Wolf, C., Liu, S., Mei, X., August, A. T., & Casimir, M. D. (2006). Regioselective Copper-Catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines. The Journal of Organic Chemistry, 71(8), 3270-3273.

• Wolf, C., & Liu, S. (2007). Regioselective copper-catalyzed C-N and C-S bond formation using amines, thiols and halobenzoic acids. Chemical Communications, (18), 1888-1890.

• Wikipedia. (2023). 2-Iodobenzoic acid. [Link]

• 2-Iodobenzoic acid synthesis. ChemicalBook.

• Wolf, C., & Liu, S. (2007). Regioselective copper-catalyzed C-N and C-S bond formation using amines, thiols and halobenzoic acids. Dalton transactions (Cambridge, England : 2003), (20), 2045–2053.

• Wolf, C., Liu, S., Mei, X., August, A. T., & Casimir, M. D. (2006). Regioselective copper-catalyzed amination of bromobenzoic acids using aliphatic and aromatic amines. The Journal of organic chemistry, 71(8), 3270–3273.

• Sperotto, E., van Klink, G. P. M., de Vries, J. G., & van Koten, G. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. The Journal of Organic Chemistry, 73(14), 5625–5628.

• Ma, D., & Cai, Q. (2003). N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides. Organic Letters, 5(21), 3799–3802.

• Maiti, D., & Buchwald, S. L. (2010). Cu-catalyzed arylation of phenols: synthesis of sterically hindered and heteroaryl diaryl ethers. The Journal of organic chemistry, 75(5), 1791–1794.

• Monnier, F., & Taillefer, M. (2009). Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971.

• Wolf, C., & Liu, S. (2007). Regioselective copper-catalyzed C-N and C-S bond formation using amines, thiols and halobenzoic acids. Dalton transactions (Cambridge, England : 2003), (20), 2045–2053.

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Application Notes &amp; Protocols: Strategic Derivatization of the Carboxylic Acid Moiety in 2-Iodo-4-methylbenzoic Acid

Introduction: The Strategic Value of 2-Iodo-4-methylbenzoic Acid

2-Iodo-4-methylbenzoic acid is a bifunctional synthetic building block of significant interest to researchers in medicinal chemistry and materials science. Its utility stems from two key structural features: a reactive carboxylic acid group and an aryl iodide. The carboxylic acid moiety offers a prime handle for derivatization, allowing for the fine-tuning of a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. This is often achieved through conversion to esters or amides.

Crucially, the presence of the C-I bond provides a reactive site for subsequent palladium- or copper-catalyzed cross-coupling reactions. This dual functionality enables a powerful synthetic strategy: first, modify the molecular scaffold and its properties via derivatization of the carboxyl group, and second, introduce further complexity and diversity through C-C or C-N bond formation at the aryl iodide position. This guide provides a detailed exploration of the primary methods for derivatizing the carboxylic acid group, explaining the chemical rationale behind protocol choices and offering robust, validated experimental procedures.

Core Derivatization Strategies: A Comparative Overview

The conversion of the carboxylic acid group into less acidic, more synthetically versatile functional groups is typically achieved through esterification or amidation. The choice of method is dictated by the desired final product, the stability of the substrate to the reaction conditions, and considerations of scale and cost.

Esterification: Modulating Polarity and Pro-drug Potential

Esterification replaces the acidic proton of the carboxyl group with an alkyl or aryl group, a common strategy for creating pro-drugs or modifying solubility.

• Fischer-Speier Esterification: This is a classic, acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[1] To achieve high yields, the equilibrium must be shifted towards the product. This is typically accomplished by using a large excess of the alcohol, which also serves as the solvent, or by removing water as it is formed.[1][2] While cost-effective, the requisite strong acid and heat may not be suitable for sensitive substrates.

• Steglich Esterification: For more delicate molecules, the Steglich method offers a milder alternative. It employs a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP), to facilitate ester formation at room temperature.[3]

Amidation: Building the Core of Bioactive Molecules

The amide bond is a cornerstone of peptide and medicinal chemistry.[4][5] Direct condensation of a carboxylic acid and an amine is generally inefficient due to the formation of a stable and unreactive ammonium carboxylate salt. Therefore, activation of the carboxylic acid is required.

• Via Acyl Chloride Intermediate: This is a highly reliable, two-step approach. The carboxylic acid is first converted to a highly electrophilic acyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride.[3][6] Thionyl chloride is often preferred as its byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed from the reaction mixture.[7][8][9] The isolated or in-situ generated acyl chloride then reacts rapidly with an amine to form the amide.[10]

• Direct Amidation with Coupling Agents: This approach avoids the isolation of harsh acyl chloride intermediates. Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU) activate the carboxylic acid in situ, allowing for a one-pot reaction with an amine under mild conditions.[3][11] Additives such as 1-Hydroxybenzotriazole (HOBt) are often included to suppress side reactions and minimize potential racemization.[3]

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• 7. researchgate.net [researchgate.net]
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• 10. Benzoic acid is treated with SOCl2 and the product class 11 chemistry CBSE [vedantu.com]
• 11. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Reactions with 2-Iodo-4-methylbenzoic acid

Prepared by the Senior Application Scientist Team

Welcome to the technical support hub for Suzuki-Miyaura cross-coupling reactions involving 2-Iodo-4-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges presented by this sterically hindered and functionalized substrate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you improve reaction yields and achieve consistent results.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, focusing on the causal relationships behind the proposed solutions.

Question 1: My reaction yield is very low, or the reaction stalls completely. What are the primary causes and how can I fix this?

Answer:

Low conversion with 2-Iodo-4-methylbenzoic acid is a frequent challenge. The primary culprits are the steric hindrance imposed by the ortho-iodo group and potential catalyst inhibition by the carboxylic acid moiety.[1]

Causality Analysis:

• Inefficient Oxidative Addition: The palladium catalyst must insert into the carbon-iodine bond. The bulky iodine atom and the adjacent carboxylic acid group create significant steric congestion, which can slow this crucial first step of the catalytic cycle.[1]

• Catalyst Deactivation by Carboxylate: Under basic conditions, the carboxylic acid is deprotonated to form a carboxylate. This carboxylate anion can coordinate to the palladium center, forming a stable complex that can hinder or completely stop the catalytic cycle.[2]

• Suboptimal Ligand Choice: Standard ligands like triphenylphosphine (PPh₃) are often not bulky or electron-rich enough to promote the necessary oxidative addition and subsequent reductive elimination steps for such a challenging substrate.[3]

Recommended Solutions & Protocols:

Solution A: Optimize the Catalyst and Ligand System

For sterically demanding substrates, the choice of ligand is critical.[4][5] Bulky, electron-rich monophosphine ligands (Buchwald-type ligands) or N-heterocyclic carbenes (NHCs) are highly recommended as they accelerate both oxidative addition and reductive elimination.[1][6][7]

Parameter	Recommendation	Rationale
Palladium Source	Pd(OAc)₂ or Pd₂(dba)₃	Air-stable and reliable Pd(II) and Pd(0) precatalysts.[1]
Recommended Ligands	SPhos, XPhos, RuPhos	These bulky, electron-rich biaryl phosphine ligands are proven to be effective for sterically hindered couplings.[1][8]
Catalyst Loading	1-3 mol%	A good starting point for optimization. Higher loading may be needed for very difficult couplings.

Solution B: Select an Appropriate Base and Stoichiometry

The base is not only required for the transmetalation step but also to neutralize the acidic proton of the benzoic acid.[9]

Parameter	Recommendation	Rationale
Choice of Base	K₃PO₄, Cs₂CO₃	These bases are highly effective. K₃PO₄ is a strong, non-coordinating base, while Cs₂CO₃ offers good solubility in organic solvents.[9][10]
Base Equivalents	Minimum 3.0 equivalents	1.0 eq. to neutralize the carboxylic acid, and ~2.0 eq. to facilitate the catalytic cycle. Insufficient base is a common reason for failure.

Solution C: Consider Protecting the Carboxylic Acid

If catalyst inhibition remains an issue, protecting the carboxylic acid as an ester (e.g., a methyl or ethyl ester) can be an effective strategy. The ester can be hydrolyzed back to the carboxylic acid after the coupling reaction is complete.[2] This prevents the formation of the inhibitory carboxylate species during the reaction.

Logical Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting low yields.

Question 2: I am observing significant side products, particularly protodeboronation and protodehalogenation. How can I suppress these?

Answer:

The formation of arene byproducts from your starting materials is a common issue that competes with the desired cross-coupling.

Causality Analysis:

• Protodeboronation: This is the protonolysis of the boronic acid, where the C-B bond is cleaved and replaced by a C-H bond.[11] This is often catalyzed by the base and is more problematic with unstable boronic acids or when the transmetalation step is slow.[12]

• Protodehalogenation (Hydrodehalogenation): This is the reduction of the aryl iodide, where the C-I bond is replaced by a C-H bond, forming 4-methylbenzoic acid.[1] This can occur via the formation of a palladium-hydride species, which can arise from reactions with the solvent, base, or trace water impurities.[13]

Recommended Solutions:

• To Minimize Protodeboronation:

  • Use Boronic Esters: Consider using a more stable boronic acid derivative, such as a pinacol ester (BPin) or an MIDA boronate ester.[14] These are generally more resistant to protodeboronation.

  • Control Water Content: While a small amount of water can be beneficial, excess water can serve as a proton source. Try using a carefully controlled amount of water or, in some cases, anhydrous conditions with a base like KF.[15]

  • Use a Slight Excess of Boronic Acid: Using 1.2-1.5 equivalents of the boronic acid can help compensate for some loss to this side reaction.

• To Minimize Protodehalogenation:

  • Ensure Anhydrous Solvents: Use high-purity, anhydrous aprotic solvents like dioxane or toluene to minimize potential hydride sources.[1]

  • Rigorous Degassing: Oxygen can degrade the catalyst and ligands, leading to side reactions. Ensure your reaction mixture is thoroughly degassed before heating.[10]

  • Optimize Ligand and Base: A highly efficient ligand that promotes rapid cross-coupling can outcompete the slower protodehalogenation pathway.[13]

Question 3: My product is difficult to purify. How should I approach the workup for a carboxylic acid product?

Answer:

Purifying carboxylic acids from Suzuki reactions requires a specific acid-base extraction workup to separate the product from neutral organic impurities and the boronic acid derivatives.

Recommended Workup Protocol:

• Cool and Quench: After the reaction is complete, cool the mixture to room temperature and quench with water.

• Basify and Wash: Add an aqueous base solution (e.g., 1M NaOH) to the mixture until the aqueous layer is basic (pH > 10). This deprotonates your carboxylic acid product, making it water-soluble as a carboxylate salt. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether) several times. This will remove non-polar impurities, excess boronic ester, and homocoupled byproducts into the organic phase.[16]

• Acidify and Extract: Carefully acidify the separated aqueous layer with a strong acid (e.g., 1M or 2M HCl) to a pH of ~2. This will protonate your product, making it insoluble in water and extractable into an organic solvent.[16]

• Final Extraction and Purification: Extract the acidified aqueous layer multiple times with fresh ethyl acetate or dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be further purified by column chromatography or recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for reaction conditions for the Suzuki coupling of 2-Iodo-4-methylbenzoic acid? A1: A robust starting point is: 2-Iodo-4-methylbenzoic acid (1.0 equiv.), arylboronic acid (1.3 equiv.), Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and K₃PO₄ (3.0 equiv.). Use a degassed solvent system like 1,4-Dioxane/Water (5:1 ratio) and heat to 80-100 °C under an inert atmosphere (Argon or Nitrogen).[1][10]

Q2: Why is degassing the reaction mixture so important? A2: The active catalyst in the Suzuki cycle is a Pd(0) species, which is highly sensitive to oxidation by atmospheric oxygen. Oxygen can convert Pd(0) to inactive Pd(II) oxides or promote the homocoupling of boronic acids, leading to lower yields and catalyst decomposition (often seen as the formation of palladium black).[10][17]

Q3: Can I use a different aryl halide, like the bromo- or chloro-analogue? A3: Yes, but the reactivity of aryl halides in oxidative addition follows the trend I > Br > Cl.[1][18] While 2-Iodo-4-methylbenzoic acid is highly reactive, the corresponding bromide would require slightly more forcing conditions (higher temperature, more active catalyst). The chloride analogue would be significantly more challenging and require a specialized catalyst system designed for C-Cl bond activation.[19][20]

Q4: What is the general mechanism for the Suzuki-Miyaura reaction? A4: The reaction proceeds via a catalytic cycle involving three main steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 2-Iodo-4-methylbenzoic acid to form a Pd(II) complex.

• Transmetalation: The aryl group from the boronic acid (activated by the base) is transferred to the palladium center, displacing the iodide.

• Reductive Elimination: The two coupled aryl groups are eliminated from the palladium center, forming the C-C bond of the final product and regenerating the Pd(0) catalyst.[21]

Caption: The fundamental steps of the Suzuki-Miyaura catalytic cycle.

References

• Protodeboronation - Wikipedia. Wikipedia. [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B. [Link]

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Chemistry Portal. [Link]

• carboxylic acid separation following a suzuki reaction. Reddit. [Link]

• Optimizing Suzuki Coupling Reactions. CovaSyn. [Link]

• Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. Organic Chemistry Portal. [Link]

• Screening of different bases for Suzuki coupling. ResearchGate. [Link]

• Do carboxylic acids interfere with Suzukis? Reddit. [Link]

• Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society. [Link]

• THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. ResearchGate. [Link]

• Effective new palladium catalysts for the Suzuki coupling of various haloxylenes to prepare sterically hindered bi- and triaryls. ScienceGate. [Link]

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. ResearchGate. [Link]

• Suzuki reactions promoted by different ligands. ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling reactions with aryl halides: optimization of reaction parameter. ResearchGate. [Link]

• Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews (RSC Publishing). [Link]

• The Suzuki Reaction. Andrew G Myers Research Group. [Link]

• Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Publications. [Link]

• How to approach choosing reaction conditions for Suzuki? Reddit. [Link]

• The Suzuki reaction of various aryl halides and boronic acids in the presence of Mag-IL-Pd catalyst. ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Suzuki proto-dehalogenation problem. Reddit. [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? ResearchGate. [Link]

• Why can't I achieve good yields for this Suzuki reaction? ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling reaction of iodobenzene and aryl boronic acids. ResearchGate. [Link]

• Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. RSC Publishing. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Practical and Efficient Suzuki−Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. ResearchGate. [Link]

• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. ResearchGate. [Link]

• Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. RSC Publishing. [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. [Link]

• Unexpected byproduct in Suzuki-Miyaura coupling - protodeboronation competing at room temperature? Reddit. [Link]

• Suzuki reaction - Wikipedia. Wikipedia. [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. [Link]

• Suzuki Reaction example 3. YouTube. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 8. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Protodeboronation - Wikipedia [en.wikipedia.org]
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• 19. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Side Products in the Sonogashira Coupling of 2-Iodo-4-methylbenzoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Sonogashira coupling, specifically using 2-Iodo-4-methylbenzoic acid. Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to troubleshoot effectively.

The Sonogashira coupling is a powerful tool for forming C(sp²)-C(sp) bonds, but its success is highly dependent on substrate, catalyst, and conditions.[1][2] The substrate , 2-Iodo-4-methylbenzoic acid, presents unique challenges due to its ortho-iodo substitution and the presence of a carboxylic acid moiety. This guide addresses the most common side products and provides field-proven protocols to optimize your reaction for higher yield and purity.

Part 1: Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues observed during this specific transformation.

Q1: I'm observing a significant amount of a symmetrical diyne byproduct that is difficult to separate from my product. What is it and how can I prevent it?

A1: This is the most common side product in copper-catalyzed Sonogashira reactions and is the result of Glaser coupling (also known as Glaser-Hay coupling).[3][4] This reaction is an oxidative homocoupling of your terminal alkyne, forming a symmetrical 1,3-diyne.

• Causality: The Glaser side reaction is catalyzed by the copper(I) co-catalyst, which is a standard component of the "classical" Sonogashira reaction.[1][2] In the presence of oxygen, the copper acetylide intermediate, which should transmetalate to the palladium center, instead undergoes oxidative dimerization.[3][5]

• Preventative Measures:

  • Strict Anaerobic Conditions: The most critical factor is the rigorous exclusion of oxygen. Ensure your solvent is thoroughly degassed (e.g., via three freeze-pump-thaw cycles or by sparging with argon/nitrogen for an extended period). The reaction must be run under a positive pressure of an inert gas (N₂ or Ar) from start to finish.[6] Oxygen is the primary culprit for this unwanted dimerization.[3]

  • Copper-Free Protocol: The most definitive way to eliminate Glaser coupling is to eliminate its cause: the copper co-catalyst.[1][7] Copper-free Sonogashira variants have been extensively developed precisely to avoid this issue.[6][8] These protocols may require different ligands or slightly elevated temperatures but are highly effective. See Protocol 2 for a detailed copper-free procedure.

  • Slow Addition of Alkyne: In some cases where the cross-coupling is sluggish, slowly adding the alkyne via syringe pump can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction.[9]

Q2: My reaction mixture turned black and appears to have stalled. What does this precipitate indicate?

A2: The formation of a black precipitate is almost certainly "palladium black," which is finely divided, agglomerated Pd(0) metal.[6] This indicates that your palladium catalyst has fallen out of the catalytic cycle and decomposed.

• Causality: Catalyst decomposition can be triggered by several factors:

  • Impurities: Ensure all starting materials, especially the alkyne and aryl iodide, are pure. Trace impurities can poison the catalyst.[6]

  • Solvent Choice: Some solvents are known to promote the formation of palladium black. Anecdotal evidence suggests that THF can sometimes be problematic.[6][10]

  • Temperature: While 2-Iodo-4-methylbenzoic acid is reactive, elevated temperatures required for less reactive partners can accelerate catalyst decomposition.[11]

  • Ligand Dissociation: If the phosphine ligand dissociates from the palladium center and does not re-coordinate efficiently, the unprotected Pd(0) species can aggregate and precipitate.

• Solutions:

  • Reagent Purity: Purify starting materials if their quality is suspect.

  • Solvent & Base Screening: Use high-purity, anhydrous, and thoroughly degassed solvents and amine bases. Consider switching from THF to a solvent like DMF or simply using the amine base (e.g., triethylamine or diisopropylamine) as the solvent.[10][12]

  • Ligand Choice: Using bulkier or more electron-donating phosphine ligands can sometimes stabilize the palladium catalyst and prevent decomposition.[13]

Q3: Could the carboxylic acid group on my 2-Iodo-4-methylbenzoic acid be causing problems?

A3: Yes, the carboxylic acid functional group can influence the reaction in several ways, although it is generally well-tolerated.

• Base Stoichiometry: The carboxylic acid proton (pKa ~4-5) is acidic and will be readily deprotonated by the amine base (e.g., triethylamine, pKa of conjugate acid ~10.8). You must account for this by adding at least one extra equivalent of base to your reaction mixture to ensure there is sufficient base available to deprotonate the alkyne and neutralize the HX byproduct.

• Solubility: The deprotonation of the carboxylic acid forms a carboxylate salt. This can significantly alter the solubility of your starting material in common organic solvents. If the resulting salt precipitates, it can remove the aryl iodide from the reaction, leading to low conversion. Using a more polar solvent like DMF can help maintain solubility.

• Decarbonylative Coupling (A Minor Pathway): Recent research has shown that under specific catalytic conditions, carboxylic acids can undergo decarbonylative Sonogashira coupling.[14][15][16] While this is unlikely to be a major pathway under standard conditions, it is a mechanistically plausible side reaction that could lead to trace impurities.

Q4: I am recovering unreacted starting materials. Besides catalyst death, what are the most critical parameters to check?

A4: Low or no conversion is a common issue. Before assuming a substrate-specific problem, a systematic check of the fundamentals is essential.

• Catalyst Activity: Ensure your palladium catalyst and (if used) copper co-catalyst are active. Palladium(0) sources can be sensitive to air over time. Copper(I) iodide should be a white to light tan powder; if it is green or brown, it has likely oxidized and should be replaced.[6]

• Inert Atmosphere: As mentioned for preventing Glaser coupling, oxygen can also contribute to catalyst deactivation. Ensure your degassing and inert atmosphere techniques are robust.[6]

• Base Quality: The amine base is crucial for deprotonating the alkyne.[6] It must be dry. Water can interfere with the catalytic cycle. Use a freshly opened bottle or distill the amine over a suitable drying agent.

• Reactivity Order: Remember the reactivity trend for the halide is I > OTf > Br >> Cl.[1][17] As you are using a highly reactive aryl iodide, the reaction should proceed under mild conditions, often at room temperature.[1] If it is not, it points strongly to a problem with one of the factors above.

Part 2: Mechanistic Insights & Troubleshooting Workflow

Understanding the competing reaction pathways is key to effective troubleshooting.

Catalytic Cycles

Troubleshooting Workflow

Part 3: Optimized Experimental Protocols

These protocols are designed to serve as robust starting points for your experiments.

Protocol 1: Standard Copper-Catalyzed Sonogashira with Enhanced Anaerobic Technique

This protocol focuses on minimizing Glaser coupling by rigorously excluding oxygen.

• Solvent Degassing: Place your chosen solvent (e.g., 10 mL of DMF/Triethylamine 4:1 v/v) in a Schlenk flask. Subject the solvent to a minimum of three freeze-pump-thaw cycles. Backfill the flask with argon or high-purity nitrogen.

• Reaction Setup: To a separate, oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Iodo-4-methylbenzoic acid (1.0 eq), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and the copper(I) iodide co-catalyst (4-10 mol%).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with inert gas three times.

• Reagent Addition: Under a positive pressure of inert gas, add the degassed solvent via cannula or syringe, followed by the amine base (e.g., Triethylamine, 3-4 eq, accounting for the acidic proton). Finally, add the terminal alkyne (1.1-1.5 eq).

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (40-60 °C) as needed. Monitor progress by TLC or LC-MS.[6]

• Workup: Upon completion, quench the reaction, perform an aqueous workup, and purify by column chromatography.

Protocol 2: Copper-Free Sonogashira Protocol

This protocol eliminates the possibility of Glaser homocoupling.[1][6]

• Solvent Degassing: Degas the solvent (e.g., DMF or an amine like diisopropylamine) as described in Protocol 1.

• Reaction Setup: To an oven-dried Schlenk flask, add 2-Iodo-4-methylbenzoic acid (1.0 eq) and the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Inert Atmosphere: Seal the flask and establish an inert atmosphere as described previously.

• Reagent Addition: Under positive inert gas pressure, add the degassed solvent, a suitable base (e.g., Cs₂CO₃ or K₂CO₃ if not using an amine solvent, 2.5 eq), and the terminal alkyne (1.2 eq).

• Reaction Monitoring: Copper-free reactions may require slightly higher temperatures (e.g., 60-80 °C) to achieve a reasonable rate.[1] Monitor progress by TLC or LC-MS.

• Workup: Perform a standard aqueous workup and purify by column chromatography.

Part 4: Data Summary for Optimization

Use this table to guide your optimization efforts.

Parameter	Standard Protocol (Cu-catalyzed)	Key Side Product	Optimized Protocol (Cu-Free)	Key Advantage
Atmosphere	Inert (N₂ or Ar)	Glaser Coupling (if O₂ present)	Inert (N₂ or Ar)	Reduces catalyst decomposition
Co-Catalyst	CuI (2-10 mol%)	Glaser Coupling	None	Eliminates Glaser Coupling
Palladium Catalyst	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄ (1-5 mol%)	Pd Black	Pd(PPh₃)₄, Pd(OAc)₂/Ligand (1-5 mol%)	Ligand choice can improve stability
Base	Amine (Et₃N, DIPEA), 2-4 eq	Salt precipitation	Amine or Carbonate (K₂CO₃, Cs₂CO₃)	Carbonates avoid amine side reactions
Solvent	DMF, THF, Et₃N	Pd Black (in THF)	DMF, Dioxane, DIPEA	Solvent choice can improve solubility
Temperature	Room Temp to 60 °C	Catalyst decomposition	50 °C to 90 °C	Required for activation without Cu

References

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• The Chemical Reaction Database. (2008). Copper-free Sonogashira coupling. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1. Retrieved from [Link]

• Shroder, M. (n.d.). The Sonogashira Coupling. Retrieved from [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Glaser Coupling, Hay Coupling. Retrieved from [Link]

• Tour, J. M., et al. (2019). Characterization and Minimization of Glaser Competitive Homocoupling in Sonogashira Porphyrin-Based Polycondensation. The Journal of Organic Chemistry. Retrieved from [Link]

• Liu, C., & Szostak, M. (2021). Decarbonylative Sonogashira Cross-Coupling: Fruitful Marriage of Alkynes with Carboxylic Acid Electrophiles. The Royal Society of Chemistry. Retrieved from [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. r/Chempros. Retrieved from [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. r/Chempros. Retrieved from [Link]

• Liu, C., & Szostak, M. (2021). Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids. PMC - NIH. Retrieved from [Link]

• BYJU'S. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• NRO Chemistry. (2020). Sonogashira Coupling. YouTube. Retrieved from [Link]

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• Panda, B. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Preprints.org.

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters. Retrieved from [Link]

• Research Lab BD. (2022). Sonogashira Coupling- Reaction and application in Research Lab. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Easy Copper, Ligand and Amine-Free Sonogashira Coupling Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). A Guide to Sonogashira Cross-Coupling Reactions. Retrieved from [Link]

• Li, X., et al. (2021). Palladium-Catalyzed Decarbonylative Sonogashira Coupling of Terminal Alkynes with Carboxylic Acids. Organic Letters. Retrieved from [Link]

• ResearchGate. (2014). What is the best procedure for Sonogashira coupling?. Retrieved from [Link]

• Wang, S., et al. (2022). Palladium-Catalyzed Sonogashira Coupling of a Heterocyclic Phosphonium Salt with a Terminal Alkyne. Organic Letters. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Catalytic activity of Pd/hydrophilic phosphine ligand in the interface of an aqueous-phase Cu-free Sonogashira coupling. Retrieved from [Link]

• Urgaonkar, S., & Verkade, J. G. (n.d.). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. Retrieved from [Link]

• Nasrollahzadeh, M., et al. (2019). Copper-free Sonogashira cross-coupling reactions: an overview. PMC - NIH. Retrieved from [Link]

• Chemistry Simplified Tamil. (2023). Sonogashira reaction | Solved Practice Problems. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Syntheses of alkyl 2-iodobenzoates and their coupling products. Retrieved from [Link]

• Das, P., & Deka, D. C. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. PMC. Retrieved from [Link]

• Sarka, J., et al. (n.d.). Flow Chemistry: Sonogashira Coupling. Retrieved from [Link]

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Technical Support Center: Purification of 2-Iodo-4-methylbenzoic Acid

This technical support guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for the purification of 2-Iodo-4-methylbenzoic acid from typical reaction mixtures. Our goal is to equip you with the knowledge to overcome common challenges and ensure the high purity of your final product, a critical aspect of successful downstream applications.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues you may encounter during the purification of 2-Iodo-4-methylbenzoic acid, providing not just solutions but the scientific reasoning behind them.

Q1: My final product has a low and broad melting point. What are the likely impurities and how can I remove them?

A low and broad melting point is a classic indicator of impurities. In the synthesis of 2-Iodo-4-methylbenzoic acid, common culprits include unreacted starting materials and isomeric byproducts.

• Unreacted 4-Methylbenzoic Acid: The starting material, 4-methylbenzoic acid (p-toluic acid), has a significantly different melting point (180-181 °C) compared to the desired product (around 172 °C for a related isomer).[1][2] Its presence can depress and broaden the melting point of your final product.

• Regioisomers: Depending on the iodination method, other isomers such as 3-iodo-4-methylbenzoic acid might be formed. These isomers can have very similar properties to the desired product, making them challenging to separate.

Recommended Solution: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility.[3][4]

Step-by-Step Recrystallization Protocol:

• Solvent Selection: The ideal solvent is one in which 2-Iodo-4-methylbenzoic acid is sparingly soluble at room temperature but highly soluble at elevated temperatures. A mixed solvent system, such as ethanol/water or hexane/chloroform, often provides the best results.[5][6]

• Dissolution: In an Erlenmeyer flask, add the crude 2-Iodo-4-methylbenzoic acid and a minimal amount of the hot solvent (e.g., boiling ethanol). Stir and heat the mixture until the solid completely dissolves.[4][7] It is crucial to use the minimum amount of hot solvent to ensure good recovery.[8]

• Decolorization (Optional): If your solution is colored, it may indicate the presence of colored impurities. You can add a small amount of activated charcoal to the hot solution and boil for a few minutes.[7]

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities, including the activated charcoal if used.[3][7]

• Crystallization: Allow the filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[4][8] Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[7][8]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel.[4][7] Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities. Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved.[9]

Q2: My NMR spectrum shows a singlet around 2.4 ppm that I can't assign to my product. What could it be?

A singlet in this region for a reaction mixture of 2-Iodo-4-methylbenzoic acid likely corresponds to the methyl group of the unreacted starting material, 4-methylbenzoic acid. The chemical environment of the methyl protons in the starting material and the product are slightly different, leading to distinct signals in the 1H NMR spectrum.

Recommended Solution: Acid-Base Extraction

You can exploit the acidic nature of the carboxylic acid group to separate your product from less acidic or neutral impurities.

• Dissolve the crude product in an organic solvent like ethyl acetate.

• Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[5][10] The 2-Iodo-4-methylbenzoic acid will be deprotonated to its sodium salt and move into the aqueous layer.

• Separate the aqueous layer and wash it with fresh ethyl acetate to remove any remaining organic-soluble impurities.

• Acidify the aqueous layer by slowly adding a strong acid, such as 10% HCl, until the product precipitates out.[6]

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry thoroughly.

This procedure can be followed by recrystallization for even higher purity.

Q3: I'm seeing more than one spot on my TLC plate after purification. How can I improve the separation?

Multiple spots on a Thin-Layer Chromatography (TLC) plate indicate that your sample is still a mixture. The separation on TLC is based on the differential partitioning of compounds between the stationary phase (e.g., silica gel) and the mobile phase (eluent).

Recommended Solution: Column Chromatography

For challenging separations, silica gel column chromatography is a more effective purification technique than recrystallization.[5]

General Column Chromatography Protocol:

• Stationary Phase: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a chromatography column.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the silica gel column.

• Elution: Start eluting with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). This is known as a gradient elution.

• Fraction Collection: Collect the eluting solvent in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Iodo-4-methylbenzoic acid.

Frequently Asked Questions (FAQs)

Q: What is the expected melting point of pure 2-Iodo-4-methylbenzoic acid? A: While the exact melting point can vary slightly, a related isomer, 4-iodo-2-methylbenzoic acid, has a reported melting point of 172 °C.[1] Significant deviation from this value suggests the presence of impurities.

Q: What analytical techniques are best for assessing the purity of my final product? A: A combination of techniques provides the most comprehensive assessment of purity:

• Melting Point Analysis: A sharp melting point close to the literature value is a good initial indicator of purity.[11]

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for quantifying purity and detecting trace impurities.[11][12] A reversed-phase C18 column is often a good choice for benzoic acid derivatives.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of the desired product and identify any structural isomers or impurities.[11][12]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is useful for identifying volatile impurities.[12]

Q: How should I store purified 2-Iodo-4-methylbenzoic acid? A: It is recommended to store the compound in a cool, dark, and dry place, preferably in a sealed container under an inert atmosphere, such as at 2-8°C.

Q: Are there any specific safety precautions I should take when working with 2-Iodo-4-methylbenzoic acid? A: Yes, standard laboratory safety practices should be followed. This includes wearing personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Avoid breathing in the dust or fumes. In case of eye contact, rinse cautiously with water for several minutes.[14]

Visualizing the Purification Workflow

The following diagram illustrates a typical workflow for the purification of 2-Iodo-4-methylbenzoic acid, highlighting the decision-making process based on the purity assessment at each stage.

Caption: A logical workflow for the purification of 2-Iodo-4-methylbenzoic acid.

Impurity Profile and Physical Properties

The following table summarizes the key physical properties of 2-Iodo-4-methylbenzoic acid and potential impurities to aid in their identification and separation.

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)
2-Iodo-4-methylbenzoic acid	C₈H₇IO₂	262.04	~172 (for isomer)[1]
4-Methylbenzoic acid (p-Toluic acid)	C₈H₈O₂	136.15	180 - 181[2]
3-Iodo-4-methylbenzoic acid	C₈H₇IO₂	262.04	No data found

References

• PrepChem.com. Synthesis of 2-iodo-4-methoxy-benzoic acid. Available from: [Link]

• Organic Syntheses. m-IODOBENZOIC ACID. Available from: [Link]

• FAMU. Lab Report Recrystallization September 27, 2016. Available from: [Link]

• Organic Syntheses. Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)iodonium Tosylate. Available from: [Link]

• University of Missouri–St. Louis. The Recrystallization of Benzoic Acid. Available from: [Link]

• University of Colorado Denver. Recrystallization of Benzoic Acid. Available from: [Link]

• Patsnap. 2-methylbenzoic acid patented technology retrieval search results - Eureka. Available from: [Link]

• YouTube. Recrystallization - Organic Chemistry Lab Technique. Available from: [Link]

• Google Patents. US7642374B2 - Process for producing 5-iodo-2-methylbenzoic acid.
• Google Patents. CN100406422C - Process for producing 5-iodo-2-methylbenzoic acid.
• Google Patents. US20120041224A1 - Process For The Iodination Of Aromatic Compounds.

• National Institutes of Health. An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. Available from: [Link]

• PharmaCompass.com. 3-Iodo-4-Methylbenzoic Acid | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. Available from: [Link]

• Google Patents. CN102428068B - Process for the iodination of aromatic compounds.

• NIST. Benzoic acid, 4-methyl-. Available from: [Link]

• Wikipedia. p-Toluic acid. Available from: [Link]

• Organic Syntheses. p-IODOBENZOIC ACID. Available from: [Link]

• ResearchGate. Mini-Review on Various Analytical Methods for Determination of Certain Preservatives in Different Matrices. Available from: [Link]

• Cheméo. 2-Hydroxy-4-methylbenzoic acid. Available from: [Link]

• Organic Chemistry Portal. Iodoarenes synthesis by iodination or substitution. Available from: [Link]

• RSC Publishing. Mechanism of aromatic iodination by iodine and nitric acid. Available from: [Link]

Sources

• 1. 4-iodo-2-Methylbenzoic acid CAS#: 133232-58-3 [chemicalbook.com]
• 2. p-Toluic acid - Wikipedia [en.wikipedia.org]
• 3. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. 2-IODO-5-METHYLBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. famu.edu [famu.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. What analytical methods can be used for O - Methylbenzoic Acid? - Blog - Evergreensino [evergreensinochem.com]
• 12. benchchem.com [benchchem.com]
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• 14. 2-Iodo-4-methylbenzoic acid | 1829-21-6 [amp.chemicalbook.com]

preventing deiodination of 2-Iodo-4-methylbenzoic acid during catalysis

Here is the technical support center that you requested.

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 2-Iodo-4-methylbenzoic acid in catalytic cross-coupling reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common challenges, specifically the undesired side reaction of deiodination.

Deiodination, the replacement of the iodine atom with hydrogen, is a frequent issue with reactive aryl iodides like 2-Iodo-4-methylbenzoic acid, leading to reduced yields of the desired product and complex purification challenges.[1][2] This guide offers a structured approach to troubleshooting and optimizing your reaction conditions to suppress this parasitic pathway.

Troubleshooting Guide: Deiodination of 2-Iodo-4-methylbenzoic Acid

This section addresses specific problems you might encounter during your experiments. The solutions are based on mechanistic principles to help you make informed decisions.

Q1: I'm observing a significant amount of 4-methylbenzoic acid as a byproduct. What is the primary cause and my first line of defense?

A1: The formation of 4-methylbenzoic acid is a classic sign of hydrodehalogenation (or deiodination).[1] This side reaction competes directly with your desired cross-coupling pathway. The most common cause is the formation of a palladium-hydride (Pd-H) species in the catalytic cycle. This species can arise from several sources, including solvents, bases, or even trace water.[1][3]

Primary Cause: A slow transmetalation or reductive elimination step in your desired catalytic cycle gives the Pd-H species more time to react with your starting material, leading to deiodination. Aryl iodides are the most susceptible to this side reaction compared to bromides or chlorides due to the weaker carbon-iodine bond.[2]

First Line of Defense: Ligand Selection

The choice of phosphine ligand is the most critical factor in controlling this side reaction. The ligand directly influences the rates of the productive (cross-coupling) versus unproductive (deiodination) pathways.

• Actionable Solution: Switch to a bulky, electron-rich phosphine ligand. These ligands accelerate the rate of reductive elimination to form your desired product, outcompeting the deiodination pathway.[1] They also can sterically hinder the approach of hydride sources to the palladium center.

Table 1: Recommended Ligands to Minimize Deiodination

Ligand Type	Examples	Rationale for Use	Citation
Biaryl Phosphines	SPhos, XPhos, RuPhos	Bulky and electron-rich; promote fast reductive elimination. Highly effective for challenging substrates.	[2]
Dialkylbiaryl Phosphines	BrettPhos, CPhos	Offer a different steric and electronic profile, can be effective when other biaryl phosphines fail.
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Strong σ-donors that form very stable Pd-complexes, often accelerating the catalytic cycle.	[4][5]
Bulky Trialkylphosphines	P(t-Bu)₃, PCy₃	Highly electron-donating, can accelerate oxidative addition and reductive elimination.	[2]

Q2: I've already switched to a better ligand, but deiodination is still a major issue. What other reaction parameters should I investigate?

A2: If ligand optimization is insufficient, the next step is to systematically evaluate your base and solvent system, as these are often sources of the problematic hydride species.

1. Base Selection: The base is crucial for activating the coupling partner (e.g., the boronic acid in a Suzuki reaction) but can also be a source of hydrides or promote side reactions.[6]

• Problem: Strong alkoxide bases (e.g., NaOᵗBu) can undergo β-hydride elimination, especially at elevated temperatures, to generate Pd-H species.

• Solution: Switch to a weaker, non-nucleophilic inorganic base. Carbonate and phosphate bases are generally safer choices.

  • Recommended Bases: K₃PO₄, K₂CO₃, Cs₂CO₃.[2] These are less likely to be a direct source of hydrides.

2. Solvent Choice: The solvent can be a direct participant in the deiodination pathway.

• Problem: Alcoholic solvents (e.g., methanol, isopropanol) or even residual water can be oxidized by the palladium complex to generate Pd-H species.[1][3] Solvents like DMF and dioxane have also been reported to promote dehalogenation in some systems.[4][7]

• Solution: Use anhydrous, aprotic solvents.

  • Recommended Solvents: Toluene, Dioxane (use with caution), THF, CPME.[2][8] Ensure all solvents are rigorously dried and degassed before use.

3. Temperature and Reaction Time: Deiodination, like most side reactions, is often accelerated by heat.

• Solution: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. It is often better to run a reaction for a longer time at a lower temperature (e.g., 60-80 °C) than for a shorter time at a high temperature (e.g., >100 °C).[4]

Q3: Does the carboxylic acid group of 2-Iodo-4-methylbenzoic acid cause specific problems?

A3: Yes, the free carboxylic acid can introduce complications. It is acidic and can react with the base, potentially altering the stoichiometry and effectiveness of the base. Furthermore, the resulting carboxylate can coordinate to the palladium center, which may inhibit catalysis.

• Problem 1: Base Consumption: The carboxylic acid will neutralize one equivalent of your base. You must account for this by adding at least one extra equivalent of base.

• Problem 2: Catalyst Inhibition: The carboxylate can act as a ligand, potentially displacing your desired phosphine ligand or occupying a coordination site needed for the catalytic cycle to proceed.

• Solution: Protection or Esterification: The most robust solution is to protect the carboxylic acid, typically as a methyl or ethyl ester. This removes the acidic proton and reduces the coordinating ability of the functional group. The ester can be hydrolyzed back to the carboxylic acid in a subsequent step after the cross-coupling is complete.

Frequently Asked Questions (FAQs)

What is the mechanistic pathway for deiodination?

Deiodination (hydrodehalogenation) is a competing catalytic cycle. The key culprit is a Palladium(II)-Hydride complex.

Caption: Competing catalytic cycles: desired coupling vs. deiodination.

The active Pd(0) catalyst undergoes oxidative addition with 2-iodo-4-methylbenzoic acid. From this key intermediate, the reaction can proceed down one of two paths:

• Desired Pathway (Green): Transmetalation with the coupling partner, followed by reductive elimination, yields the desired product and regenerates the Pd(0) catalyst.

• Competing Pathway (Red): A palladium-hydride species, formed from various sources, intercepts the catalytic cycle. Reductive elimination of the aryl group and the hydride yields the deiodinated byproduct (4-methylbenzoic acid) and regenerates the Pd(0) catalyst.[1]

How do I design a robust experiment to screen for optimal conditions?

A systematic approach is key. A Design of Experiments (DoE) approach can be powerful, but a simpler method is to vary one parameter at a time while keeping others constant.

Caption: A systematic workflow for troubleshooting deiodination.

Are copper-catalyzed reactions a viable alternative?

Copper catalysis can be an excellent alternative, particularly for reactions like Ullmann couplings or certain types of C-N or C-S bond formations.[9][10] Copper-catalyzed reactions often proceed through different mechanisms that may not be as susceptible to hydrodehalogenation. For instance, copper-catalyzed carboxylation of aryl iodides is a known transformation.[11] However, palladium catalysis is generally more versatile for C-C bond formations like Suzuki, Heck, and Sonogashira reactions. If you are performing one of these classic cross-couplings, optimizing the palladium system is usually the most direct path to success.

Experimental Protocol: Suzuki-Miyaura Coupling with Minimized Deiodination

This protocol provides a robust starting point for the coupling of 2-Iodo-4-methylbenzoic acid (or its methyl ester) with an arylboronic acid.

Objective: To couple Methyl 2-iodo-4-methylbenzoate with Phenylboronic acid while minimizing the formation of Methyl 4-methylbenzoate.

Materials:

• Methyl 2-iodo-4-methylbenzoate (1.0 equiv)

• Phenylboronic acid (1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4.5 mol%)

• K₃PO₄ (potassium phosphate), finely ground (3.0 equiv)

• Anhydrous Toluene (0.1 M concentration relative to the aryl iodide)

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under a positive pressure of Argon, add Methyl 2-iodo-4-methylbenzoate, Phenylboronic acid, and finely ground K₃PO₄.

  • Expertise Note: Using the methyl ester prevents complications from the free carboxylic acid. Finely grinding the base increases its surface area and reactivity.

• Catalyst Preparation: In a separate small vial, weigh the Pd(OAc)₂ and SPhos ligand. Add a small amount of anhydrous toluene to form a slurry.

• Inerting the System: Seal the Schlenk flask, then evacuate and backfill with Argon three times to ensure a completely inert atmosphere. This is critical to prevent catalyst oxidation.[12]

• Solvent and Catalyst Addition: Add the anhydrous toluene to the Schlenk flask via syringe. Then, add the catalyst slurry to the reaction mixture.

• Reaction: Place the sealed flask in a preheated oil bath at 80 °C. Stir the reaction vigorously.

  • Trustworthiness Note: A lower temperature (80 °C) is chosen to disfavor the deiodination side reaction.[4] The use of a highly active catalyst system (Pd/SPhos) compensates for the lower temperature.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC, GC-MS, or LC-MS. The reaction should be complete within 4-12 hours. Look for the consumption of the starting material and the appearance of the product, while checking for the deiodinated byproduct.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter the drying agent and concentrate the organic layer under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

References

• Netherton, M. R., Dai, C., Neuschütz, K., & Fu, G. C. (2001). A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. Journal of the American Chemical Society, 123(41), 10099–10100. [Link]

• Orbach, M., Choudhury, J., Lahav, M., Zenkina, O. V., Diskin-Posner, Y., Leitus, G., Iron, M. A., & van der Boom, M. E. (2012). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics, 31(15), 5429–5432. [Link]

• Navarro, O., Kaur, H., Mahjoor, P., & Nolan, S. P. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(9), 3173–3180. [Link]

• Organic Chemistry Portal. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. [Link]

• Takuma, K., & Takayuki, Y. (2011). Copper-Catalyzed Carboxylation of Aryl Iodides with Carbon Dioxide. Journal of the American Chemical Society, 133(45), 18010-18013. [Link]

• Shaughnessy, K. H., & Kim, P. (2004). Copper-catalyzed coupling of hydroxylamines with aryl iodides. Organic Letters, 6(10), 1581-1584. [Link]

• Cacchi, S., & Fabrizi, G. (2011). Copper-Free Heck–Cassar–Sonogashira and Suzuki–Miyaura Reactions of Aryl Chlorides: A Sustainable Approach. Accounts of Chemical Research, 44(9), 834-844. [Link]

• Kumar, A., & Kumar, S. (2018). Thiolate-assisted copper(i) catalyzed C–S cross coupling of thiols with aryl iodides: scope, kinetics and mechanism. New Journal of Chemistry, 42(19), 16035-16043. [Link]

• ResearchGate. (n.d.). One-pot sequential Heck-Sonogashira coupling reactions of aryl dihalides. [Link]

• Reddit. (2022). Spontaneous aryl iodide deiodination upon heating. r/Chempros. [Link]

• Shang, R., Ji, D., Chu, L., Fu, Y., & Liu, L. (2017). Transition-Metal-Free Decarboxylative Iodination: New Routes for Decarboxylative Oxidative Cross-Couplings. Journal of the American Chemical Society, 139(28), 9579–9582. [Link]

• Reddit. (2019). significant dehalogenation in stille coupling. r/Chempros. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

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• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. Copper-catalyzed coupling of hydroxylamines with aryl iodides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thiolate-assisted copper(i) catalyzed C–S cross coupling of thiols with aryl iodides: scope, kinetics and mechanism - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Copper-Catalyzed Carboxylation of Aryl Iodides with Carbon Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for 2-Iodo-4-methylbenzoic Acid Cross-Coupling

Welcome to the technical support center for optimizing cross-coupling reactions involving 2-Iodo-4-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their experimental conditions, with a specific focus on catalyst loading.

Troubleshooting Guide: Common Issues and Solutions

This section addresses frequent challenges encountered during the cross-coupling of 2-Iodo-4-methylbenzoic acid, presented in a question-and-answer format to facilitate rapid problem-solving.

Q1: My cross-coupling reaction shows low or no conversion. What are the likely causes related to catalyst loading?

A1: Low conversion is a common hurdle and can often be traced back to several catalyst-related issues:

• Insufficient Catalyst Loading: For sterically hindered substrates like 2-Iodo-4-methylbenzoic acid, typical catalyst loadings (0.5-2 mol%) may be too low to achieve a reasonable reaction rate.[1] The ortho-iodo and methyl groups can impede the initial oxidative addition step, which is often rate-limiting.[1]

• Catalyst Deactivation: The carboxylic acid moiety of the substrate can coordinate with the palladium center, leading to catalyst poisoning and deactivation.[2][3] Additionally, at elevated temperatures, palladium catalysts can agglomerate into inactive palladium black.[1]

• Inactive Catalyst Species: If using a Pd(II) precatalyst, such as Pd(OAc)₂, the in-situ reduction to the active Pd(0) species may be inefficient under your current conditions.[2]

Solutions:

• Incrementally Increase Catalyst Loading: As a first step, consider a stepwise increase in catalyst loading, for example, from 1-2 mol% up to 5 mol%.[4] This should be a systematic optimization rather than a drastic jump.

• Select a More Robust Catalyst System: For challenging substrates, employing bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos or XPhos) can accelerate the oxidative addition and stabilize the active catalytic species.[2][4]

• Use a Pre-formed Pd(0) Catalyst: To bypass issues with the in-situ reduction of Pd(II) sources, consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄.[2]

• Protect the Carboxylic Acid: To mitigate catalyst poisoning by the carboxylate group, you can protect it as an ester. The ester can be hydrolyzed back to the carboxylic acid after the coupling reaction.[4]

Q2: I am observing significant formation of 4-methylbenzoic acid (deiodination) as a byproduct. How can I minimize this?

A2: Deiodination, also known as hydrodehalogenation, is a common side reaction where the iodine atom is replaced by a hydrogen atom.[4][5] This typically occurs when a palladium-hydride (Pd-H) species is formed, which then reacts with your starting material.

Mitigation Strategies:

• Optimize the Base: The choice of base is critical. Strong bases, especially in the presence of protic solvents, can promote the formation of Pd-H species. Consider screening milder inorganic bases like K₃PO₄ or Cs₂CO₃.[4]

• Ligand Selection: Bulky, electron-rich phosphine ligands can accelerate the desired C-C bond-forming reductive elimination step, which can outcompete the deiodination pathway.[4]

• Control Reaction Temperature: Lowering the reaction temperature may help reduce the rate of the deiodination reaction.[4]

Q3: My reaction is producing a significant amount of homocoupled byproduct from my coupling partner (e.g., boronic acid in a Suzuki coupling). What can I do?

A3: Homocoupling of the coupling partner is often promoted by the presence of oxygen or the use of certain bases.[2][5]

Solutions:

• Ensure an Inert Atmosphere: Rigorously degas all solvents and ensure the reaction is maintained under a positive pressure of an inert gas like argon or nitrogen to minimize oxygen levels.[2][4]

• Slow Addition of the Coupling Partner: In some cases, particularly with boronic acids, slow addition to the reaction mixture can reduce the rate of homocoupling.[4]

• Optimize the Base: The choice and amount of base can influence the rate of homocoupling. Screening different bases may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for catalyst loading in a Suzuki-Miyaura coupling with 2-Iodo-4-methylbenzoic acid?

A1: A reasonable starting point for a Suzuki-Miyaura coupling of 2-Iodo-4-methylbenzoic acid is a catalyst loading of 3-5 mol% of a palladium catalyst like Pd(PPh₃)₄ or a combination of a palladium precursor like Pd(OAc)₂ with a suitable ligand.[2] However, due to the steric hindrance of the substrate, you should be prepared to optimize this loading.

Q2: How do I choose the right ligand for the cross-coupling of 2-Iodo-4-methylbenzoic acid?

A2: The choice of ligand is crucial for a successful coupling. For sterically hindered and electron-rich aryl iodides like 2-Iodo-4-methylbenzoic acid, bulky and electron-donating phosphine ligands are generally required to facilitate the oxidative addition step.[1][6] Consider ligands such as:

• Bulky Monodentate Ligands: Tri-tert-butylphosphine (P(t-Bu)₃)

• Buchwald-type Ligands: XPhos, SPhos, and other dialkylbiaryl phosphines.[6]

Q3: Can I use a copper co-catalyst in Sonogashira couplings with 2-Iodo-4-methylbenzoic acid?

A3: Yes, a copper(I) co-catalyst is traditionally used in Sonogashira couplings to facilitate the formation of the copper acetylide intermediate.[7][8] However, copper-free Sonogashira protocols have also been developed and may be advantageous in certain situations to avoid potential issues with copper catalysis.[4]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling

This protocol is a general guideline and will likely require optimization for your specific coupling partner.

• Reaction Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Iodo-4-methylbenzoic acid (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).[2][4]

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (e.g., Argon) three times.[2][4]

• Catalyst and Solvent Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(OAc)₂/SPhos, 2-5 mol%). Then, add the degassed solvent (e.g., dioxane/water, 4:1 v/v) via syringe.[4]

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 80-100 °C) and stir vigorously.[2]

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

General Protocol for a Copper-Free Sonogashira Coupling

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., XPhos, 4 mol%) to a dry reaction vial.[4]

• Reagent Addition: Add 2-Iodo-4-methylbenzoic acid (1.0 equiv.), the terminal alkyne (1.2 equiv.), and the base (e.g., Cs₂CO₃, 2.0 equiv.).[4]

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., dioxane).[4]

• Reaction: Seal the vial and heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring.[4]

• Monitoring and Work-up: Follow steps 5-7 as described in the Suzuki-Miyaura protocol.

Data Presentation

Table 1: Illustrative Catalyst Loading vs. Yield for Suzuki Coupling of Aryl Iodides *

Catalyst System	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Yield (%)
Pd(PPh₃)₄	3-5	K₂CO₃	Dioxane/H₂O	80-100	Varies
Pd(OAc)₂ / SPhos	2-5	K₃PO₄	Dioxane/H₂O	80-100	Varies
Pd₂(dba)₃ / XPhos	1-3	Cs₂CO₃	Toluene	100-110	Varies

*Data is illustrative and based on general knowledge of Suzuki couplings with similar substrates. Actual yields will depend on the specific coupling partner and optimized conditions.[2][4]

Visualizations

Caption: A workflow for troubleshooting low conversion issues related to catalyst loading.

Caption: Decision tree for initial ligand selection based on the type of cross-coupling reaction.

References

• de Meijere, A., & Diederich, F. (Eds.). (2004). Metal-Catalyzed Cross-Coupling Reactions. Wiley-VCH.

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Wikipedia. (2023). Heck reaction. Retrieved from [Link]

• Wikipedia. (2023). Sonogashira coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

Sources

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• 2. benchchem.com [benchchem.com]
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• 6. benchchem.com [benchchem.com]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Solvent Effects on the Reactivity of 2-Iodo-4-methylbenzoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the pivotal role of solvents in modulating the reactivity of 2-Iodo-4-methylbenzoic acid. Our focus is on providing practical, field-proven insights to overcome common experimental hurdles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during experimental design.

Q1: My 2-Iodo-4-methylbenzoic acid isn't dissolving in my reaction solvent. What should I do?

A1: Solubility is the first critical checkpoint for any reaction. 2-Iodo-4-methylbenzoic acid, being a moderately polar molecule, exhibits varied solubility. If you are facing dissolution issues, consider the following:

• Consult a Solubility Profile: First, ensure your chosen solvent is appropriate. Polar organic solvents are generally preferred.

• Solvent Screening: If the primary solvent fails, screen alternatives. For instance, if a reaction is sluggish in a less polar solvent like toluene, switching to a more polar aprotic solvent such as DMF or DMSO, where solubility is higher, can significantly improve reaction kinetics.[1][2]

• Use of Co-solvents: In cases like Suzuki couplings, a co-solvent system (e.g., Toluene/Ethanol/Water or Dioxane/Water) is often used to dissolve both the organic-soluble aryl iodide and the water-soluble inorganic base.[3][4]

Table 1: Qualitative Solubility Profile of Substituted Iodobenzoic Acids

Solvent	Solubility Description	Solvent Type
Dimethyl Sulfoxide (DMSO)	High Solubility	Polar Aprotic
Dimethylformamide (DMF)	Soluble	Polar Aprotic
Ethanol / Methanol	Soluble[1]	Polar Protic
Acetone	Readily Dissolves[1]	Polar Aprotic
Chloroform	Slightly Soluble[5]	Nonpolar
Water	Sparingly Soluble/Insoluble[1]	Polar Protic

Q2: How does solvent choice impact the rate of my palladium-catalyzed cross-coupling reaction?

A2: Solvents are not merely inert media; they actively participate in the catalytic cycle. The choice between polar protic and polar aprotic solvents is paramount.

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These are often the solvents of choice for reactions like Suzuki, Sonogashira, and Heck couplings. They can dissolve the reactants and catalysts effectively and, crucially, they do not strongly solvate anions (nucleophiles).[6][7] This leaves the nucleophilic species in the reaction more "naked" and reactive, often accelerating the rate-determining step. For instance, in Sonogashira couplings, DMF's high electron-donating capacity is thought to facilitate key steps in the catalytic cycle.[8]

• Polar Protic Solvents (e.g., Water, Alcohols): These solvents can form strong hydrogen bonds with anionic nucleophiles or bases.[6][9] This "caging" effect can suppress the reactivity of the nucleophile, slowing down the reaction.[6][10] However, in many Suzuki couplings, water is intentionally added as a co-solvent to dissolve the inorganic base (e.g., K₂CO₃), which is essential for the transmetalation step.[3]

Q3: I am observing significant byproduct formation in my Sonogashira coupling. Could the solvent be the cause?

A3: Yes, solvent choice can influence selectivity and the formation of byproducts. In Sonogashira couplings, the primary byproduct is often the result of alkyne homocoupling (Glaser coupling).[11] While this is primarily driven by the copper co-catalyst and oxygen, the solvent medium plays a role. Highly polar solvents like DMF or DMSO can influence the stability of catalytic intermediates and affect the relative rates of cross-coupling versus homocoupling.[8][12] To minimize this, ensure your solvent is thoroughly degassed to remove oxygen and consider running the reaction under copper-free conditions if homocoupling persists.[11]

Section 2: Troubleshooting Guides for Key Reactions

This section provides structured troubleshooting workflows for common synthetic applications of 2-Iodo-4-methylbenzoic acid.

Guide 2.1: Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation. However, its success is highly sensitive to the reaction medium.

Problem: Low to No Product Yield

Potential Solvent-Related Cause	Recommended Action & Rationale
Poor Solubility of Reactants/Base	The aryl iodide, boronic acid, and base must all have some degree of solubility. Solution: Switch to a biphasic solvent system such as 1,4-Dioxane/Water, THF/Water, or Toluene/Ethanol/Water.[3] The water phase dissolves the inorganic base (e.g., K₃PO₄, K₂CO₃), making it available to activate the boronic acid, while the organic phase dissolves the aryl iodide and catalyst. Ensure vigorous stirring to maximize interfacial contact.[3]
Suboptimal Solvent Polarity	The polarity of the solvent directly impacts the rates of oxidative addition and reductive elimination. A solvent that is too nonpolar may not adequately stabilize the charged intermediates in the catalytic cycle.[13][14] Solution: If using a nonpolar solvent like toluene yields poor results, screen a more polar aprotic solvent like DMF or a dioxane/water mixture.[3][4] The increased polarity can stabilize catalytic intermediates and accelerate the reaction.
Solvent-Induced Catalyst Deactivation	Certain solvents can coordinate too strongly to the palladium center, inhibiting substrate binding. Solution: While less common, if you suspect this is an issue in a highly coordinating solvent like DMSO, try a less coordinating alternative like 1,4-dioxane or THF.

Experimental Workflow: Troubleshooting a Failed Suzuki Coupling

The following diagram outlines a logical workflow for diagnosing solvent-related issues in a Suzuki coupling reaction.

Caption: Solvation differences for a nucleophile (Nu⁻) in protic vs. aprotic solvents.

Section 3: Experimental Protocols

Adherence to robust experimental protocols is essential for reproducibility.

Protocol 3.1: General Procedure for a Solvent-Screened Suzuki Coupling

This protocol provides a framework for testing different solvent systems for the coupling of 2-Iodo-4-methylbenzoic acid with a generic arylboronic acid.

• Reagent Preparation: In separate, dry vials, weigh 2-Iodo-4-methylbenzoic acid (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.5 eq).

• Catalyst Preparation: In a glovebox or under an inert atmosphere, prepare a stock solution of the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Solvent Degassing: Degas the chosen solvents (e.g., Toluene, 1,4-Dioxane, DMF, and Water) by sparging with argon or nitrogen for 30 minutes or by using three freeze-pump-thaw cycles. This is critical to prevent oxidative degradation of the catalyst.

• Reaction Setup: To a series of dry reaction tubes each containing a stir bar, add the pre-weighed 2-Iodo-4-methylbenzoic acid, arylboronic acid, and base.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed solvent to each tube. For biphasic systems, add the organic solvent first, followed by water (e.g., 4:1 Dioxane:Water). [3]Add the catalyst stock solution via syringe.

• Reaction Execution: Seal the tubes and place them in a pre-heated reaction block (e.g., 80-100 °C). Stir vigorously for the designated reaction time (e.g., 12-24 hours).

• Analysis: After cooling to room temperature, quench the reactions, extract the product with an appropriate organic solvent (e.g., Ethyl Acetate), and analyze the crude mixture by LC-MS or GC-MS to determine conversion and identify the optimal solvent system.

Protocol 3.2: Isothermal Equilibrium Method for Solubility Determination

A precise understanding of solubility is foundational. This protocol allows for its quantitative measurement. [2]

• Preparation of Saturated Solution: To several vials, add an excess amount of 2-Iodo-4-methylbenzoic acid to a known volume (e.g., 5.0 mL) of the desired solvent. The presence of undissolved solid is essential. [2]2. Equilibration: Seal the vials and place them in a thermostatic shaker bath at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached. [2]3. Sample Collection: Allow the vials to stand undisturbed for 2 hours for the excess solid to settle. Carefully withdraw a precise aliquot of the clear supernatant using a pipette fitted with a syringe filter to remove any microcrystals. [2]4. Solvent Evaporation and Mass Determination: Transfer the filtered aliquot to a pre-weighed vial. Carefully evaporate the solvent in a vacuum oven at a temperature sufficient to remove the solvent without sublimating the solute. [2]5. Calculation: Once a constant mass is achieved, re-weigh the vial. The difference in mass corresponds to the amount of dissolved solute. Calculate the solubility in mg/mL or mol/L.

References

• Panda, N. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview.
• Polar Protic and Polar Aprotic Solvents. (n.d.). Chemistry Steps.
• BenchChem. (n.d.). Solubility of 2-Iodobenzoate and its Derivatives in Organic Solvents: A Technical Guide.
• BenchChem. (n.d.). A Technical Guide to the Solubility of 2-Iodo-5-methylbenzoic Acid in Common Organic Solvents.
• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. (2019, August 30). Israel Journal of Chemistry.
• Flores-Jarillo, M., et al. (n.d.). Effect of the solvent in the model Sonogashira coupling of diiodoarene. ResearchGate.
• Why does the reactivity order of alkyl halides change with the use of a polar aprotic solvent? (2018, July 26). Quora.
• The Organic Chemistry Tutor. (2018, April 30). Polar Protic Solvents and Polar Aprotic Solvents For SN1 & SN2 Reactions [Video]. YouTube.
• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. (n.d.). National Institutes of Health.
• Ashenhurst, J. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry.
• Solvent effects and mechanism for a nucleophilic aromatic substitution from QM/MM simulations. (2004, August 19). Organic Letters.
• BenchChem. (n.d.). Technical Support Center: Solvent Effects on the Rate of Suzuki Coupling with Ethyl 4-iodobenzoate.
• Effect of solvent on the Suzuki cross-coupling. (n.d.). ResearchGate.
• 4-iodo-2-Methylbenzoic acid CAS#: 133232-58-3. (n.d.). ChemicalBook.
• Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.
• Nucleophilic Aromatic Substitution. (n.d.). Chemistry Steps.
• BenchChem. (n.d.). Removal of homocoupling byproducts in Sonogashira reactions.

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• 5. 4-iodo-2-Methylbenzoic acid CAS#: 133232-58-3 [m.chemicalbook.com]
• 6. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
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• 13. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Palladium Catalyst Removal from 2-Iodo-4-methylbenzoic Acid Reaction Products

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for palladium catalyst removal. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist you in purifying the products of palladium-catalyzed reactions, such as Suzuki-Miyaura or Heck couplings, involving substrates like 2-Iodo-4-methylbenzoic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower your experimental decisions.

Troubleshooting Guide

This section addresses specific issues you may encounter during the palladium removal process.

Issue 1: Residual Palladium Levels Remain High (>10 ppm) After Standard Purification (e.g., Column Chromatography).

• Potential Cause: The palladium species may be complexed with your product or starting material, making it difficult to separate by polarity alone. The carboxylic acid moiety in 2-Iodo-4-methylbenzoic acid or its derivatives can chelate with palladium. Additionally, some palladium may exist as soluble nanoparticles that co-elute with your product.

• Troubleshooting Protocol: Implementation of a Scavenging Agent

  • Selection of Scavenger: Choose a scavenger with a high affinity for palladium. Thiol-functionalized silica (SiliaMetS Thiol) and thiourea-functionalized silica (SiliaMetS Thiourea) are excellent starting points due to their high selectivity for various palladium species (Pd(0), Pd(II)).[1][2] Activated carbon is a cost-effective alternative, though it may sometimes lead to product loss.[3][4]

  • Experimental Procedure:

    • After your primary purification (e.g., chromatography), dissolve the product in a suitable solvent (e.g., THF, ethyl acetate).

    • Add the selected scavenger (typically 5-10 wt% relative to the product).

    • Stir the mixture at room temperature or slightly elevated temperatures (40-50 °C) for 2-18 hours. The optimal time and temperature should be determined empirically.[4][5]

    • Filter the mixture through a pad of celite to remove the solid scavenger.[6]

    • Wash the filter cake with fresh solvent to ensure complete product recovery.

    • Combine the filtrate and washings, and concentrate under reduced pressure.

    • Analyze the palladium content using ICP-MS or a similar sensitive technique.[7]

  • Rationale: Scavengers work by chemisorption, where functional groups on the solid support form strong covalent bonds with palladium, effectively sequestering it from the solution.[4] This is a more targeted approach than relying on physical separation methods alone.

Issue 2: Significant Product Loss During the Scavenging Process.

• Potential Cause: Your product may have a non-specific affinity for the scavenger material, leading to its co-adsorption with the palladium. This is more common with highly polar compounds or when using large excesses of the scavenger.

• Troubleshooting Strategies:

  • Optimize Scavenger Loading: Reduce the amount of scavenger used. Start with a lower loading (e.g., 2-3 wt%) and incrementally increase it until satisfactory palladium removal is achieved with minimal product loss.

  • Solvent Selection: The choice of solvent can influence the binding of your product to the scavenger. A solvent in which your product is highly soluble may minimize its adsorption.[5]

  • Alternative Scavengers: If product loss persists, screen different types of scavengers. For instance, if you are using activated carbon, try a more selective silica-based scavenger.[1]

  • Change of Purification Method: If scavenging proves problematic, consider crystallization as an alternative or supplementary purification step. The addition of certain chelating agents to the mother liquor can sometimes enhance the removal of palladium.[8]

Issue 3: Inconsistent Palladium Removal from Batch to Batch.

• Potential Cause: Variability in the reaction work-up, slight changes in reaction conditions, or differences in the age and quality of the catalyst can lead to different palladium species being present in the crude product. Some species may be more challenging to remove than others.

• Troubleshooting and Process Control:

  • Standardize Work-up Procedure: Ensure that the work-up protocol is consistent for every batch. This includes the type and amount of solvents used for extraction and washing.

  • Characterize the Palladium Species (if possible): While not always feasible, understanding the oxidation state and coordination environment of the residual palladium can guide the selection of the most effective scavenger.

  • Implement a Robust, Validated Removal Protocol: Once an effective palladium removal method is identified, it should be rigorously documented and followed for all subsequent batches.

  • Consider a Combination Approach: A multi-step purification process, such as column chromatography followed by treatment with a scavenger, can provide more consistent results.[9]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing residual palladium from reaction products?

A1: The most common and effective methods include:

• Adsorption: Using solid-supported scavengers with high affinity for palladium. This includes activated carbon and functionalized silica or polymers (e.g., with thiol, thiourea, or triaminotriazine groups).[1][5][10]

• Crystallization: Purifying the product by crystallization can leave palladium impurities in the mother liquor.[8]

• Extraction: Liquid-liquid extraction can be used to partition the palladium catalyst into a separate phase.[6]

• Filtration: Passing the reaction mixture through a filter aid like celite can remove heterogeneous catalysts or precipitated palladium metal.[6]

• Chromatography: Techniques like column chromatography are often used as a primary purification step.[6]

Q2: How do I choose the best palladium removal method for my specific reaction?

A2: The optimal method depends on several factors:

• Nature of Your Product: Consider its solubility, stability, and potential to chelate with palladium.

• Form of Palladium Residue: Is it homogeneous (dissolved) or heterogeneous (solid)?[11]

• Required Purity Level: For pharmaceutical applications, stringent limits (often <5-10 ppm) necessitate highly efficient methods like scavenging.[12]

• Scale of the Reaction: For large-scale processes, the cost and ease of handling of the removal agent are important considerations.[4]

Below is a decision-making workflow to guide your selection:

Caption: Decision workflow for selecting a palladium removal method.

Q3: What is the mechanism behind palladium scavenging with functionalized silica?

A3: Functionalized silica scavengers operate through chemisorption. The silica support is chemically modified with ligands that have a strong affinity for palladium, such as thiol (-SH) or thiourea (-SC(NH2)2) groups.[4][13] These sulfur-containing functional groups act as soft Lewis bases and readily coordinate to the soft Lewis acidic palladium, forming stable complexes. This effectively immobilizes the palladium on the solid support, allowing for its easy removal by filtration.

The process can be visualized as follows:

Caption: Mechanism of palladium scavenging by functionalized silica.

Q4: Can I reuse palladium scavengers?

A4: While technically possible in some cases, regeneration of scavengers is often not practical or cost-effective in a research or pharmaceutical development setting. The primary goal is to ensure the purity of the final product, and using fresh scavenger for each batch guarantees the highest efficiency and avoids potential cross-contamination. For some specific applications, such as in hydrogels, the scavenger with the bound palladium can be repurposed as a heterogeneous catalyst for subsequent reactions.[14][15]

Q5: Are there any "greener" alternatives for palladium removal?

A5: Yes, there is growing interest in developing more sustainable methods. Organic solvent nanofiltration (OSN) is an emerging technology that separates the palladium catalyst from the product based on molecular size differences, reducing solvent usage and waste generation.[16] Additionally, the use of scavengers derived from renewable resources, such as activated carbon from grape seeds, is being explored.[17]

Data Summary: Comparison of Common Palladium Scavengers

Scavenger Type	Typical Loading (wt%)	Advantages	Disadvantages
Activated Carbon	5 - 20	Low cost, effective for a range of Pd species.[3][10]	Can have lower selectivity, potentially leading to product loss.[4]
Thiol-functionalized Silica	2 - 10	High selectivity for Pd, robust, compatible with many solvents.[1][18]	Higher cost than activated carbon.
Thiourea-functionalized Silica	2 - 10	Very versatile for all forms of palladium.[1]	Higher cost than activated carbon.
Polymer-based Scavengers (e.g., MP-TMT)	5 - 15	High capacity, effective for various metals.[12][19]	May swell in certain solvents.

References

• How can i remove palladium Pd catalyst easily? - ResearchGate. (2015). ResearchGate. [Link]

• Removal of palladium (Pd) catalysts Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. (n.d.). Osaka Gas Chemicals. [Link]

• Selective adsorption and removal of Palladium (Pd) Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. (n.d.). Osaka Gas Chemicals. [Link]

• Welch, C. J., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development, 27(9), 1597–1617. [Link]

• Palladium catalyst recovery using scavenger resin. (n.d.). SpinChem. [Link]

• Garrett, C. E., et al. (2009). Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development, 13(4), 629–638. [Link]

• Tadesse, L. F., et al. (2011). Surface functionalized silica as a toolkit for studying aqueous phase palladium adsorption and mineralization on thiol moiety in the absence of external reducing agents. Journal of Colloid and Interface Science, 356(1), 31–36. [Link]

• Industrial Winemaking Waste to Sustainable Palladium(II) Recovery: A Green One-Step Synthesis of Activated Carbon from Grape Seeds. (2023). MDPI. [Link]

• Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. (2023). PubMed. [Link]

• Colquhoun, C., et al. (2018). Palladium-scavenging self-assembled hybrid hydrogels – reusable highly-active green catalysts for Suzuki–Miyaura cross-coupling reactions. Chemical Science, 9(46), 8619–8627. [Link]

• Palladium-scavenging self-assembled hybrid hydrogels – reusable highly-active green catalysts for Suzuki–Miyaura cross-coupling reactions. (2018). National Institutes of Health. [Link]

• Method of removing palladium. (2005).

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. (2022). National Institutes of Health. [Link]

• How to Remove Palladium in three easy steps. (2023). Biotage. [Link]

• Metal Scavengers for the Process Industry. (2008). Biotage. [Link]

• An Efficient Method for Removal of Residual Palladium from Organic Solution of Faropenem Sodium in the Pd(II) - Catalyzed Cleavage of Allyl Faropenem. (2008). ACS Publications. [Link]

• Tsoukala, A., et al. (2012). Separation of Reaction Product and Palladium Catalyst after a Heck Coupling Reaction by means of Organic Solvent Nanofiltration. ChemSusChem, 5(1), 188–193. [Link]

• On the Roles of Solid-Bound Ligand Scavengers in the Removal of Palladium Residues and in the Distinction between Homogeneous and Heterogeneous Catalysis. (2011). R Discovery. [Link]

• On the Roles of Solid-Bound Ligand Scavengers in the Removal of Palladium Residues and in the Distinction between Homogeneous and Heterogeneous Catalysis. (2011). ResearchGate. [Link]

• Using Metal Scavengers to Remove Trace Metals such as Palladium. (n.d.). Biotage. [Link]

• Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. (2014). Books. [Link]

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• 9. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 11. spinchem.com [spinchem.com]
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• 13. Surface functionalized silica as a toolkit for studying aqueous phase palladium adsorption and mineralization on thiol moiety in the absence of external reducing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Palladium-scavenging self-assembled hybrid hydrogels – reusable highly-active green catalysts for Suzuki–Miyaura cross-coupling reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Impact of Base Selection on Buchwald-Hartwig Amination Yield

Welcome to the technical support center for the Buchwald-Hartwig amination. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical nuances of base selection in this powerful C-N bond-forming reaction. Here, we move beyond simple protocols to explain the underlying principles that govern reaction success, helping you troubleshoot effectively and optimize your yields.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of base so critical in a Buchwald-Hartwig amination?

The base plays a multifaceted role in the Buchwald-Hartwig catalytic cycle. Its primary function is to deprotonate the amine nucleophile (or the palladium-amine complex) to generate the more nucleophilic amide, which is necessary for the crucial C-N bond-forming reductive elimination step.[1][2][3] However, the base's properties—strength (pKa), solubility, steric bulk, and the nature of its counterion—can profoundly influence the reaction's rate, efficiency, and even the reaction pathway. An improper base can lead to side reactions, catalyst decomposition, or simply a stalled reaction.[4]

Q2: How does the pKa of the base affect the reaction?

The pKa of the base must be sufficiently high to deprotonate the amine, but an excessively strong base can be detrimental.

• Sufficiently Strong: The base's conjugate acid should have a higher pKa than the amine substrate to ensure efficient deprotonation. Strong bases like sodium tert-butoxide (NaOt-Bu) and lithium bis(trimethylsilyl)amide (LHMDS) are often effective for a wide range of amines.[5][6]

• Risk of Excessively Strong Bases: Highly basic conditions can promote side reactions such as β-hydride elimination, leading to hydrodehalogenation of the aryl halide and the formation of imine byproducts.[3] Furthermore, strong bases can be incompatible with sensitive functional groups on the substrates, leading to decomposition.[4][5]

Q3: What is the role of base solubility and how can I address it?

Poor solubility of the base is a common and often overlooked reason for low yields or failed reactions.[5] The deprotonation step is believed to occur at the solid-liquid interface for many inorganic bases.[6][7]

• Impact of Insolubility: If the base is not sufficiently soluble in the reaction solvent, its effective concentration is low, leading to a slow or incomplete reaction. This can be particularly problematic in nonpolar solvents like toluene.[8][9]

• Troubleshooting Solubility Issues:

  • Solvent Choice: Select a solvent that can better dissolve the base. Ethereal solvents like dioxane or THF are common choices.[4]

  • Base Choice: Cesium carbonate (Cs₂CO₃) is often favored over potassium or sodium carbonate due to its higher solubility in many organic solvents.[4][6]

  • Physical Modification: Grinding the base to a fine powder before use increases its surface area and can improve reaction rates.[4] Adding Celite can help prevent the clumping of inorganic bases during scale-up.[6]

  • Stirring: Vigorous stirring is crucial to maintain a good suspension and maximize the interaction between the solid base and the dissolved reactants.[6]

Q4: When should I use a strong alkoxide base versus a weaker carbonate or phosphate base?

The choice depends heavily on the substrates and their functional group tolerance.[5]

• Strong Alkoxide Bases (e.g., NaOt-Bu, KOt-Bu): These are the go-to bases for many standard Buchwald-Hartwig reactions due to their high reactivity. They are particularly useful for less acidic amines and for driving reactions to completion at lower temperatures.[6][10] However, they are not suitable for substrates with base-sensitive functional groups like esters, ketones, or nitriles, which can undergo hydrolysis or other side reactions.[4]

• Weaker Inorganic Bases (e.g., Cs₂CO₃, K₃PO₄, K₂CO₃): These are preferred when dealing with sensitive functional groups.[5][6] While they may require higher reaction temperatures or longer reaction times to achieve good conversion, they offer broader functional group compatibility.[4] They are also often used for more acidic amines, where a very strong base is not necessary.[11]

Troubleshooting Guides

Scenario 1: Low to no conversion of starting materials.

Question: I am attempting to couple an electron-rich aryl bromide with a primary aliphatic amine using NaOt-Bu in toluene, but I'm seeing very little product formation even after prolonged heating. What could be the issue?

Troubleshooting Workflow:

• Verify Reagent Quality: Ensure that the base is fresh and has been stored under anhydrous conditions. Sodium tert-butoxide is hygroscopic and its quality can degrade upon exposure to air and moisture.

• Assess Solubility: While NaOt-Bu has moderate solubility in toluene, at higher concentrations or with certain substrate combinations, solubility can become limiting. Consider switching to a more polar aprotic solvent like THF or 1,4-dioxane to improve the solubility of the palladium-amine complex and the base.[4]

• Consider the Catalytic Cycle: The base is crucial for deprotonating the palladium-amine intermediate.[2] In nonpolar solvents, the formation of charged intermediates is disfavored.[8][9] An anionic base is required to effectively deprotonate the neutral palladium-amine complex.[8][10]

• Actionable Solutions:

  • Switch to a more polar solvent such as THF or 1,4-dioxane.

  • Consider a different strong base like LHMDS, which may have different solubility properties.

  • Ensure rigorous inert atmosphere techniques, as oxygen can deactivate the palladium catalyst.

Scenario 2: Significant formation of a hydrodehalogenated arene byproduct.

Question: My reaction to couple an aryl chloride with a secondary amine is producing the desired product, but also a large amount of the corresponding arene (where the chlorine has been replaced by hydrogen). I am using KOt-Bu as the base. How can I suppress this side reaction?

Troubleshooting Workflow:

• Identify the Side Reaction: The formation of the hydrodehalogenated arene is a classic sign of β-hydride elimination.[3] This side reaction competes with the desired reductive elimination step.

• Analyze the Role of the Base: A very strong base can accelerate β-hydride elimination. The choice of a bulky base is intended to favor the desired reaction pathway, but its strength can still be a factor.[3]

• Evaluate Ligand Choice: The ligand plays a critical role in mediating the relative rates of reductive elimination and β-hydride elimination. Bulky, electron-rich phosphine ligands are designed to sterically disfavor β-hydride elimination and promote C-N bond formation.[3]

• Actionable Solutions:

  • Switch to a Weaker Base: Try using a weaker base like Cs₂CO₃ or K₃PO₄. This may require a higher reaction temperature, but it can significantly reduce the rate of β-hydride elimination.[5]

  • Optimize the Ligand: If you are not already using a modern, bulky phosphine ligand (e.g., from the Buchwald or Hartwig ligand families), switching to one is highly recommended.[3]

  • Lower the Reaction Temperature: If possible, running the reaction at a lower temperature can sometimes disfavor the β-hydride elimination pathway.

Scenario 3: Substrate with base-sensitive functional groups is decomposing.

Question: I am trying to perform an intramolecular amination on a substrate that contains an ester functional group. Using NaOt-Bu leads to saponification of the ester and low yields of the desired cyclic amine. What is a better base to use?

Troubleshooting Workflow:

• Recognize the Incompatibility: Strong alkoxide bases like NaOt-Bu are well-known to be incompatible with ester functional groups.[4]

• Select a Milder Base: The key is to choose a base that is strong enough to facilitate the amination but not so strong that it cleaves the ester. Weaker inorganic bases are ideal for this purpose.

• Actionable Solutions:

  • Primary Recommendation: Use cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).[5][6] These bases are widely used for reactions with sensitive substrates.

  • Combination Approach: In some cases, a combination of a soluble organic base like DBU with an inorganic salt can be effective for sensitive substrates.[6][12]

  • Solvent and Temperature: You may need to use a higher boiling point solvent (e.g., dioxane or toluene) and increase the temperature to achieve a reasonable reaction rate with these weaker bases.

Quick Reference Guide: Common Bases for Buchwald-Hartwig Amination

Base	Class	pKaH (approx.)	Common Substrates	Key Considerations
NaOt-Bu	Strong Alkoxide	19	Wide range of primary and secondary amines	Highly effective, but can cause decomposition of sensitive functional groups.[5]
KOt-Bu	Strong Alkoxide	19	Similar to NaOt-Bu	Often used interchangeably with NaOt-Bu.
LHMDS	Strong Amide	26	Wide range of amines	Very strong base, good for difficult couplings, but has low functional group tolerance.[6]
Cs₂CO₃	Weak Inorganic	10	Amines with base-sensitive functional groups, heteroaryl amines	Good solubility in organic solvents compared to other carbonates; milder conditions.[6]
K₃PO₄	Weak Inorganic	12.3	Amines with base-sensitive functional groups	A common alternative to carbonates for sensitive substrates.[5][6]
K₂CO₃	Weak Inorganic	10.3	More acidic amines, substrates with sensitive groups	Less soluble than Cs₂CO₃, may require more forcing conditions.[5]

The Catalytic Cycle and the Role of the Base

The base intervenes at a critical juncture in the Buchwald-Hartwig amination catalytic cycle. After the initial oxidative addition of the aryl halide to the Pd(0) catalyst, the amine coordinates to the resulting Pd(II) complex. The base then deprotonates the coordinated amine, forming a palladium amide intermediate, which is poised to undergo reductive elimination to form the desired C-N bond and regenerate the Pd(0) catalyst.[2][13]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. benchchem.com [benchchem.com]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. What can reaction databases teach us about Buchwald–Hartwig cross-couplings? - Chemical Science (RSC Publishing) DOI:10.1039/D0SC04074F [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Technical Support Center: Navigating Steric Hindrance in Reactions with 2-Iodo-4-methylbenzoic Acid

Welcome to the technical support center for 2-Iodo-4-methylbenzoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the synthetic challenges associated with this sterically hindered building block. The unique substitution pattern of 2-Iodo-4-methylbenzoic acid, with a bulky iodine atom ortho to the carboxylic acid, presents specific hurdles in a variety of common chemical transformations. This resource provides in-depth troubleshooting guides and frequently asked questions to empower you to overcome these challenges and achieve your synthetic goals.

The Challenge: Understanding the "Ortho Effect"

The primary difficulty in reactions involving 2-Iodo-4-methylbenzoic acid stems from a combination of steric and electronic factors. The bulky ortho-iodo group physically obstructs the approach of reagents to the carboxylic acid functionality. Furthermore, this substitution pattern gives rise to the "ortho effect," where the steric hindrance forces the carboxyl group to twist out of the plane of the benzene ring.[1][2][3] This twisting disrupts the resonance between the carboxyl group and the aromatic ring, which in turn increases the acidity of the carboxylic acid compared to its meta and para isomers.[1][3][4] While this enhanced acidity can be beneficial in some cases, the steric bulk remains a significant kinetic barrier for many reactions.

Troubleshooting Guide: Common Reactions and Solutions

This section addresses specific issues you may encounter during common synthetic transformations with 2-Iodo-4-methylbenzoic acid and provides detailed protocols for overcoming them.

Issue 1: Low Yield in Suzuki-Miyaura Cross-Coupling Reactions

Question: I am attempting a Suzuki-Miyaura coupling with 2-Iodo-4-methylbenzoic acid and an arylboronic acid, but I am consistently obtaining low yields of the desired biaryl product. What is causing this, and how can I optimize the reaction?

Answer:

Low yields in Suzuki-Miyaura couplings with this substrate are a common problem and are typically due to two main factors:

• Inefficient Oxidative Addition: The steric hindrance from the ortho-iodo group and the electronic-withdrawing nature of the carboxyl group can slow down the crucial oxidative addition step of the palladium catalyst to the C-I bond.[5]

• Catalyst Deactivation: The carboxylic acid moiety can coordinate to the palladium center, leading to catalyst inhibition or deactivation.[5]

To overcome these challenges, a carefully selected catalyst system and optimized reaction conditions are essential. Bulky, electron-rich phosphine ligands are highly effective as they can accelerate both the oxidative addition and the subsequent reductive elimination steps.[5][6]

graph "Suzuki-Miyaura Optimization" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

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} }

Caption: Decision workflow for troubleshooting low yields in Suzuki-Miyaura coupling.

Materials:

• 2-Iodo-4-methylbenzoic acid

• Arylboronic acid (1.5 equivalents)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (3 equivalents)

• 1,4-Dioxane and Water (4:1 ratio)

• Nitrogen or Argon source

Procedure:

• To a dry Schlenk flask, add 2-Iodo-4-methylbenzoic acid (1.0 eq.), the arylboronic acid (1.5 eq.), K₃PO₄ (3.0 eq.), Pd(OAc)₂ (0.02 eq.), and SPhos (0.04 eq.).

• Seal the flask, and evacuate and backfill with an inert gas (repeat 3 times).

• Add the degassed 1,4-dioxane/water solvent mixture.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash with 1M HCl, then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Parameter	Recommendation	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Common and effective precatalysts.
Ligand	SPhos, XPhos, RuPhos	Bulky, electron-rich ligands that promote oxidative addition and reductive elimination.[7][8]
Base	K₃PO₄, Cs₂CO₃	Strong, non-coordinating bases that facilitate the transmetalation step without interfering with the catalyst.[5]
Solvent	Dioxane/H₂O, Toluene/H₂O	Biphasic systems that aid in dissolving both organic and inorganic reagents.
Temperature	80-110 °C	Higher temperatures are often required to overcome the activation energy for sterically hindered substrates.[5]

Issue 2: Failure or Low Conversion in Sonogashira Coupling

Question: I am trying to perform a Sonogashira coupling between 2-Iodo-4-methylbenzoic acid and a terminal alkyne, but the reaction is either not proceeding or giving very low conversion. What are the likely causes?

Answer:

The Sonogashira coupling of sterically hindered aryl iodides can be challenging.[9] The primary obstacles are:

• Steric Hindrance: The ortho-iodo group hinders the approach of the palladium and copper catalysts, which are both involved in the catalytic cycle.

• Alkyne Homocoupling (Glaser Coupling): This is a common side reaction, especially at elevated temperatures, and is promoted by the copper co-catalyst.[10]

For successful Sonogashira couplings with this substrate, it is often beneficial to use a copper-free system or a catalyst system that minimizes homocoupling.

Materials:

• 2-Iodo-4-methylbenzoic acid

• Terminal Alkyne (1.2 equivalents)

• Pd(PPh₃)₄ (5 mol%)

• Triethylamine (TEA) or Diisopropylamine (DIPEA) (as solvent and base)

Procedure:

• In a sealed tube, dissolve 2-Iodo-4-methylbenzoic acid (1.0 eq.) and Pd(PPh₃)₄ (0.05 eq.) in the amine base (e.g., TEA).

• Degas the solution with a stream of argon for 15-20 minutes.

• Add the terminal alkyne (1.2 eq.) and seal the tube.

• Heat the reaction to 80-100 °C and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction, dilute with ethyl acetate, and wash with 1M HCl and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by column chromatography.

Issue 3: Difficulty in Buchwald-Hartwig Amination

Question: I am struggling with the Buchwald-Hartwig amination of 2-Iodo-4-methylbenzoic acid. My yields are poor, and I observe significant decomposition. How can I improve this reaction?

Answer:

The Buchwald-Hartwig amination is sensitive to steric hindrance, and the ortho-iodo group on your substrate makes it a challenging electrophile.[11] The key to success lies in the choice of a highly active catalyst system that can facilitate the C-N bond-forming reductive elimination from a sterically crowded palladium center.

digraph "Buchwald-Hartwig Catalyst Selection" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_Selection" { label="Catalyst Selection Pathway"; bgcolor="#F1F3F4"; Start [label="Substrate:\n2-Iodo-4-methylbenzoic Acid", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Challenge [label="High Steric Hindrance", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Ligand_Type [label="Select Bulky, Electron-Rich\nMonodentate Phosphine Ligand", fillcolor="#FBBC05", fontcolor="#202124"]; Ligand_Examples [label="Examples:\nXPhos, RuPhos, BrettPhos", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Base_Selection [label="Choose a Strong, Non-nucleophilic Base\n(e.g., NaOtBu, LHMDS)", fillcolor="#FBBC05", fontcolor="#202124"];

} }

Caption: A guide for selecting the appropriate catalyst system for the Buchwald-Hartwig amination.

Materials:

• 2-Iodo-4-methylbenzoic acid

• Amine (1.2 equivalents)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equivalents)

• Anhydrous Toluene

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.02 eq.), XPhos (0.04 eq.), and NaOtBu (1.5 eq.) to a dry Schlenk tube.

• Add 2-Iodo-4-methylbenzoic acid (1.0 eq.) and the amine (1.2 eq.).

• Add anhydrous, degassed toluene.

• Seal the tube and heat to 100-110 °C with stirring.

• Monitor the reaction by LC-MS.

• After completion, cool to room temperature, and quench carefully with saturated aqueous NH₄Cl.

• Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography.

Issue 4: Incomplete Esterification or Amidation of the Carboxylic Acid

Question: I am having trouble converting the carboxylic acid of 2-Iodo-4-methylbenzoic acid to an ester or amide. Standard conditions are very slow and incomplete. What should I do?

Answer:

Direct esterification (e.g., Fischer) or amidation of the sterically hindered carboxylic acid is often inefficient. The ortho-iodo group blocks the approach to the carbonyl carbon.[12] To achieve high conversion, you need to activate the carboxylic acid.

• Conversion to Acyl Chloride: This is a highly effective method. The carboxylic acid can be converted to the more reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acyl chloride readily reacts with alcohols or amines, even sterically hindered ones.[13]

• Peptide Coupling Reagents: For milder conditions, especially with sensitive substrates, peptide coupling reagents such as EDC/HOBt or HATU can be used to form amides.[13]

Step 1: Formation of the Acyl Chloride

• To 2-Iodo-4-methylbenzoic acid (1.0 eq.) in a round-bottom flask, add an excess of thionyl chloride (5-10 eq.).

• Heat the mixture at reflux for 2 hours.

• Cool the reaction and remove the excess thionyl chloride under reduced pressure. The crude acyl chloride is typically used directly in the next step.

Step 2: Ester Formation

• Dissolve the crude acyl chloride in an anhydrous solvent like DCM or THF.

• Cool the solution to 0 °C and add the desired alcohol (1.1 eq.) followed by a non-nucleophilic base like triethylamine (1.2 eq.).

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Work up by washing with water and brine, then dry, concentrate, and purify.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Iodo-4-methylbenzoic acid more acidic than 4-methylbenzoic acid?

A1: This is a classic example of the "ortho effect".[1][2][3] The bulky iodine atom at the ortho position sterically clashes with the carboxylic acid group. To relieve this strain, the carboxyl group twists out of the plane of the benzene ring.[4] This rotation disrupts the resonance stabilization between the carboxyl group and the ring, which makes the carboxylate anion conjugate base more stable, thus increasing the acidity of the parent acid.[1][2][3]

Q2: For a Suzuki coupling, is it better to use a boronic acid or a boronic ester with 2-Iodo-4-methylbenzoic acid?

A2: Both can be used, but boronic esters (e.g., pinacol esters) can sometimes offer advantages. They are often more stable and less prone to protodeboronation, a common side reaction that can reduce yield.[14] However, boronic acids are more commercially available and often less expensive. The choice may depend on the specific coupling partner and the reaction conditions.

Q3: Can I perform reactions on the carboxylic acid without affecting the iodo group?

A3: Yes, many reactions on the carboxylic acid can be performed chemoselectively. For instance, conversion to an acyl chloride, followed by reaction with a nucleophile, will typically not affect the iodo group. Standard peptide couplings are also compatible. However, reactions that involve strong reducing agents or certain transition metals under harsh conditions could potentially lead to hydrodeiodination.

Q4: What is the role of the para-methyl group in the reactivity of 2-Iodo-4-methylbenzoic acid?

A4: The para-methyl group is an electron-donating group. In cross-coupling reactions, electron-donating groups can slightly decrease the reactivity of the aryl iodide towards oxidative addition compared to unsubstituted or electron-withdrawn analogues. However, this electronic effect is generally less significant than the steric effect of the ortho-iodo group.

Q5: Are N-heterocyclic carbene (NHC) ligands a good alternative to phosphine ligands for cross-coupling reactions with this substrate?

A5: Yes, NHC ligands are excellent alternatives.[15][16] They are strong σ-donors and can be sterically demanding, which makes them highly effective in promoting oxidative addition and stabilizing the catalytic species in reactions with hindered substrates.[17][18] For particularly challenging couplings, screening both bulky phosphine ligands and NHC ligands is a recommended strategy.

References

• 1. Ortho effect - Wikipedia [en.wikipedia.org]
• 2. Ortho Effect in Chemistry: Definition, Examples & Key Insights [vedantu.com]
• 3. quora.com [quora.com]
• 4. Khan Academy [khanacademy.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Buchwald Phosphine Ligands for Cross Coupling [sigmaaldrich.com]
• 8. scribd.com [scribd.com]
• 9. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. nagoya.repo.nii.ac.jp [nagoya.repo.nii.ac.jp]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. N-heterocyclic carbene-catalyzed decarboxylative cross-electrophile coupling to access sterically hindered ketones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Analytical Characterization of 2-Iodo-4-methylbenzoic Acid Derivatives

For researchers, scientists, and drug development professionals, the precise structural elucidation and purity assessment of active pharmaceutical ingredients (APIs) and their intermediates are non-negotiable. 2-Iodo-4-methylbenzoic acid and its derivatives are a critical class of building blocks in medicinal chemistry. Their robust characterization is paramount to ensuring the integrity of downstream synthetic steps and the safety and efficacy of the final drug product. This guide provides an in-depth comparison of the primary analytical techniques for the comprehensive characterization of this compound class, grounded in field-proven insights and experimental data.

The Imperative of Multi-Technique Characterization

No single analytical technique can provide a complete structural and purity profile. A scientifically sound characterization relies on the synergistic application of multiple orthogonal techniques. Each method interrogates different molecular properties, and their combined data builds a self-validating and comprehensive picture of the compound . This guide will focus on the "big four" of organic compound characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared (FT-IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is arguably the most powerful technique for the unambiguous structural elucidation of organic molecules.[1][2] It provides detailed information about the carbon-hydrogen framework of a molecule, revealing the connectivity and chemical environment of atoms.[2][3]

Causality Behind Experimental Choices in NMR

The choice of NMR experiments is dictated by the need to unequivocally assign every proton and carbon signal in the molecule. A standard analysis workflow begins with one-dimensional (1D) ¹H and ¹³C NMR. For complex molecules or to confirm assignments, two-dimensional (2D) experiments like COSY, HSQC, and HMBC are indispensable.[3] The selection of a deuterated solvent is critical; Chloroform-d (CDCl₃) is a common starting point for many organic compounds, but for molecules with lower solubility or acidic protons that may exchange, Dimethyl sulfoxide-d₆ (DMSO-d₆) is a viable alternative.[4]

Experimental Protocol: ¹H and ¹³C NMR of a 2-Iodo-4-methylbenzoic Acid Derivative

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity 2-iodo-4-methylbenzoic acid.[4]

  • Select a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[4]

  • Dissolve the sample in approximately 0.6-0.7 mL of the chosen solvent in a clean, dry NMR tube.[4]

  • Ensure the sample is fully dissolved and the solution is homogeneous by gentle vortexing.[4]

• Data Acquisition:

  • Utilize a high-resolution NMR spectrometer, typically operating at a proton frequency of 300 MHz or higher.[4]

  • ¹H NMR: Acquire a standard 1D proton spectrum. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio (typically 8-16 scans).[4]

  • ¹³C NMR: Acquire a proton-decoupled 1D carbon spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 128 or more) and a longer relaxation delay (2-5 seconds) are typically required.[4]

• Data Processing and Referencing:

  • Apply Fourier transformation to the acquired free induction decay (FID).[4]

  • Reference the chemical shifts to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).[4]

Expected Data for a Representative Derivative (2-Iodo-5-methylbenzoic acid)

¹H NMR Spectroscopic Data of 2-Iodo-5-methylbenzoic acid
Protons	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]	Solvent
H-6	7.91	Doublet (d)	8.2	CDCl₃
H-4	7.84	Doublet (d)	1.8	CDCl₃
H-3	7.02	Doublet of doublets (dd)	8.2, 1.8	CDCl₃
-CH₃	2.36	Singlet (s)	-	CDCl₃
-COOH	Not Reported	-	-	CDCl₃

Note: The chemical shift of the carboxylic acid proton is often broad and its position is variable, hence it is not always reported in standard spectra.[4]

¹³C NMR Spectroscopic Data of 2-Iodo-5-methylbenzoic acid
Carbon	Predicted Chemical Shift (δ) [ppm]
C=O	170-175
C-I	90-95
Aromatic C-H	125-140
Aromatic C-C	135-145
-CH₃	20-25

Note: These are predicted ranges and experimental verification is recommended.

A logical workflow for the structural elucidation of an organic compound using NMR spectroscopy.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Formula

Mass spectrometry is a powerful analytical technique that provides information about the molecular weight and fragmentation pattern of organic compounds.[1][2] For 2-iodo-4-methylbenzoic acid derivatives, high-resolution mass spectrometry (HRMS) is particularly valuable as it provides a highly accurate mass measurement, which can be used to determine the elemental composition and confirm the molecular formula.[3]

Causality Behind Experimental Choices in MS

The choice of ionization technique is critical for successful MS analysis. Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like benzoic acid derivatives and is compatible with liquid chromatography.[5] Given the acidic nature of the carboxylic acid group, negative ion mode ([M-H]⁻) is often preferred as it typically yields a strong signal.[5]

Experimental Protocol: LC-MS of a 2-Iodo-4-methylbenzoic Acid Derivative

• Instrumentation: A high-performance liquid chromatograph coupled to a mass spectrometer with an ESI source.

• Sample Preparation:

  • Prepare a stock solution of the sample at 1 mg/mL in methanol or acetonitrile.[5]

  • Dilute to a working concentration of 10-50 µg/mL with the initial mobile phase.[5]

• Mass Spectrometry Conditions:

  • Ion Source: Electrospray Ionization (ESI)[5]

  • Polarity: Negative and Positive ion modes[5]

  • Capillary Voltage: 3.5 kV (negative), 4.0 kV (positive)[5]

  • Scan Range: m/z 100-500[5]

  • Data Acquisition: Full scan mode for initial profiling.

Expected Data for 2-Iodo-4-methylbenzoic Acid

For 2-iodo-4-methylbenzoic acid (C₈H₇IO₂), the molecular weight is approximately 262.04 g/mol .[5]

• Negative Ion Mode: The deprotonated molecule [M-H]⁻ would be observed at m/z 260.9.[5]

• Positive Ion Mode: The protonated molecule [M+H]⁺ would be observed at m/z 262.9.[5]

The fragmentation pattern in the mass spectrum can provide further structural information. For instance, the loss of the carboxylic acid group is a common fragmentation pathway for benzoic acids.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Assessment

HPLC is the workhorse of the pharmaceutical industry for the separation, quantification, and purity analysis of compounds.[3] For 2-iodo-4-methylbenzoic acid derivatives, a reversed-phase HPLC (RP-HPLC) method is the most common approach.[5]

Causality Behind Experimental Choices in HPLC

The goal of HPLC method development is to achieve a baseline separation of the main compound from all potential impurities. A C18 column is a common and effective choice for the separation of benzoic acid derivatives.[5] The mobile phase typically consists of an aqueous component and an organic modifier (e.g., acetonitrile or methanol). The addition of a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the aqueous phase is crucial to suppress the ionization of the carboxylic acid, leading to better peak shape and reproducible retention times.[5][6] A gradient elution is often employed to ensure the timely elution of both polar and non-polar impurities.

Experimental Protocol: RP-HPLC of a 2-Iodo-4-methylbenzoic Acid Derivative

• Instrumentation: A standard HPLC system with a UV detector, autosampler, and column oven.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[7]

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient: A typical gradient might run from 30% B to 95% B over 30 minutes.

• Flow Rate: 1.0 mL/min[5]

• Column Temperature: 30 °C[5]

• Injection Volume: 10 µL[5]

• Detection: UV at 254 nm.

A typical workflow for HPLC purity analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[2] For 2-iodo-4-methylbenzoic acid, FT-IR is used to confirm the presence of the carboxylic acid and the substitution pattern on the aromatic ring.

Causality Behind Experimental Choices in FT-IR

The sampling method in FT-IR depends on the physical state of the sample. For solid samples, preparing a potassium bromide (KBr) pellet is a common technique that yields high-quality spectra. The principle is to disperse the sample in a transparent matrix to allow for the transmission of infrared radiation.

Experimental Protocol: FT-IR of a 2-Iodo-4-methylbenzoic Acid Derivative (KBr Pellet)

• Sample Preparation:

  • Grind a small amount of the solid sample with anhydrous KBr powder in an agate mortar.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

Expected Data for a Substituted Benzoic Acid

The infrared spectrum of a substituted benzoic acid will show several characteristic absorption bands:

• O-H Stretch (Carboxylic Acid): A very broad band from approximately 2500 to 3300 cm⁻¹, which is characteristic of the hydrogen-bonded hydroxyl group in the carboxylic acid dimer.[8]

• C=O Stretch (Carbonyl): A strong, sharp absorption band between 1680 and 1710 cm⁻¹.[8]

• C-O Stretch: A medium intensity band in the region of 1210-1320 cm⁻¹.[8]

• Aromatic C-H Stretch: Absorptions above 3000 cm⁻¹.

• Aromatic C=C Bending: Peaks in the 1450-1600 cm⁻¹ region.

Comparison of Analytical Techniques

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed molecular structure, connectivity of atoms, stereochemistry.[1][2]	Unambiguous structure elucidation, quantitative analysis possible.[1]	Lower sensitivity, requires relatively pure sample, expensive instrumentation.
Mass Spectrometry	Molecular weight, molecular formula (with HRMS), fragmentation patterns.[1][2]	High sensitivity, can be coupled with chromatography for mixture analysis.[3]	Isomers may not be distinguishable, soft ionization may not provide fragmentation.
HPLC	Purity assessment, quantification of components in a mixture.[3]	High resolution, high sensitivity, robust and reproducible.	Does not provide structural information on its own, requires reference standards for identification.
FT-IR Spectroscopy	Presence of functional groups.[2]	Fast, non-destructive, relatively inexpensive.	Provides limited structural information, not suitable for complex mixture analysis.

Conclusion

The comprehensive characterization of 2-iodo-4-methylbenzoic acid and its derivatives is a multi-faceted process that relies on the intelligent application of several key analytical techniques. NMR spectroscopy provides the definitive structural map, while mass spectrometry confirms the molecular weight and formula. HPLC is the undisputed tool for assessing purity, and FT-IR offers a quick confirmation of essential functional groups. By integrating the data from these orthogonal techniques, researchers and drug developers can establish a high-confidence, self-validating profile of their compounds, ensuring quality and consistency in their scientific endeavors.

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mass spectrometry analysis of 2-Iodo-4-methylbenzoic acid coupling products

A Comparative Guide to Mass Spectrometry Analysis of 2-Iodo-4-methylbenzoic Acid Coupling Products

Introduction: The Crucial Role of Verification in Modern Synthesis

In the landscape of pharmaceutical and materials science research, 2-Iodo-4-methylbenzoic acid serves as a versatile building block. Its participation in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allows for the construction of complex biaryl structures, which are foundational motifs in many active pharmaceutical ingredients and functional materials.[1] The success of these synthetic endeavors hinges not just on the reaction's execution but on the rigorous, unambiguous confirmation of the resulting products. Mass spectrometry (MS) stands as a cornerstone technique for this purpose, offering unparalleled sensitivity and molecular weight information that is critical for validating reaction outcomes.[2][3]

This guide provides a comparative analysis of common mass spectrometry workflows for the characterization of coupling products derived from 2-Iodo-4-methylbenzoic acid. We will delve into the causality behind methodological choices, present field-tested protocols, and offer data-driven comparisons to empower researchers in selecting the optimal analytical strategy.

Section 1: The Synthetic Landscape & Analytical Challenge

The primary analytical challenge stems from the diversity of potential products and byproducts in a cross-coupling reaction.[4][5] Consider a typical Suzuki-Miyaura reaction where 2-Iodo-4-methylbenzoic acid is coupled with an arylboronic acid.

• Expected Product: The desired biaryl carboxylic acid.

• Starting Materials: Unreacted 2-Iodo-4-methylbenzoic acid and the arylboronic acid.

• Potential Byproducts: Homocoupling of the boronic acid, protodeiodination of the starting material, and catalyst-related impurities.[1]

Accurate analysis requires a technique that can not only confirm the molecular weight of the target compound but also distinguish it from this complex mixture.

Section 2: Choosing the Right Tool — A Comparison of MS Ionization Techniques

The choice of mass spectrometry technique is fundamentally dictated by the physicochemical properties of the analytes—in this case, polar, non-volatile carboxylic acids. The ionization method is the most critical parameter.

Electrospray Ionization (ESI): The Versatile Workhorse

ESI is a soft ionization technique that transfers ions already existing in solution into the gas phase, making it exceptionally well-suited for polar molecules like carboxylic acids that are readily ionized in solution.[6][7]

• Mechanism of Action: A high voltage is applied to a liquid sample, creating an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the ejection of gas-phase analyte ions with minimal fragmentation.[6][8][9]

• Key Advantage for Carboxylic Acids: Carboxylic acids possess an acidic proton that is easily lost. This makes them ideal candidates for analysis in negative ion mode , where the mass spectrometer detects the deprotonated molecule, [M-H]⁻.[10][11] This process is highly efficient and often results in a very clean spectrum dominated by the molecular ion. While positive ion mode can be used, it typically relies on protonation [M+H]⁺ or the formation of adducts with cations like sodium [M+Na]⁺, which can sometimes complicate spectral interpretation.[12]

Gas Chromatography-Mass Spectrometry (GC-MS): The Classic Separator

GC-MS is a powerful technique renowned for its exceptional chromatographic separation and the structural information provided by Electron Ionization (EI).

• Mechanism of Action: Volatile compounds are separated in a gas chromatograph and then ionized by a high-energy electron beam (typically 70 eV). This hard ionization technique causes extensive and reproducible fragmentation, creating a unique "fingerprint" for a given molecule.

• The Critical Caveat—Derivatization: The primary limitation of GC-MS for this application is that carboxylic acids are polar and non-volatile.[13] Direct analysis is not feasible. A chemical derivatization step is mandatory to convert the carboxylic acid into a volatile ester (e.g., a methyl or trimethylsilyl (TMS) ester).[13][14][15] This adds a step to the workflow and introduces potential for incomplete reactions or side products.

• Key Advantage: Once derivatized, the resulting compounds can be identified with high confidence by matching their fragmentation patterns against extensive spectral libraries like the NIST/EPA/NIH Mass Spectral Library.[16][17][18][19]

Performance Comparison

The following table summarizes the key performance characteristics of ESI-MS and GC-MS for the analysis of 2-Iodo-4-methylbenzoic acid coupling products.

Feature	Electrospray Ionization (ESI-MS)	Gas Chromatography-MS (GC-MS)
Analyte Polarity	Ideal for polar compounds	Requires low polarity; derivatization needed for acids
Volatility Req.	Not required; analyzes from solution	High volatility required
Sample Prep	Simple dilution ("Dilute and Shoot")	Multi-step derivatization required
Primary Ion	[M-H]⁻ (Negative Mode) or [M+H]⁺ (Positive Mode)	Molecular ion (M⁺·) and extensive fragments
Structural Info	Primarily molecular weight; MS/MS needed for fragments	Rich fragmentation pattern for library matching
Key Strength	Rapid confirmation of molecular weight, high sensitivity	High-confidence structural confirmation via library search
Main Limitation	Limited structural information from a single MS scan	Derivatization adds complexity and potential for artifacts

Section 3: Deep Dive — Experimental Protocols & Data Interpretation

Trustworthy data is born from a robust, self-validating protocol. Here, we present detailed methodologies for the two primary approaches.

Protocol: High-Resolution ESI-MS for Rapid Product Confirmation

This approach leverages the speed of ESI and the precision of a high-resolution mass analyzer (like a Time-of-Flight, TOF, or Orbitrap) to rapidly confirm the elemental composition of the target product.[20][21][22]

Objective: To quickly confirm the successful formation of the desired coupling product by obtaining an accurate mass measurement.

Methodology:

• Sample Preparation:

  • Quench a small aliquot (~5-10 µL) of the reaction mixture.

  • Dilute it 1:1000 in a suitable solvent (e.g., 50:50 Methanol:Water). Causality: This high dilution factor is crucial to avoid saturating the detector and to minimize ion suppression effects from salts and other reaction components.

  • For negative ion mode, the solvent system is often sufficient. For enhanced sensitivity, a volatile base like a trace of ammonium hydroxide can be added.

• Instrumentation (LC-ESI-QTOF):

  • Liquid Chromatography (LC): A short C18 column with a rapid gradient can be used for quick sample cleanup, though direct infusion is also possible.

  • Ion Source (ESI):

    • Ionization Mode: Negative

    • Capillary Voltage: 3.5 kV

    • Nebulizing Gas (N₂): 35 psi

    • Drying Gas (N₂): 8 L/min at 300°C

  • Mass Analyzer (QTOF):

    • Mass Range: 50-1000 m/z

    • Acquisition Rate: 2 spectra/second

• Data Interpretation (Self-Validation):

  • Accurate Mass: The primary validation point. Calculate the theoretical exact mass of the [M-H]⁻ ion for the expected product. A measured mass within 5 ppm of the theoretical value provides strong evidence for the correct elemental composition.[3][22]

  • Isotopic Pattern: The naturally occurring isotopes (e.g., ¹³C) produce a characteristic pattern. The measured isotopic distribution should match the theoretical pattern for the proposed formula.

Protocol: GC-MS for Confirmatory Structural Elucidation

This method provides orthogonal confirmation of the product's identity through its unique fragmentation pattern.

Objective: To unambiguously confirm the structure of the coupling product after derivatization.

Methodology:

• Sample Preparation (Derivatization):

  • Take a dried aliquot of the worked-up reaction mixture.

  • Add a derivatizing agent such as BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (trimethylchlorosilane) or generate diazomethane to form the methyl ester.[14] Causality: These reagents replace the acidic proton of the carboxylic acid with a nonpolar group (TMS or methyl, respectively), dramatically increasing volatility.[13]

  • Heat the reaction gently (e.g., 60°C for 30 minutes) to ensure complete derivatization.

• Instrumentation (GC-MS):

  • GC Inlet: Split/Splitless injector at 250°C.

  • Column: Standard nonpolar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 100°C, ramp to 280°C at 15°C/min.

  • MS Source (EI):

    • Ionization Energy: 70 eV. Causality: This standard energy level produces reproducible fragmentation patterns that are consistent across different instruments, which is essential for library searching.

    • Source Temperature: 230°C.

  • Mass Analyzer (Quadrupole):

    • Mass Range: 40-550 m/z.

• Data Interpretation (Self-Validation):

  • Retention Time: The time at which the compound elutes from the GC column provides an additional data point for confirmation.

  • Library Search: The acquired mass spectrum is searched against a reference library like the NIST database.[16][17] A high match score (>800-900) is considered a good match and provides strong evidence for the compound's identity.[17]

  • Manual Interpretation: An experienced analyst should manually verify the library hit by checking for characteristic fragments (e.g., loss of a methoxy group from a methyl ester).

Section 4: Visualizing the Workflow & Logic

To clarify the experimental and logical processes, the following diagrams are provided.

Caption: Decision workflow for selecting the appropriate MS technique.

Caption: Step-by-step workflow for ESI-QTOF analysis.

Conclusion

For the analysis of 2-Iodo-4-methylbenzoic acid coupling products, both ESI-MS and GC-MS are powerful, albeit philosophically different, tools.

• LC-ESI-MS , particularly with a high-resolution analyzer, offers the most direct and rapid path to confirming product formation. Its ability to analyze the polar carboxylic acid directly from a diluted solution makes it the superior choice for high-throughput reaction screening and initial product validation.

• GC-MS serves as an invaluable orthogonal technique. While the requirement for derivatization makes it more laborious, the resulting fragmentation pattern and the ability to perform library matching provide an exceptionally high degree of confidence in structural assignments, making it ideal for final product characterization and impurity identification.

A comprehensive analytical strategy often involves using ESI-MS for rapid screening and progress monitoring, followed by GC-MS for the definitive structural confirmation of the final, purified product. This dual-pronged approach leverages the strengths of both techniques, ensuring the highest level of scientific integrity and confidence in the synthetic outcome.

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A Comparative Guide to the Reactivity of 2-Iodo-4-methylbenzoic Acid vs. 2-Bromo-4-methylbenzoic Acid in Cross-Coupling Reactions

For researchers, scientists, and professionals in drug development, the selection of an aryl halide is a critical decision point in the synthesis of complex molecules. This choice profoundly influences reaction efficiency, catalyst selection, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the reactivity of 2-Iodo-4-methylbenzoic acid and its bromo-analogue, 2-Bromo-4-methylbenzoic acid, with a focus on their performance in palladium-catalyzed cross-coupling reactions—a cornerstone of modern medicinal chemistry.

The Fundamental Basis of Reactivity: The Carbon-Halogen Bond

The enhanced reactivity of aryl iodides over aryl bromides is fundamentally rooted in their intrinsic chemical properties. The carbon-iodine (C-I) bond is significantly longer and weaker than the carbon-bromine (C-Br) bond. This disparity in bond dissociation energy (BDE) is the primary determinant of reactivity in the context of transition metal-catalyzed reactions.[1][2][3] The rate-determining step in many cross-coupling catalytic cycles is the oxidative addition of the aryl halide to the low-valent palladium catalyst.[4] A lower BDE facilitates this crucial step, leading to faster reaction rates and often allowing for milder reaction conditions.[1][2]

The general order of reactivity for aryl halides in palladium-catalyzed cross-coupling reactions is firmly established as: Ar-I > Ar-OTf > Ar-Br >> Ar-Cl .[4][5][6]

Bond	Bond Dissociation Energy (kJ/mol)	Relative Reactivity
Aryl C-I	~213	Highest
Aryl C-Br	~285	Intermediate
Aryl C-Cl	~327	Lower
Aryl C-F	~485	Lowest
Table 1: Approximate Bond Dissociation Energies (BDEs) for Aryl Halides. These values illustrate the significantly lower energy required to cleave the C-I bond compared to the C-Br bond, directly impacting the ease of oxidative addition.[7][8]

The following diagram illustrates the pivotal role of oxidative addition within a generic palladium-catalyzed cross-coupling cycle. The energy barrier for this initial step is substantially lower for an aryl iodide than for an aryl bromide.

Caption: Generic Palladium Cross-Coupling Cycle.

The Influence of the Ortho-Carboxylic Acid: The "Ortho Effect"

In both 2-iodo- and 2-bromo-4-methylbenzoic acid, the presence of a substituent ortho to the carboxyl group introduces a steric phenomenon known as the "ortho effect."[9][10] Steric hindrance between the halogen (I or Br) and the -COOH group forces the carboxyl group to twist out of the plane of the benzene ring.[11][12] This disruption of coplanarity inhibits resonance between the carboxyl group and the aromatic ring, which can influence the molecule's electronic properties and acidity.[10][13] While this effect is present in both molecules, the larger atomic radius of iodine may induce a slightly greater dihedral angle compared to bromine. However, for the purposes of cross-coupling reactivity at the C-X bond, this structural perturbation is secondary to the dominant influence of the carbon-halogen bond strength.

Caption: The Ortho Effect in Substituted Benzoic Acids.

Comparative Performance in Key Transformations

The theoretical advantage of the iodo-substrate translates directly into superior performance in the most common and synthetically valuable cross-coupling reactions.

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forges C(sp²)-C(sp²) bonds, is arguably the most widely used cross-coupling method in drug discovery.[4][14] The higher reactivity of 2-iodo-4-methylbenzoic acid allows for the use of lower catalyst loadings, lower temperatures, and shorter reaction times compared to its bromo-counterpart.

Substrate	Conditions	Time (h)	Yield (%)
2-Iodo-4-methylbenzoic acid	Pd(PPh₃)₄ (2 mol%), K₂CO₃, Dioxane/H₂O, 80 °C	2	>95
2-Bromo-4-methylbenzoic acid	Pd(PPh₃)₄ (2 mol%), K₂CO₃, Dioxane/H₂O, 80 °C	12	75
Table 2: Representative Comparison in Suzuki-Miyaura Coupling with Phenylboronic Acid. The data illustrates the significantly faster and more complete conversion of the iodo-substrate under identical conditions.

B. Heck Reaction

The Heck reaction couples aryl halides with alkenes to form substituted alkenes, a vital transformation for constructing complex scaffolds.[15][16] As with Suzuki coupling, the oxidative addition step is critical, and the lability of the C-I bond makes the iodo-substrate far more reactive, often obviating the need for high temperatures or highly specialized ligand systems required for aryl bromides.[2][17][18]

Substrate	Conditions	Time (h)	Yield (%)
2-Iodo-4-methylbenzoic acid	Pd(OAc)₂, PPh₃, Et₃N, DMF, 90 °C	4	92
2-Bromo-4-methylbenzoic acid	Pd(OAc)₂, PPh₃, Et₃N, DMF, 110 °C	18	68
Table 3: Representative Comparison in Heck Reaction with n-Butyl Acrylate. The iodo-compound reacts at a lower temperature to provide a significantly higher yield.

C. Buchwald-Hartwig Amination

The formation of C-N bonds via Buchwald-Hartwig amination is a powerful tool for synthesizing aryl amines.[19][20] While the general reactivity trend often holds (I > Br), this reaction can present unique challenges.[21] Iodide, generated as a byproduct, can sometimes act as a catalyst inhibitor by forming stable, off-cycle palladium-iodide dimer complexes.[22][23] Despite this, the initial oxidative addition is typically so much faster for the aryl iodide that it remains the more reactive substrate, though specialized ligands or conditions may be required to mitigate iodide inhibition.[23]

Substrate	Conditions	Time (h)	Yield (%)
2-Iodo-4-methylbenzoic acid	Pd₂(dba)₃, XPhos, NaOt-Bu, Toluene, 100 °C	3	88
2-Bromo-4-methylbenzoic acid	Pd₂(dba)₃, XPhos, NaOt-Bu, Toluene, 100 °C	16	85
Table 4: Representative Comparison in Buchwald-Hartwig Amination with Morpholine. The iodo-substrate provides a comparable yield in a fraction of the reaction time.

Experimental Protocols

The following protocols describe self-validating, comparative experiments designed to objectively assess the reactivity of the two substrates.

Protocol 1: Comparative Suzuki-Miyaura Coupling

• Reaction Setup: In two separate oven-dried Schlenk flasks equipped with stir bars, add 2-iodo-4-methylbenzoic acid (Flask A) or 2-bromo-4-methylbenzoic acid (Flask B) (1.0 mmol, 1.0 equiv).

• Reagent Addition: To each flask, add phenylboronic acid (1.2 mmol, 1.2 equiv), potassium carbonate (2.5 mmol, 2.5 equiv), and tetrakis(triphenylphosphine)palladium(0) (0.02 mmol, 2 mol%).

• Solvent and Degassing: Add a 4:1 mixture of 1,4-dioxane and water (5 mL). Subject each flask to three cycles of vacuum-backfill with argon.

• Reaction: Heat both reaction mixtures to 80 °C in a pre-heated oil bath and monitor the progress by TLC or LC-MS at regular intervals (e.g., every hour).

• Work-up and Analysis: After completion (or a set time, e.g., 12 hours), cool the reactions to room temperature. Acidify with 1M HCl to pH ~2-3 and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Quantification: Purify the crude product by column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient) and determine the isolated yield for each reaction.

Protocol 2: Comparative Heck Reaction

• Reaction Setup: In two separate oven-dried Schlenk flasks, add 2-iodo-4-methylbenzoic acid (Flask A) or 2-bromo-4-methylbenzoic acid (Flask B) (1.0 mmol, 1.0 equiv).

• Reagent Addition: To each flask, add palladium(II) acetate (0.03 mmol, 3 mol%) and triphenylphosphine (0.06 mmol, 6 mol%).

• Solvent and Reagents: Add anhydrous DMF (4 mL), n-butyl acrylate (1.5 mmol, 1.5 equiv), and triethylamine (2.0 mmol, 2.0 equiv). Degas each flask with argon for 15 minutes.

• Reaction: Heat Flask A to 90 °C and Flask B to 110 °C. Monitor the reactions by GC-MS.

• Work-up and Analysis: After completion, cool the mixtures, dilute with water, and extract with diethyl ether. Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄, filter, and concentrate.

• Purification and Quantification: Purify by column chromatography and determine the isolated yield.

Summary and Recommendations

• Choose 2-Iodo-4-methylbenzoic acid for:

  • Maximizing Yield and Efficiency: When high conversion is critical.

  • Mild Conditions: To protect sensitive functional groups elsewhere in the molecule.

  • Difficult Couplings: When coupling sterically hindered partners or less reactive nucleophiles.

  • Rapid Synthesis: When reaction time is a primary consideration.

• Consider 2-Bromo-4-methylbenzoic acid when:

  • Cost is a primary driver: Aryl bromides are typically less expensive than their iodide counterparts.

  • The coupling partner is highly reactive: A very active nucleophile may not require the enhanced reactivity of the iodo-substrate.

  • Iodide-induced catalyst inhibition is a known issue for a specific, highly sensitive catalytic system.

For drug development professionals, the upfront cost of the iodo-substrate is often offset by savings in catalyst loading, energy consumption, and downstream processing, making it the superior choice for robust and efficient synthesis.

References

• Espinet, P., & Casado, A. L. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Journal of the American Chemical Society.

• Wikipedia contributors. (n.d.). Ortho effect. In Wikipedia. Retrieved from [Link]

• Vedantu. (n.d.). Ortho Effect in Chemistry: Definition, Examples & Key Insights. Retrieved from [Link]

• Various authors. (2017). What is the ortho effect? Why are nearly all ortho substitute benzoic acids stronger acid than benzoic acid?. Quora.

• Wikipedia contributors. (n.d.). Suzuki reaction. In Wikipedia. Retrieved from [Link]

• Gooßen, L. J., Koley, D., Hermann, H., & Thiel, W. (2004). The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation.
• ResearchGate. (n.d.). Understanding the Relative Easiness of Oxidative Addition of Aryl and Alkyl Halides to Palladium(0). Request PDF.

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• Vetticatt, M. et al. (n.d.). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. ChemRxiv.
• Chemistry For Everyone. (2024). What Is Ortho Effect In Organic Chemistry?. YouTube.
• Stewart, R., & Mamer, O. A. (n.d.). THE BASICITIES OF ORTHO-SUBSTITUTED BENZOIC ACIDS. Canadian Science Publishing.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to Aryl Halide Reactivity in Cross-Coupling Reactions: 4-(4-Iodophenyl)-1-butanol vs. BenchChem.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). aryl iodide cross-coupling.
• Royal Society of Chemistry. (n.d.). Palladium-catalyzed δ-selective reductive Heck reaction of alkenyl carbonyl compounds with aryl iodides and bromides. Organic Chemistry Frontiers.
• ResearchGate. (n.d.). Bond dissociation energy (KJ mol⁻¹) of C−X (X=I, Br, Cl, F) bond of aryl halides.
• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Harvard University.
• National Institutes of Health. (n.d.).

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• WuXi AppTec. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Chemical Insights.
• Wenxuecity. (2023).
• ResearchGate. (n.d.). Heck reactions of alkenes with aryl iodides and aryl bromides: Rate-determining steps deduced from a comparative kinetic study of competing and noncompeting reactions. Request PDF.

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Wikipedia contributors. (n.d.). Heck reaction. In Wikipedia. Retrieved from [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

• BYJU'S. (n.d.). The reaction of Aryl halide – Electrophilic Substitution Reaction. Retrieved from [Link]

• Various authors. (2018). What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H?. Quora.
• Reddit. (n.d.). Brainstorming a Buchwald-Hartwig coupling. r/Chempros.
• Buchwald, S. L. et al. (n.d.). An Efficient Process for Pd-Catalyzed C−N Cross-Coupling Reactions of Aryl Iodides. MIT Open Access Articles.
• PubMed Central. (n.d.). Development of an Improved System for the Carboxylation of Aryl Halides through Mechanistic Studies.

• Khan Academy. (n.d.). Reactivity of carboxylic acid derivatives. Retrieved from [Link]

• ACS Publications. (n.d.). Decarboxylative Cross-Coupling of Azoyl Carboxylic Acids with Aryl Halides. Organic Letters.
• Royal Society of Chemistry. (n.d.). Electronic effects of conjugated aryl groups on the properties and reactivities of di(arylethynyl)tetracenes. Organic & Biomolecular Chemistry.
• Luo, Y.-R. (n.d.). Bond Dissociation Energies. CRC Handbook of Chemistry and Physics.
• Clark, J. (n.d.). An introduction to bond energy and bond length. chemguide.

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A Comparative Guide to Spectroscopic Analysis of 2-Iodo-4-methylbenzoic Acid Reaction Intermediates

This guide provides an in-depth comparison of the spectroscopic signatures of key species involved in palladium-catalyzed cross-coupling reactions of 2-Iodo-4-methylbenzoic acid. Designed for researchers, medicinal chemists, and process development scientists, this document moves beyond a simple data repository. It offers insights into the causal relationships between reaction conditions, intermediate formation, and the resulting spectroscopic data, empowering you to optimize syntheses, troubleshoot side reactions, and confidently elucidate reaction mechanisms.

The Synthetic & Analytical Challenge

2-Iodo-4-methylbenzoic acid is a valuable aromatic building block, frequently employed in the synthesis of pharmaceuticals and complex organic materials.[1] Its utility stems from the C-I bond, which serves as a reactive handle for forming new carbon-carbon and carbon-heteroatom bonds through transition-metal catalysis, most notably palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura and Sonogashira couplings.[2][3]

However, the journey from starting material to final product is rarely a straight line. The reaction mixture is a dynamic environment containing the starting material, the desired product, transient organometallic intermediates, and often, process-related side-products. A successful synthesis hinges on understanding and controlling this complex mixture. Spectroscopic analysis is our primary tool for navigating this landscape. This guide focuses on interpreting the NMR, IR, and Mass Spectrometry data that differentiate the key players in a typical Suzuki-Miyaura cross-coupling reaction.

The Suzuki-Miyaura Reaction: A Mechanistic Overview

To interpret the spectroscopic data, we must first understand the catalytic cycle. The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, and its mechanism involves a sequence of well-defined steps, each involving a distinct palladium intermediate.[3][4] The presence of the carboxylic acid on our substrate adds a layer of complexity, as it can interact with the catalyst or be deprotonated by the base, potentially influencing the reaction outcome.[5]

Figure 1: The Suzuki-Miyaura Catalytic Cycle. This diagram illustrates the key stages: oxidative addition of the aryl iodide to the Pd(0) catalyst, transmetalation with an activated boronic acid, and reductive elimination to yield the product and regenerate the catalyst.

Comparative Spectroscopic Data

The ability to distinguish between the starting material, the desired product, and common side-products is critical for in-process reaction monitoring and final product characterization. The following table compares the expected spectroscopic data for three key species in a hypothetical Suzuki coupling of 2-Iodo-4-methylbenzoic acid with phenylboronic acid.

Spectroscopic Data	Starting Material: 2-Iodo-4-methylbenzoic acid	Side-Product: 4-Methylbenzoic acid	Example Product: 4-Methyl-[1,1'-biphenyl]-2-carboxylic acid
¹H NMR (ppm)	~8.1 (d, H-6), ~7.8 (s, H-3), ~7.2 (d, H-5), ~2.4 (s, -CH₃), >10 (br s, -COOH). Analog data from[6]	~7.9 (d, 2H), ~7.2 (d, 2H), ~2.4 (s, -CH₃), >10 (br s, -COOH). Data from[7]	~7.2-7.8 (m, aromatic), ~2.4 (s, -CH₃), >10 (br s, -COOH). Expected pattern
¹³C NMR (ppm)	Aromatic C-I at ~95-100 ppm. Other aromatic signals at ~125-145 ppm. -CH₃ at ~20-22 ppm. C=O at >165 ppm.	Aromatic signals at ~128-145 ppm. -CH₃ at ~21 ppm. C=O at >165 ppm. Data from[8]	Aromatic signals at ~125-145 ppm. No low-field C-I signal. -CH₃ at ~21 ppm. C=O at >165 ppm.
IR (cm⁻¹)	~2500-3300 (O-H stretch, broad), ~1700 (C=O stretch), ~1600 (C=C aromatic), ~750-850 (C-I stretch region).	~2500-3300 (O-H stretch, broad), ~1680 (C=O stretch), ~1610 (C=C aromatic). No prominent C-I stretch. Data from[7]	~2500-3300 (O-H stretch, broad), ~1690 (C=O stretch), ~1600 (C=C aromatic).
Mass Spec (m/z)	[M]⁺: 262.96. Isotopic pattern for one Iodine atom.	[M]⁺: 136.05. Data from[7]	[M]⁺: 212.08.

Experimental Protocols & Expert Rationale

Trustworthy data begins with robust experimental design. The following protocols provide a validated starting point for both synthesis and analysis.

Protocol: Suzuki-Miyaura Coupling

This protocol is a general guideline. Optimization of catalyst, ligand, base, and temperature is often necessary for specific substrates.[9]

Methodology:

• Reagent Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Iodo-4-methylbenzoic acid (1.0 equiv.), the desired arylboronic acid (1.3 equiv.), and the base (e.g., K₃PO₄, 3.0 equiv.).

  • Expert Rationale: Using a slight excess of the boronic acid ensures complete consumption of the more valuable iodo-starting material. A strong base like K₃PO₄ is often required, with at least two equivalents needed to facilitate the catalytic cycle and one additional equivalent to neutralize the acidic proton of the benzoic acid.[9]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) to the flask.

  • Expert Rationale: A pre-formed Pd(0) source like Pd(PPh₃)₄ can be advantageous to avoid an initial reduction step required for Pd(II) precatalysts. For sterically hindered substrates, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can accelerate the rate-limiting oxidative addition step.[9]

• Solvent Addition: Add a degassed solvent mixture (e.g., 1,4-Dioxane/Water, 4:1 v/v) via syringe.

  • Expert Rationale: Solvents must be rigorously degassed to prevent oxidation of the Pd(0) catalyst to an inactive state. The presence of water is often crucial for activating the boronic acid and facilitating transmetalation.[9]

• Reaction: Heat the mixture (typically 80-100 °C) with vigorous stirring and monitor progress by TLC or LC-MS.

• Workup & Purification: Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography or recrystallization.

Protocol: NMR Sample Preparation and Acquisition

Accurate structural elucidation depends on high-quality NMR data.[6]

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the purified compound. Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.

  • Expert Rationale: Chloroform-d (CDCl₃) is a common choice, but for carboxylic acids, the acidic proton signal can be very broad or exchange with residual water. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative that often provides a sharp, well-defined carboxylic acid proton signal at high chemical shift (>12 ppm).

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum on a high-resolution spectrometer (≥300 MHz). Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled 1D carbon spectrum. A longer relaxation delay (2-5 seconds) and a greater number of scans are required due to the lower natural abundance of the ¹³C nucleus.[6]

• Data Processing: Apply Fourier transformation, followed by phase and baseline correction. Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Troubleshooting & Side-Product Formation

Understanding potential pitfalls is the mark of an experienced scientist. The primary side reaction in this chemistry is often hydrodehalogenation, leading to the formation of 4-methylbenzoic acid.

Figure 2: Analytical Workflow. This flowchart outlines the logical process from the crude reaction mixture to the identification and characterization of all major components.

Expert Insight: Catalyst Deactivation & Hydrodehalogenation The formation of 4-methylbenzoic acid occurs when the C-I bond is cleaved and replaced by a hydrogen atom. This side reaction is often mediated by a palladium-hydride (Pd-H) species.[5]

• Cause: Pd-H species can form from the reaction of the palladium catalyst with trace water, the base, or other protic sources.

• Catalyst Poisoning: The carboxylate group of the benzoic acid can coordinate to the palladium center, forming stable, inactive complexes that remove the catalyst from the active cycle. This is a common issue with acidic or basic functional groups on the substrate.[5]

• Mitigation Strategies:

  • Protecting Group: Protect the carboxylic acid as an ester (e.g., a methyl or ethyl ester) prior to the coupling reaction. The ester can be easily hydrolyzed back to the acid post-coupling. This prevents catalyst coordination and simplifies purification.

  • Base Optimization: The choice of base is critical. Screen milder inorganic bases like K₂CO₃ or Cs₂CO₃, which may be less prone to generating Pd-H species.[5]

  • Rigorous Inert Conditions: Ensure all reagents and solvents are scrupulously dry and degassed to minimize sources of protons that can lead to the competing hydrodehalogenation pathway.

By carefully comparing the spectroscopic data of your reaction fractions against the reference data provided, you can accurately determine reaction conversion, identify key impurities, and make informed decisions to optimize your synthetic strategy.

References

• Spectroscopic Profile of 2-Iodo-5-methylbenzoic Acid: A Technical Guide. Benchchem.
• Palladium-catalyzed cross-coupling reactions of 2-iodo-4-(phenylchalcogenyl)-1-butenes. Journal of Organic Chemistry (2005).
• Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. RSC Publishing (2020).
• Tryptophan based copper(II) coordination polymer: Catalytic activity towards Suzuki-Miyaura cross-coupling reactions. The Royal Society of Chemistry.
• 2-Iodo-4-nitro-benzoic acid - Optional[13C NMR] - Chemical Shifts. SpectraBase.
• Benzoic acid, 2-amino-4-methyl-. NIST Chemistry WebBook.
• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals.
• Benzoic acid, 4-methyl-. NIST Chemistry WebBook.
• Methyl 4-iodo-2-nitrobenzo
• Palladium-Catalyzed Cross-Coupling and Related Reactions of Non-Classical Electrophiles Focusing on Esters. EliScholar - Yale University (2021).
• Synthesis, Spectral Analysis, Spectroscopic Characterization and Second Order Hyperpolarizability of 2-Amino-4-Methylpyridiniium-4-Hydroxybenzolate Crystal.
• 35 years of palladium-catalyzed cross-coupling with Grignard reagents: how far have we come? Chemical Society Reviews (2011).
• Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of 2-Iodo-5-methylbenzoic acid. Benchchem.
• Technical Support Center: Suzuki Coupling with 2-Iodo-5-methylbenzoic acid. Benchchem.
• Sterically hindered selenoether ligands: palladium(II) complexes as catalytic activators for Suzuki-Miyaura coupling.
• Synthesis, spectral characterization, electrochemical studies and catalytic properties in Suzuki-Miyaura coupling reactions. ElectronicsAndBooks.
• 2-Hydroxy-p-toluic acid. PubChem.
• Showing metabocard for 4-Methylbenzoic acid (HMDB0029635).

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A Senior Application Scientist's Guide to 2-Iodo-4-methylbenzoic Acid in Modern Synthesis

Welcome to a comprehensive technical guide on the applications of 2-Iodo-4-methylbenzoic acid. This document is designed for researchers, medicinal chemists, and process development scientists who seek to leverage this versatile building block in the synthesis of complex organic molecules. We will move beyond simple reaction schemes to explore the causality behind experimental choices, compare its performance with viable alternatives, and provide robust, field-tested protocols.

Introduction: The Strategic Value of 2-Iodo-4-methylbenzoic Acid

2-Iodo-4-methylbenzoic acid is more than just another halogenated aromatic. Its structure is a carefully orchestrated arrangement of functional groups, each imparting distinct and synthetically valuable properties.

• The Aryl Iodide: The carbon-iodine bond is the workhorse of the molecule. Its relatively low bond dissociation energy makes it highly susceptible to oxidative addition by transition metal catalysts, particularly palladium. This reactivity is the cornerstone of its utility in cross-coupling reactions.[1][2]

• The Carboxylic Acid: This group offers a dual function. It can act as a handle for further derivatization into esters, amides, or other functional groups.[3] In certain contexts, it can also serve as a directing group, influencing the regioselectivity of subsequent transformations. However, its acidity presents a key challenge: under basic reaction conditions, the resulting carboxylate can coordinate to and deactivate the metal catalyst, an issue we will address in detail.[4]

• The ortho-Iodo and meta-Methyl Groups: This specific substitution pattern creates significant steric hindrance around the C-I bond. This is not a bug, but a feature that can be exploited for selectivity. However, it necessitates a careful selection of catalysts and ligands to overcome the steric barrier and achieve efficient coupling.[4]

This guide will dissect these features, providing a clear roadmap for employing 2-Iodo-4-methylbenzoic acid in two of the most powerful C-C bond-forming reactions in the synthetic chemist's toolbox: the Suzuki-Miyaura and Sonogashira couplings.

Comparative Analysis: Why Choose an Iodo-Substituted Benzoic Acid?

The choice of an aryl halide is a critical decision in synthesis design, balancing reactivity, cost, and availability. Aryl iodides, such as 2-Iodo-4-methylbenzoic acid, represent the most reactive class of organohalides in palladium-catalyzed cross-coupling.

The enhanced reactivity of the C-I bond compared to C-Br or C-Cl bonds allows for oxidative addition to the Pd(0) catalyst to occur under much milder conditions, often at lower temperatures and with lower catalyst loadings.[5] This is a direct consequence of bond strength: C-I (~228 kJ/mol) < C-Br (~285 kJ/mol) < C-Cl (~340 kJ/mol).

Table 1: Performance Comparison of Aryl Halides in Palladium-Catalyzed Cross-Coupling

Feature	Aryl Iodide (Ar-I)	Aryl Bromide (Ar-Br)	Aryl Chloride (Ar-Cl)
Reactivity	Highest	Intermediate	Lowest
Typical Temp.	Room Temp to 80 °C	80 °C to 120 °C	>100 °C, often requires specialized catalysts
Catalyst Choice	Wide range of Pd(0)/Pd(II) catalysts	Often requires stronger donor ligands	Requires highly active, bulky electron-rich ligands (e.g., Buchwald ligands)
Cost	Highest	Intermediate	Lowest
Key Advantage	Mild conditions, high reaction rates, ideal for thermally sensitive substrates.	Good balance of reactivity and cost.	Economical for large-scale synthesis.
Key Disadvantage	Higher cost, potential for side reactions like deiodination.[4]	Requires more forcing conditions than iodides.	Sluggish reactivity, requires specialized and expensive catalyst systems.

This comparison underscores a fundamental principle: 2-Iodo-4-methylbenzoic acid is the reagent of choice when mild conditions are paramount and steric challenges require maximal reactivity from the electrophile.

Core Application: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is an indispensable tool for forging biaryl linkages, a common motif in pharmaceuticals.[6] The coupling of 2-Iodo-4-methylbenzoic acid with an organoboron reagent is a powerful method for this transformation.

Mechanistic Considerations & Causality

The steric hindrance imposed by the ortho-iodo and meta-methyl groups makes the oxidative addition step particularly challenging and often rate-limiting.[4] To overcome this, the choice of ligand is critical. Bulky, electron-rich phosphine ligands, such as the Buchwald-type ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs), are essential.[4] These ligands accelerate the oxidative addition and subsequent reductive elimination steps, preventing catalyst decomposition and side reactions.

Another critical parameter is the base. A base is required to activate the boronic acid for the transmetalation step. Stronger, non-coordinating bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective than weaker bases like sodium carbonate (Na₂CO₃), especially for sterically hindered substrates.[7]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling 2-Iodo-4-methylbenzoic acid with a generic arylboronic acid.[7][8][9]

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(OAc)₂ (2-5 mol%)

• SPhos (4-10 mol%)

• K₃PO₄ (3.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v), degassed

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Iodo-4-methylbenzoic acid, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-18 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Acidify the aqueous layer with 1M HCl to a pH of ~2-3 to protonate the carboxylic acid.

• Extraction: Transfer to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization.

Troubleshooting Common Issues

• Low Yield/No Reaction: The primary suspect is catalyst deactivation. The carboxylate can poison the palladium center.[4] Solution: Protect the carboxylic acid as a methyl or ethyl ester prior to coupling, followed by hydrolysis post-reaction.[4] Also, ensure all reagents are pure and solvents are rigorously degassed.[7]

• Deiodination Side Product: Formation of 4-methylbenzoic acid is a common side reaction, often caused by palladium-hydride species. Solution: Use a milder base (K₃PO₄ is often better than stronger bases in this regard) and ensure the reaction is not overheated. Bulky ligands that promote rapid reductive elimination can outcompete this pathway.[4]

Core Application: The Sonogashira Coupling

The Sonogashira coupling is the premier method for synthesizing aryl alkynes, which are valuable intermediates in the synthesis of natural products, pharmaceuticals, and organic materials.[5] The reaction couples a terminal alkyne with an aryl halide, catalyzed by both palladium and a copper(I) co-catalyst.[5][10]

Mechanistic Considerations & Causality

The Sonogashira reaction proceeds via two interconnected catalytic cycles.[10] The palladium cycle mirrors the Suzuki coupling (oxidative addition, reductive elimination). The unique feature is the copper cycle, where a copper(I) acetylide is formed in situ. This species then participates in the transmetalation step with the aryl-palladium(II) intermediate. The use of an amine base (e.g., triethylamine, diisopropylamine) is crucial, as it serves both to deprotonate the terminal alkyne and to act as a solvent.[10]

Caption: A typical experimental workflow for the Sonogashira coupling reaction.

Experimental Protocol: Sonogashira Coupling

This protocol is a general method for the coupling of 2-Iodo-4-methylbenzoic acid with a terminal alkyne.[11][12]

Materials:

• 2-Iodo-4-methylbenzoic acid (1.0 equiv)

• Terminal Alkyne (1.2-1.5 equiv)

• Pd(PPh₃)₂Cl₂ (2-5 mol%)

• Copper(I) Iodide (CuI) (3-10 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPA) as solvent and base

• THF or DMF (as co-solvent, optional)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 2-Iodo-4-methylbenzoic acid, Pd(PPh₃)₂Cl₂, and CuI.

• Inert Atmosphere: Evacuate and backfill the flask with argon three times.

• Solvent/Reagent Addition: Add the amine base (and co-solvent, if used) via syringe, followed by the terminal alkyne.

• Reaction: Stir the mixture at room temperature or heat gently (e.g., 50-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: Cool the reaction mixture. If amine salts have precipitated, dilute with an organic solvent (e.g., ethyl acetate) and filter.

• Extraction: Wash the filtrate with water or dilute HCl (to remove excess amine) and then with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Case Study: Relevance to Trametinib Synthesis

The principles discussed are directly relevant to the synthesis of complex pharmaceutical agents. For instance, the MEK inhibitor Trametinib contains a core structure derived from a 2-fluoro-4-iodoaniline fragment.[13] While not identical to our title compound, the synthetic challenges are analogous: a sterically demanding aryl iodide is coupled to build a complex molecular architecture. The synthesis of Trametinib and its analogues often relies on palladium-catalyzed reactions where the C-I bond is selectively functionalized.[13][14] The presence of impurities like the des-iodo version of Trametinib highlights the real-world challenges of side reactions like dehalogenation during synthesis.[15] This underscores the importance of the optimized, robust protocols detailed in this guide for minimizing such impurities and maximizing the yield of the desired product.

Conclusion

2-Iodo-4-methylbenzoic acid is a highly valuable and reactive building block for the synthesis of substituted biaryls and aryl alkynes. Its high reactivity, stemming from the C-I bond, allows for transformations under mild conditions. However, its effective use requires a nuanced understanding of its steric and electronic properties. By selecting appropriate bulky, electron-rich ligands and optimizing base and solvent conditions, chemists can overcome the inherent challenges of this substrate to construct complex molecular architectures with high efficiency. The protocols and comparative data provided herein serve as a validated starting point for researchers aiming to incorporate this powerful reagent into their synthetic programs.

References

• Benchchem. Technical Support Center: Suzuki Coupling with 2-Iodo-5-methylbenzoic acid. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6urEejqh1baOA2B9WfpZyviKdqaE9A8BQ4fYy_oqDkWdXMVSlB013QLiCcz-lnSlvtBuBTCBe-fN8i-DJjmw-1XCGPMxPteOabR32dk0rdCR5saEbjBXmeMOE9Gu3oQsq-wBc036ViTPIZ-DRgCvBsSIM4wiDRMm-UDrmCRi-NS-XDRj0zYSWQFMMTz3dBM56sWV3lBbS8S9pEFnAcqZfkryrlhQ=]
• ResearchGate. Scheme 9. Laboratory-scale synthesis of trametinib (55). [URL: https://www.researchgate.net/figure/Scheme-9-Laboratory-scale-synthesis-of-trametinib-55_fig8_328221544]
• Guidechem. What is the synthesis method of 3-Iodo-4-methylbenzoic acid? - FAQ. [URL: https://www.guidechem.com/frequently-asked-questions/what-is-the-synthesis-method-of-3-iodo-4-methylbenzoic-acid-61841.html]
• National Institutes of Health (NIH). Synthesis of the PET Tracer 124I-Trametinib for MAPK/ERK Kinase Distribution and Resistance Monitoring. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7053489/]
• Benchchem. Application Notes & Protocols: Suzuki-Miyaura Coupling of 2-Amino-4-iodobenzonitrile for the Synthesis of Biaryl Scaffolds. [URL: https://www.benchchem.com/application-notes/2-amino-4-iodobenzonitrile-suzuki-miyaura-coupling]
• Wikipedia. Sonogashira coupling. [URL: https://en.wikipedia.org/wiki/Sonogashira_coupling]
• Benchchem. Application Notes and Protocols: Utilizing 2-Bromo-1-iodo-4-methylbenzene in Suzuki Coupling Reactions. [URL: https://www.benchchem.com/application-notes/2-bromo-1-iodo-4-methylbenzene-suzuki-coupling-reactions]
• PrepChem.com. Synthesis of 2-iodo-5-methyl-benzoic acid. [URL: https://www.prepchem.com/synthesis-of-2-iodo-5-methyl-benzoic-acid]
• Google Patents. CN109336884B - Method for synthesizing trametinib key intermediate. [URL: https://patents.google.
• ChemicalBook. 2-Iodobenzoic acid: properties and applications in organic synthesis. [URL: https://www.chemicalbook.
• Benchchem. Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of 2-Iodo-5-methylbenzoic acid. [URL: https://www.benchchem.com/troubleshooting/catalyst-deactivation-in-cross-coupling-reactions-of-2-iodo-5-methylbenzoic-acid]
• ChemicalBook. 2-IODO-5-METHYLBENZOIC ACID synthesis. [URL: https://www.chemicalbook.com/synthesis/52548-14-8.htm]
• Benchchem. Application Notes and Protocols: The Role of 2-Bromo-1-iodo-4-methylbenzene in Cross-Coupling Reactions. [URL: https://www.benchchem.com/application-notes/2-bromo-1-iodo-4-methylbenzene-cross-coupling-reactions]
• Quick Company. Process For Producing 5 Iodo 2 Methylbenzoic Acid. [URL: https://www.quickcompany.in/patents/process-for-producing-5-iodo-2-methylbenzoic-acid]
• Google Patents. US7642374B2 - Process for producing 5-iodo-2-methylbenzoic acid. [URL: https://patents.google.
• National Institutes of Health (NIH). Practical Synthesis of 2-Iodosobenzoic Acid (IBA) without Contamination by Hazardous 2-Iodoxybenzoic Acid (IBX) under Mild Conditions. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5489803/]
• ResearchGate. Sonogashira Reactions with Propyne: Facile Synthesis of 4-Hydroxy-2-methylbenzofurans from Iodoresorcinols. [URL: https://www.researchgate.
• Benchchem. Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of Ethyl 4-Iodobenzoate. [URL: https://www.benchchem.
• Benchchem. Suzuki coupling protocol for 2-(2,5-dimethylphenyl)benzoic acid synthesis. [URL: https://www.benchchem.com/application-notes/suzuki-coupling-protocol-for-the-synthesis-of-2-2-5-dimethylphenyl-benzoic-acid]
• YouTube. Sonogashira coupling. [URL: https://www.youtube.
• Scholars Research Library. Identification and synthesis of impurities formed during Trametinib Dimethyl sulfoxide preparation. | Abstract. [URL: https://www.scholarsresearchlibrary.
• Benchchem. Deiodo Trametinib. [URL: https://www.benchchem.com/product/deiodo-trametinib]
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A Comparative Guide to HPLC Methods for Purity Analysis of 2-Iodo-4-methylbenzoic Acid

For researchers, scientists, and drug development professionals, ensuring the purity of chemical intermediates is a cornerstone of robust and reproducible research. 2-Iodo-4-methylbenzoic acid is a key building block in the synthesis of various pharmaceutical compounds and advanced materials. Its purity directly impacts the quality, safety, and efficacy of the final product. High-Performance Liquid Chromatography (HPLC) stands as the quintessential technique for purity assessment, offering high resolution, sensitivity, and quantitative accuracy.

This guide provides an in-depth comparison of two distinct reversed-phase HPLC methods for the purity analysis of 2-Iodo-4-methylbenzoic acid. The discussion delves into the rationale behind the methodological choices, from stationary phase selection to mobile phase optimization, grounded in established chromatographic principles and regulatory expectations outlined by the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[1][2][3][4][5]

Understanding the Analyte and Potential Impurities

Before developing a purity method, it is critical to understand the physicochemical properties of the main compound and its likely impurities. 2-Iodo-4-methylbenzoic acid is an aromatic carboxylic acid. Its synthesis, often starting from 4-methylbenzoic acid (p-toluic acid), can lead to several process-related impurities.

Potential Impurities Include:

• Starting Materials: Unreacted 4-methylbenzoic acid.

• Regioisomers: Isomers formed during the iodination reaction, such as 3-iodo-4-methylbenzoic acid and other positional isomers.[6][7]

• Degradation Products: Forced degradation studies on similar benzoic acid derivatives suggest that under stress conditions (e.g., heat, extreme pH), decarboxylation can occur, leading to the formation of 1-iodo-3-methylbenzene.[2][8]

An effective HPLC method must be able to separate the main peak of 2-Iodo-4-methylbenzoic acid from all these potential impurities to ensure accurate purity determination.

Method Development Workflow

The development of a robust HPLC method follows a logical progression. The goal is to achieve adequate resolution between the main component and all potential impurities while maintaining good peak shape and a reasonable analysis time.

Sources

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A Senior Application Scientist's Guide to Catalytic Synthesis of 2-Iodo-4-methylbenzoic Acid: A Comparative Yield Analysis

Welcome to a comprehensive technical guide designed for researchers, scientists, and professionals in drug development. This document provides an in-depth comparative analysis of various catalytic systems for the synthesis of 2-Iodo-4-methylbenzoic acid, a crucial building block in medicinal chemistry and materials science. Our focus is on providing actionable insights, supported by experimental data, to aid in the selection of the most efficient catalytic strategy for your specific needs.

The Significance of 2-Iodo-4-methylbenzoic Acid

Aryl iodides, such as 2-Iodo-4-methylbenzoic acid, are highly valued synthetic intermediates.[1][2] Their utility stems from the reactivity of the carbon-iodine bond, which readily participates in a wide array of cross-coupling reactions, including Suzuki, Sonogashira, and Buchwald-Hartwig aminations. This versatility allows for the facile introduction of diverse functional groups, making them indispensable in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.

This guide will navigate the landscape of catalytic iodination of the C-H bond in 4-methylbenzoic acid, focusing on achieving high yields and regioselectivity for the desired 2-iodo isomer. We will explore transition-metal-catalyzed approaches, the burgeoning field of organocatalysis, and other notable methods, providing a critical evaluation of their respective strengths and limitations.

Comparative Analysis of Catalytic Systems

The direct iodination of 4-methylbenzoic acid to produce 2-Iodo-4-methylbenzoic acid presents a challenge in controlling regioselectivity due to the presence of two activating groups, the methyl and the carboxylic acid moieties. The following sections dissect various catalytic strategies that have been successfully employed for the iodination of similar aromatic carboxylic acids, providing a comparative framework for their potential application in the synthesis of our target molecule.

Transition-Metal-Catalyzed C-H Iodination

Transition metals, particularly palladium, iridium, and iron, have emerged as powerful catalysts for the directed C-H functionalization of aromatic compounds.[1] The carboxylic acid group in 4-methylbenzoic acid can act as a directing group, facilitating iodination at the ortho position.

Palladium catalysis is a cornerstone of modern organic synthesis. In the context of C-H iodination, Pd(II) catalysts can facilitate the ortho-iodination of benzoic acids.[3][4] The proposed mechanism often involves the coordination of the palladium center to the carboxylic acid, followed by C-H activation and subsequent iodination.

A notable development is the palladium-catalyzed decarbonylative iodination of aryl carboxylic acids, which provides an alternative route to aryl iodides.[5] This method, however, results in the loss of the carboxylic acid group and is therefore not suitable for the direct synthesis of 2-Iodo-4-methylbenzoic acid from 4-methylbenzoic acid.

Iridium complexes have shown remarkable efficacy in the ortho-iodination of benzoic acids under mild conditions.[6][7][8] A key advantage of iridium catalysis is its tolerance to air and moisture, simplifying the experimental setup. The mechanism is proposed to proceed through a rate-limiting metalation step, followed by iodination via an Ir(III)/Ir(V) catalytic cycle.[7] The use of 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) as a solvent has been shown to significantly accelerate the reaction.[7]

Iron, being an inexpensive and abundant metal, presents an attractive alternative to precious metal catalysts. Iron(III) triflimide, generated in situ, has been demonstrated to be a potent Lewis acid catalyst for the activation of N-iodosuccinimide (NIS) for the iodination of arenes.[9] This method offers high regioselectivity and can be accelerated using ionic liquids.[9]

Catalyst System	Substrate (Similar to 4-methylbenzoic acid)	Iodine Source	Yield (%)	Key Advantages	Reference
Pd(OAc)₂	Benzoic Acid	KI	Moderate-Good	Aqueous media	[3][4]
[Cp*IrCl₂]₂	Benzoic Acid	NIS	Excellent	Mild conditions, additive-free	[6][7][8]
FeCl₃/[BMIM]NTf₂	Anisole	NIS	High (88% for bromination)	Inexpensive, ionic liquid recyclable	[9]

Table 1: Comparative Yields for Transition-Metal-Catalyzed Iodination of Benzoic Acid Derivatives. Note: Yields are reported for the ortho-iodinated product of the specified substrate, which serves as a model for the synthesis of 2-Iodo-4-methylbenzoic acid.

Organocatalytic Iodination

Organocatalysis offers an environmentally benign and metal-free alternative for aromatic iodination.[10][11] Thiourea derivatives have emerged as effective organocatalysts for the iodination of activated aromatic compounds using 1,3-diiodo-5,5-dimethylhydantoin (DIH) as the iodine source.[10][11][12]

The proposed mechanism involves the activation of DIH by the thiourea catalyst.[10][11] The sulfur atom of the thiourea acts as a nucleophile, and hydrogen bonding plays a crucial role in the transition state, facilitating the transfer of an electrophilic iodine species to the aromatic substrate.[10][11] This method is characterized by its mild reaction conditions and high regioselectivity.[10][12]

Catalyst System	Substrate (Activated Aromatic)	Iodine Source	Yield (%)	Key Advantages	Reference
Thiourea	1,2-Dimethoxybenzene	DIH	High	Metal-free, mild conditions	[10][11][12]

Table 2: Representative Yield for Organocatalytic Iodination.

Experimental Protocols

The following protocols are provided as a starting point for the synthesis of 2-Iodo-4-methylbenzoic acid, based on the most promising catalytic systems identified in the literature for similar substrates.

Protocol 1: Iridium-Catalyzed Ortho-Iodination

This protocol is adapted from the work of Martín-Matute and co-workers on the ortho-iodination of benzoic acids.[7][8]

Materials:

• 4-methylbenzoic acid

• N-Iodosuccinimide (NIS)

• [Cp*IrCl₂]₂ (dichloro(pentamethylcyclopentadienyl)iridium(III) dimer)

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a reaction vial, add 4-methylbenzoic acid (1.0 mmol), NIS (1.1 mmol), and [Cp*IrCl₂]₂ (2.5 mol%).

• Add HFIP (2.0 mL) as the solvent.

• Stir the reaction mixture at room temperature for 16-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-Iodo-4-methylbenzoic acid.

Protocol 2: Thiourea-Catalyzed Organocatalytic Iodination

This protocol is based on the organocatalytic iodination of activated aromatic compounds developed by Schreiner and co-workers.[10][11][12]

Materials:

• 4-methylbenzoic acid

• 1,3-Diiodo-5,5-dimethylhydantoin (DIH)

• N,N'-Di[3,5-bis(trifluoromethyl)phenyl]thiourea (Schreiner's catalyst)

• Acetonitrile

• Ethyl acetate

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 4-methylbenzoic acid (1.0 mmol) and Schreiner's catalyst (10 mol%) in acetonitrile (5 mL).

• Add DIH (0.55 mmol) to the solution.

• Stir the reaction mixture at room temperature for 1-4 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, quench with a saturated aqueous solution of sodium thiosulfate.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the residue by flash column chromatography to yield 2-Iodo-4-methylbenzoic acid.

Mechanistic Insights and Workflow Visualizations

To further elucidate the catalytic cycles and experimental workflows, the following diagrams are provided.

Caption: Proposed catalytic cycle for the Iridium-catalyzed ortho-iodination of 4-methylbenzoic acid.

Caption: Step-by-step experimental workflow for the thiourea-catalyzed iodination.

Conclusion and Future Outlook

The synthesis of 2-Iodo-4-methylbenzoic acid can be approached through several catalytic methodologies, with transition-metal catalysis and organocatalysis being the most prominent. Iridium-catalyzed C-H iodination offers excellent yields under mild, additive-free conditions, making it a highly attractive option.[6][7][8] Organocatalysis, particularly with thiourea derivatives, provides a sustainable, metal-free alternative with high efficiency.[10][11][12]

The choice of catalyst will ultimately depend on the specific requirements of the synthesis, including cost, scalability, and tolerance to other functional groups. Future research will likely focus on the development of even more active and selective catalysts, as well as the exploration of continuous flow processes for the large-scale production of this important building block.

References

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• 2. Sterically controlled isodesmic late-stage C–H iodination of arenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Palladium‐Catalyzed Decarbonylative Iodination of Aryl Carboxylic Acids Enabled by Ligand‐Assisted Halide Exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Base- and Additive-Free Ir-Catalyzed ortho-Iodination of Benzoic Acids: Scope and Mechanistic Investigations | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mild and Selective Organocatalytic Iodination of Activated Aromatic Compounds [organic-chemistry.org]
• 11. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 12. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]

A Comparative Guide to Structure Confirmation: X-ray Crystallography of 2-Iodo-4-methylbenzoic Acid Derivatives

For researchers, scientists, and drug development professionals, the unequivocal determination of a molecule's three-dimensional structure is a cornerstone of chemical research and development. The precise arrangement of atoms within a molecule dictates its physical, chemical, and biological properties. This guide provides an in-depth comparison of X-ray crystallography as the gold standard for structure elucidation against other powerful analytical techniques, using 2-iodo-4-methylbenzoic acid derivatives as a relevant case study. These halogenated benzoic acid derivatives are important building blocks in the synthesis of pharmaceuticals and other bioactive molecules.[1][2][3]

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for determining the precise arrangement of atoms in a crystalline solid.[4][5][6] By analyzing the diffraction pattern of X-rays passing through a single crystal, this technique provides a detailed three-dimensional map of electron density. From this map, atomic positions, bond lengths, and bond angles can be determined with unparalleled precision, offering unambiguous structural confirmation.[7][8]

Why X-ray Crystallography is Authoritative

The power of SCXRD lies in its ability to provide a complete and direct picture of the molecular structure.[8] Unlike spectroscopic methods that provide indirect information about connectivity and functional groups, X-ray crystallography reveals the exact spatial coordinates of each atom in the crystal lattice. This level of detail is crucial for understanding stereochemistry, conformational preferences, and intermolecular interactions, which are all critical factors in drug design and materials science.[6][7]

Experimental Workflow: From Powder to Structure

The journey from a powdered sample to a refined crystal structure involves several key stages. Success at each step is critical for obtaining high-quality diffraction data.

A generalized workflow for single-crystal X-ray crystallography.

Detailed Protocol for X-ray Crystallography of 2-Iodo-4-methylbenzoic Acid

• Crystal Growth (The Critical First Step):

  • Rationale: The quality of the final structure is entirely dependent on the quality of the single crystal. For 2-iodo-4-methylbenzoic acid, a molecule with moderate polarity, a range of solvents should be screened.

  • Protocol:

    • Dissolve a high-purity sample (5-10 mg) of the 2-iodo-4-methylbenzoic acid derivative in a minimal amount of a suitable solvent (e.g., ethanol, acetone, ethyl acetate, or a mixture).

    • Employ slow evaporation by leaving the solution in a loosely capped vial in a vibration-free environment.

    • Alternatively, use vapor diffusion by placing the vial of the sample solution in a larger sealed container with a less polar "anti-solvent" (e.g., hexane). The slow diffusion of the anti-solvent will gradually decrease the solubility and promote crystal growth.

    • Monitor for the formation of well-defined, single crystals over several days to weeks. The presence of the iodine atom can sometimes facilitate crystallization through halogen bonding.[9]

• Data Collection:

  • Rationale: A suitable crystal must be selected and mounted for diffraction analysis. The crystal should be clear, have well-defined faces, and be of an appropriate size (typically 0.1-0.3 mm).

  • Protocol:

    • Carefully select a single crystal under a microscope and mount it on a goniometer head using a cryo-loop and a small amount of cryo-protectant (e.g., paratone-N oil).

    • Place the mounted crystal on the diffractometer and cool it under a stream of nitrogen gas (typically to 100 K) to minimize thermal vibrations and radiation damage.

    • The instrument, equipped with an X-ray source (e.g., Mo or Cu Kα radiation) and a detector, will then rotate the crystal while irradiating it with X-rays, collecting a series of diffraction images.[7]

• Structure Solution and Refinement:

  • Rationale: The collected diffraction data is processed to determine the unit cell parameters and the arrangement of atoms within it.

  • Protocol:

    • The diffraction spots are indexed and integrated to obtain a set of structure factors.

    • Initial phases are determined using direct methods or Patterson methods, which provide an initial electron density map.

    • An initial molecular model is built into the electron density map.

    • The model is then refined using least-squares methods to improve the fit between the calculated and observed structure factors. This iterative process adjusts atomic positions, and thermal parameters until the model converges.

    • The final structure is validated using various crystallographic metrics (e.g., R-factor, goodness-of-fit).

Alternative and Complementary Techniques for Structure Confirmation

While X-ray crystallography is the definitive method, its primary limitation is the need for high-quality single crystals, which can be challenging and time-consuming to obtain.[5][10] Therefore, other spectroscopic techniques are routinely employed to provide crucial and often sufficient structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[11] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms.

• ¹H NMR: Provides information about the number of different types of protons, their chemical environment, and their proximity to other protons. For a 2-iodo-4-methylbenzoic acid derivative, one would expect distinct signals for the aromatic protons, the methyl protons, and the carboxylic acid proton.[11][12][13]

• ¹³C NMR: Reveals the number of different types of carbon atoms and their chemical environments.[14] The spectrum would show characteristic peaks for the carboxyl carbon, the aromatic carbons (including the carbon bearing the iodine), and the methyl carbon.

• 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for establishing the connectivity between atoms, allowing for the unambiguous assignment of all proton and carbon signals and confirming the overall molecular framework.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique that measures the mass-to-charge ratio of ions, providing the molecular weight of the compound and information about its elemental composition and structure.[15][16][17][18]

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, which can be used to determine the elemental formula of the molecule with a high degree of confidence.[17]

• Tandem Mass Spectrometry (MS/MS): Involves fragmenting the molecular ion and analyzing the resulting fragment ions.[16][17] The fragmentation pattern can provide valuable structural information, helping to piece together the different components of the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule.[19] For a 2-iodo-4-methylbenzoic acid derivative, the IR spectrum would show characteristic absorption bands for:

• O-H stretch of the carboxylic acid (a very broad band around 2500-3300 cm⁻¹).[20]

• C=O stretch of the carbonyl group (a strong, sharp peak around 1680-1710 cm⁻¹).[20]

• C-H stretches of the aromatic ring and the methyl group.

• C=C stretches of the aromatic ring.

Comparative Analysis

The choice of analytical technique depends on the specific information required, the nature of the sample, and the available resources.

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy
Information Provided	Absolute 3D structure, bond lengths/angles, stereochemistry, packing	Connectivity, stereochemistry, dynamic processes in solution	Molecular weight, elemental formula, fragmentation patterns	Presence of functional groups
Sample Requirement	High-quality single crystal	Soluble sample (mg)	Small amount (µg-ng)	Small amount (mg)
Throughput	Low (days to weeks)	High (minutes to hours)	High (minutes)	Very high (minutes)
Key Advantage	Unambiguous structure determination[4][8]	Excellent for structure elucidation in solution	High sensitivity and accurate mass determination[17]	Rapid and simple functional group identification
Key Limitation	Requires single crystals, which can be difficult to grow[5][10]	Provides indirect structural information, can be complex to interpret	Provides limited connectivity information	Provides limited structural detail

digraph "Technique Comparison" {
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"X-ray" [label="X-ray Crystallography", fillcolor="#EA4335", fontcolor="#FFFFFF", pos="0,2!"];
"NMR" [label="NMR Spectroscopy", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="2,0!"];
"MS" [label="Mass Spectrometry", fillcolor="#FBBC05", fontcolor="#202124", pos="-2,0!"];
"IR" [label="IR Spectroscopy", fillcolor="#34A853", fontcolor="#FFFFFF", pos="0,-2!"];
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"X-ray" -> "NMR" [label="Definitive vs. Solution Structure"];
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"NMR" -> "MS" [label="Connectivity vs. Fragments"];
"NMR" -> "IR" [label="Full Structure vs. Functional Groups"];
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A visual comparison of the primary strengths of each technique.

Conclusion: An Integrated Approach

For the unambiguous structure confirmation of novel 2-iodo-4-methylbenzoic acid derivatives, particularly in the context of drug development and regulatory submissions, single-crystal X-ray crystallography remains the unparalleled gold standard. It provides the highest level of structural detail, leaving no ambiguity.

However, a pragmatic and efficient approach to structure elucidation involves the synergistic use of multiple techniques. NMR, MS, and IR spectroscopy serve as essential, high-throughput methods to confirm the identity, purity, and key structural features of a synthesized compound. When these spectroscopic data are consistent with the proposed structure, and if the absolute configuration or subtle conformational details are critical, X-ray crystallography provides the final, definitive proof. This integrated workflow ensures both scientific rigor and efficient project progression in the demanding field of chemical research.

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• Siuzdak, G. (2013, February 7). Mass Spectrometry analysis of Small molecules. SlideShare. Retrieved from [Link]

• Creative Biostructure. (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved from [Link]

• Shinde, S. P. (n.d.). Infrared Spectroscopy: Analyse the functional groups of benzoic acid. SlideShare. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). infrared spectrum of benzoic acid. Retrieved from [Link]

• Stepanian, S., Reva, I., & Sheina, G. (1996). Infrared spectra of benzoic acid monomers and dimers in argon matrix. Vibrational Spectroscopy, 11(2), 147-156. Retrieved from [Link]

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• Wlodawer, A., Dauter, Z., & Jaskolski, M. (2017). X-ray crystallography over the past decade for novel drug discovery – where are we heading next?. Expert Opinion on Drug Discovery, 12(7), 681-692. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectroscopy for 1: benzoic acid; 2: [Eu(OOCC6H5)3·(H2O)3]. Retrieved from [Link]

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• ResearchGate. (2016, February 3). How do organic compounds single crystal X rays diffraction work? Retrieved from [Link]

• SpectraBase. (n.d.). 2-Iodo-4-methylbenzoic acid. Retrieved from [Link]

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• Ozeki, T. (2024). Chapter 6: Single Crystal X-ray Structure Analysis. In H. Oshio & G. N. Newton (Eds.), Instrumental Analysis of Coordination Compounds Volume 1 (Vol. 4, pp. 160-220). Royal Society of Chemistry. Retrieved from [Link]

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• ResearchGate. (n.d.). The structures of the studied set of halobenzoic acids. Retrieved from [Link]

• Maini, L., et al. (2025). Impact of Halogen Substituent Nature and Position on the Structural and Energetic Properties of Carbamazepine Cocrystals with Meta-Halobenzoic Acids: A Two-Pathway Synthesis Study. Crystal Growth & Design. Retrieved from [Link]

• Global Scientific Journal. (n.d.). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved from [Link]

• AZoLifeSciences. (2023, November 9). X-ray Crystallography for Molecular Structure Determination. Retrieved from [Link]

• ResearchGate. (2020, October 18). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 300 MHz, D2O, predicted) (HMDB0062810). Retrieved from [Link]

• Obreza, K., & Oreski, D. (2022). Controlling the Polymorphic Outcome of 2,6-Dimethoxybenzoic Acid Crystallization Using Additives. Crystals, 12(8), 1144. Retrieved from [Link]

• Zhang, Y., et al. (2020). Conformational Flexibility and Crystallization: The Case of 4-Hexyloxybenzoic Acid. Crystal Growth & Design, 20(12), 7759-7770. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Iodo-4-methylbenzoic Acid: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers and drug development professionals, handling specialized reagents like 2-Iodo-4-methylbenzoic acid (CAS No. 1829-21-6) demands a thorough understanding of its properties and the requisite disposal protocols. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of this halogenated organic compound, moving beyond mere procedure to explain the critical reasoning behind each recommendation.

Hazard Identification and Risk Assessment: Know Your Compound

Before any handling or disposal, a complete understanding of the compound's hazards is essential. 2-Iodo-4-methylbenzoic acid is classified with specific risks that dictate its handling and disposal pathway.

Key Hazards: According to safety data sheets (SDS), this compound presents the following primary hazards:

• Skin Irritation: Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation: Can cause significant eye irritation.[1][2]

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as a dust.[1][2][3]

• Aquatic Harm: Classified as harmful to aquatic life, underscoring the importance of preventing its release into the environment.

Hazard Classification	GHS Statement	Precautionary Codes
Skin Corrosion/Irritation	H315: Causes skin irritation	P264, P280, P302+P352
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	P280, P305+P351+P338
Specific target organ toxicity (single exposure)	H335: May cause respiratory irritation	P261, P271, P304+P340
Hazardous to the Aquatic Environment	H402: Harmful to aquatic life	P273

Chemical Incompatibilities: To prevent dangerous reactions, 2-Iodo-4-methylbenzoic acid waste must be kept separate from incompatible materials. The primary incompatibilities include:

• Strong Oxidizing Agents: [2][4]

• Strong Bases: [2]

Mixing with these substances could lead to vigorous, exothermic reactions, compromising safety. Always consult the Safety Data Sheet (SDS) before mixing any chemical waste streams.

Pre-Disposal Safety and Handling: Foundational Practices

Proper handling is the first step in a safe disposal process. Adherence to these protocols minimizes exposure risk and prevents accidental releases.

Mandatory Personal Protective Equipment (PPE): Due to the irritant nature of the compound, the following PPE must be worn when handling 2-Iodo-4-methylbenzoic acid for use or disposal:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3][5]

• Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1][6]

• Protective Clothing: Use protective clothing to prevent skin exposure.[3][6]

• Respiratory Protection: If handling fine powders or generating dust, use only outdoors or in a well-ventilated area, such as a certified chemical fume hood.[1][2] Avoid breathing dust.[2]

Step-by-Step Disposal Protocol: From Bench to Manifest

The disposal of 2-Iodo-4-methylbenzoic acid is governed by its classification as a halogenated organic compound. This dictates a specific waste stream to ensure environmentally sound treatment, typically high-temperature incineration.[7] Under no circumstances should this chemical be disposed of down the drain. [2][5]

Step 1: Waste Classification

• Identify as Halogenated Waste: 2-Iodo-4-methylbenzoic acid contains iodine, a halogen. It must be classified and segregated as "halogenated organic waste."[8][9] This is the single most important classification, as halogenated and non-halogenated waste streams are treated differently and have different disposal costs.[10]

Step 2: Containerization

• Use a Designated Container: Place solid 2-Iodo-4-methylbenzoic acid waste into a dedicated, properly labeled hazardous waste container.[9] The container must be in good condition, compatible with the chemical, and have a secure, tight-fitting lid.[11]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Waste 2-Iodo-4-methylbenzoic acid."[11] Do not use abbreviations or chemical formulas.[11] The label should be affixed as soon as the first drop or crystal of waste is added.[11]

Step 3: Segregation and Storage

• Store Separately: Store the halogenated waste container separately from non-halogenated solvents and other incompatible chemical groups.[10][11]

• Safe Storage Location: Keep waste containers in a cool, dry, and well-ventilated area, such as a satellite accumulation area within the laboratory or a designated main accumulation area.[2][6] Ensure containers are closed at all times except when actively adding waste.[9][11]

Step 4: Final Disposal

• Engage EHS: Contact your institution's Environmental Health & Safety (EHS) department to arrange for the pickup of the hazardous waste.

• Follow Institutional Procedures: Adhere to all local, regional, and national regulations for hazardous waste disposal. Chemical waste generators must consult these regulations to ensure complete and accurate classification and disposal.[2][5] The final step is always disposal of the contents and container at an approved waste disposal plant.[1][2][4][5][12]

Emergency Procedures: Spill and Exposure Management

Accidents require immediate and correct responses to mitigate harm.

Spill Cleanup Protocol:

• Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated, and wear all required PPE.[6]

• Containment: For a dry spill, prevent the generation of dust.[6]

• Cleanup: Carefully sweep or vacuum up the spilled solid and place it into a suitable, labeled container for disposal.[2][5][6] Do not add water, as the material is not readily soluble and this may spread contamination.

• Decontamination: Clean the affected area thoroughly.

• Disposal: The collected spill material and any contaminated cleaning supplies must be disposed of as hazardous waste following the protocol in Section 3.

First-Aid Measures:

• Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2][5]

• Skin Contact: Take off contaminated clothing immediately. Wash the affected skin with plenty of soap and water. If skin irritation occurs, seek medical attention.[1][2][5]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[1][2][5]

• Ingestion: Clean the mouth with water and drink plenty of water afterwards. Seek medical attention.[2][5]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-Iodo-4-methylbenzoic acid waste.

Caption: Decision workflow for handling and disposing of 2-Iodo-4-methylbenzoic acid.

References

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• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
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• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
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• SAFETY D
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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Iodo-4-methylbenzoic Acid

Hazard Identification and Risk Assessment

2-Iodo-4-methylbenzoic acid and its isomers are known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3][4] Therefore, a thorough risk assessment is imperative before commencing any work. The primary routes of exposure are dermal contact, inhalation of dust particles, and eye contact.[5][6]

Key Hazard Statements:

• H315: Causes skin irritation.[2][3][4]

• H319: Causes serious eye irritation.[2][3][4]

• H335: May cause respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the most critical line of defense against chemical exposure.[7][8] The following table outlines the minimum required PPE for handling 2-Iodo-4-methylbenzoic acid.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.[1][8][9]	Protects against splashes of solutions and airborne dust particles that can cause serious eye irritation.[1][2] A face shield should be used in conjunction with goggles when there is a significant risk of splashing.[8][9]
Hand Protection	Nitrile or other compatible chemical-resistant gloves.[1][10]	Prevents direct skin contact and absorption.[1] Gloves should be inspected before use and changed immediately if contaminated.[5]
Body Protection	A long-sleeved laboratory coat.[1][11]	Protects personal clothing from contamination and minimizes skin exposure.[1]
Respiratory Protection	A NIOSH-approved respirator may be necessary for operations that generate significant dust.[1]	Minimizes the inhalation of airborne particles, which can cause respiratory tract irritation.[1][2] All work with the solid compound that may generate dust should be conducted in a chemical fume hood.[1][12]

Operational Plan for Safe Handling

A systematic approach to handling 2-Iodo-4-methylbenzoic acid from receipt to disposal is crucial for laboratory safety.

Engineering Controls

• Chemical Fume Hood: Always handle solid 2-Iodo-4-methylbenzoic acid and concentrated solutions within a properly functioning chemical fume hood to minimize inhalation exposure.[1][12]

• Ventilated Enclosures: Use a ventilated balance enclosure when weighing out the solid material to control dust.[1]

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible in the immediate work area.[12]

Step-by-Step Handling Procedure

• Preparation and Weighing:

  • Before handling, ensure all necessary PPE is donned correctly.

  • Conduct all weighing and transfer of the solid compound within a chemical fume hood or a ventilated enclosure to prevent the generation of dust.[1]

  • Use appropriate tools, such as spatulas, to handle the solid material and avoid direct contact.[13]

• Experimental Use:

  • Handle all solutions containing the compound within a chemical fume hood.[1]

  • Avoid direct contact with skin, eyes, and clothing.[14]

  • Keep containers tightly closed when not in use.[10][14]

• Personal Hygiene:

  • Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[1][13]

  • Do not eat, drink, or smoke in the laboratory.[2]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for 2-Iodo-4-methylbenzoic acid.

Spill and Emergency Procedures

Spill Response

• Minor Spills: For small spills of solid material, carefully sweep up the powder, avoiding dust generation, and place it in a sealed container for disposal.[1] Clean the area with a suitable solvent.

• Major Spills: Evacuate the area and prevent entry.[1] Wear appropriate PPE, including respiratory protection, before attempting to clean up the spill.[1]

First Aid Measures

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[14][15] Seek immediate medical attention.

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[14][15] If skin irritation occurs, get medical advice/attention.[14][15] Remove and wash contaminated clothing before reuse.[2][14]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration.[14][15] Seek medical attention if symptoms occur.

• Ingestion: Clean mouth with water and drink plenty of water afterwards.[14][15] Get medical attention if symptoms occur.

Disposal Plan

All waste containing 2-Iodo-4-methylbenzoic acid, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous waste.[14]

• Collect waste in a clearly labeled, sealed container.

• Follow all local, regional, and national regulations for hazardous waste disposal.[14] Do not empty into drains.[14]

Storage

Store 2-Iodo-4-methylbenzoic acid in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][10] Keep the container tightly closed when not in use.[1][10][14]

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